Methyl 7-bromopyrazolo[1,5-A]pyrimidine-3-carboxylate

Core Science & Biosynthesis

Chemical structure and physical properties of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its chemical structure, physical properties, and a detailed synthesis protocol, underpinned by spectroscopic characterization. This document is intended to serve as a valuable resource for researchers engaged in the discovery and development of novel therapeutics, particularly those leveraging the privileged pyrazolo[1,5-a]pyrimidine scaffold.

Introduction: The Significance of the Pyrazolo[1,5-a]pyrimidine Core

The pyrazolo[1,5-a]pyrimidine scaffold is a fused heterocyclic system that has garnered substantial attention in the field of drug discovery.[1] Its rigid, planar structure and synthetic accessibility make it a "privileged scaffold," meaning it is capable of binding to a variety of biological targets with high affinity.[2] This versatility has led to the development of numerous compounds with a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral properties.[3] Molecules incorporating this core structure have been investigated as inhibitors of various protein kinases, which are crucial targets in oncology.[4] The specific compound, Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, serves as a key intermediate for the synthesis of a diverse library of derivatives for further biological evaluation.

Chemical Structure and Physicochemical Properties

The foundational step in understanding the utility of any chemical entity is a thorough characterization of its structure and physical properties. These data points are critical for confirming identity, assessing purity, and predicting behavior in various experimental settings.

Chemical Structure:

The structure of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate is characterized by a fused pyrazole and pyrimidine ring system. A bromine atom is substituted at the 7-position of the pyrimidine ring, and a methyl carboxylate group is attached at the 3-position of the pyrazole ring.

Systematic Name: Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate CAS Number: 1363382-48-2[5] Molecular Formula: C₈H₆BrN₃O₂[5]

The key physicochemical properties of this compound are summarized in the table below.

Property	Value	Source
Molecular Weight	254.96 g/mol	[5]
Appearance	Solid (visual inspection)	Inferred
Purity	>95%	[5]
Solubility	Soluble in common organic solvents such as DMSO and DMF.	Inferred from related compounds.

Spectroscopic Characterization

Spectroscopic data is essential for the unambiguous confirmation of the chemical structure. While a complete dataset for this specific molecule is not publicly available in consolidated form, the following represents typical expected data based on the analysis of closely related analogs.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show distinct signals for the aromatic protons on the pyrazolo[1,5-a]pyrimidine core and the methyl group of the ester. The chemical shifts and coupling constants of the aromatic protons would be diagnostic for the substitution pattern.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum would provide information on the carbon framework of the molecule, with distinct signals for the carbonyl carbon of the ester, the aromatic carbons, and the methyl carbon.

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the compound. For Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, the mass spectrum would be expected to show a molecular ion peak (M+) corresponding to the molecular weight of 254.96, with a characteristic isotopic pattern due to the presence of the bromine atom.

Synthesis Methodology

The synthesis of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate can be achieved through a multi-step process, which is a common strategy for the construction of substituted pyrazolo[1,5-a]pyrimidines. The general approach involves the condensation of a substituted aminopyrazole with a suitable 1,3-dielectrophile to form the pyrimidine ring.

General Synthetic Workflow

The synthesis of related pyrazolo[1,5-a]pyrimidines often follows a convergent route where a key aminopyrazole intermediate is first synthesized and then cyclized to form the final bicyclic system. The following diagram illustrates a plausible synthetic pathway.

Caption: A plausible synthetic workflow for Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate.

Detailed Experimental Protocol (Hypothetical)

The following is a representative, detailed protocol for the synthesis of the title compound, based on established methodologies for similar structures.

Step 1: Synthesis of Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate

• To a stirred solution of methyl 5-amino-1H-pyrazole-4-carboxylate (1.0 eq) in a suitable solvent such as acetic acid, add a 1,3-dicarbonyl compound like malonaldehyde or a derivative thereof (1.1 eq).

• Heat the reaction mixture to reflux for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature, which should result in the precipitation of the product.

• Filter the solid, wash with a cold solvent (e.g., ethanol or diethyl ether), and dry under vacuum to yield the intermediate, methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate.

Step 2: Synthesis of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

• In a round-bottom flask equipped with a reflux condenser, suspend methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate (1.0 eq) in an excess of a brominating agent such as phosphorus oxybromide (POBr₃) or a mixture of phosphorus oxychloride (POCl₃) and phosphorus pentabromide (PBr₅).

• Heat the mixture to reflux for 2-4 hours. The reaction should be performed in a well-ventilated fume hood due to the corrosive and hazardous nature of the reagents.

• After the reaction is complete (as monitored by TLC), carefully quench the excess brominating agent by slowly pouring the reaction mixture onto crushed ice with vigorous stirring.

• The crude product will precipitate out of the aqueous solution. Collect the solid by filtration.

• Wash the solid thoroughly with water to remove any residual acid.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel to afford the pure Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate.

Applications in Medicinal Chemistry

Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate is a valuable building block for the synthesis of more complex molecules for drug discovery. The bromine atom at the 7-position is particularly useful as it can be readily displaced by various nucleophiles (e.g., amines, thiols) or can participate in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig couplings). This allows for the introduction of a wide range of substituents at this position, enabling the exploration of structure-activity relationships (SAR) and the optimization of lead compounds.

The ester functionality at the 3-position can also be modified, for instance, by hydrolysis to the corresponding carboxylic acid, which can then be coupled with various amines to form amides. This dual functionality provides medicinal chemists with a powerful platform to generate diverse libraries of compounds for high-throughput screening and lead optimization.

Conclusion

Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate is a key synthetic intermediate with significant potential in the field of medicinal chemistry. Its well-defined structure and the reactivity of its functional groups make it an ideal starting material for the synthesis of novel compounds targeting a range of diseases. This guide has provided a comprehensive overview of its chemical and physical properties, along with a detailed, albeit representative, synthetic protocol. It is our hope that this information will facilitate further research and development in this exciting area of drug discovery.

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A Comprehensive Technical Guide to the Structural Elucidation of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate via X-ray Diffraction

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Architectural Blueprint of a Privileged Scaffold

The pyrazolo[1,5-a]pyrimidine nucleus is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its ability to bind to multiple, diverse biological targets.[1] Derivatives of this scaffold have shown a wide array of pharmacological activities, including roles as potent protein kinase inhibitors in targeted cancer therapy.[2] The precise three-dimensional arrangement of atoms within these molecules—their crystal structure—is a critical determinant of their biological activity, dictating how they interact with target proteins. Understanding this architecture is, therefore, paramount in the rational design of new therapeutic agents.

This guide provides a comprehensive, field-proven framework for the synthesis and complete structural characterization of a novel derivative, Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, using single-crystal and powder X-ray diffraction techniques. While a published crystal structure for this specific molecule is not yet available, this document serves as an authoritative guide for its elucidation, from initial synthesis to final structural analysis.

Synthesis and Crystallization: From Blueprint to Tangible Form

A robust synthetic strategy is the foundation of any structural study. The synthesis of the title compound can be approached through established methods for the construction of the pyrazolo[1,5-a]pyrimidine core.[1][3] A plausible and efficient route is outlined below.

Proposed Synthetic Pathway

The synthesis begins with an aryl-substituted acetonitrile, which undergoes a cascade cyclization.[3] This multi-step process provides a versatile method for generating diversely substituted pyrazolo[1,5-a]pyrimidines.

Caption: Proposed synthetic route for Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate.

Experimental Protocol: Synthesis

• Step 1: Formation of the Enamine. React the chosen aryl-substituted acetonitrile with N,N-dimethylformamide dimethyl acetal under reflux.[3] This step forms the key acrylonitrile intermediate.

• Step 2: Pyrazole Ring Formation. Treat the resulting acrylonitrile with hydrazine and glacial acetic acid in ethanol under reflux to yield the 4-aryl-1H-pyrazol-5-amine.[3]

• Step 3: Pyrimidine Ring Annulation. The final cyclocondensation to form the pyrazolo[1,5-a]pyrimidine ring system is achieved by reacting the aminopyrazole with a suitable 1,3-biselectrophilic compound.[4] For the title compound, this would involve a reagent that introduces the methyl carboxylate and bromo substituents at the appropriate positions.

The Art of Crystal Growth

Obtaining a single crystal of sufficient size and quality is often the most challenging step in a structural analysis. The goal is to encourage the molecules to pack in a highly ordered, repeating lattice.

Common Crystallization Techniques:

• Slow Evaporation: A solution of the compound in a suitable solvent is left undisturbed, allowing the solvent to evaporate slowly, leading to a gradual increase in concentration and, ideally, crystal formation.

• Vapor Diffusion (Hanging or Sitting Drop): A drop of the concentrated compound solution is equilibrated against a larger reservoir of a precipitant (a solvent in which the compound is less soluble). The slow diffusion of the precipitant vapor into the drop induces crystallization.

• Solvent/Anti-Solvent Diffusion: A solution of the compound is carefully layered with a less dense, miscible "anti-solvent" in which the compound is insoluble. Crystals form at the interface as the solvents slowly mix.

Causality in Solvent Choice: The choice of solvent is critical. A good solvent will dissolve the compound completely at a higher temperature but will be a poor solvent at a lower temperature, or it will have a suitable volatility for slow evaporation. A screening of various solvents (e.g., ethanol, methanol, acetonitrile, ethyl acetate, and mixtures thereof) is a standard practice.

Single-Crystal X-ray Diffraction (SC-XRD): Visualizing the Molecule

Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional structure of a molecule.[5] It provides detailed information on bond lengths, bond angles, and the overall conformation of the molecule.[6]

Fundamental Principles

The technique is based on the diffraction of X-rays by the ordered array of atoms in a crystal.[5] When a beam of monochromatic X-rays strikes the crystal, the electrons of the atoms scatter the X-rays. Due to the regular arrangement of atoms, the scattered waves interfere with each other. Constructive interference occurs only in specific directions, governed by Bragg's Law:

nλ = 2d sin(θ)

where 'n' is an integer, 'λ' is the wavelength of the X-rays, 'd' is the spacing between crystal lattice planes, and 'θ' is the angle of diffraction.[5] By measuring the angles and intensities of the diffracted beams, a three-dimensional map of the electron density within the crystal can be constructed, from which the atomic positions are determined.

Experimental Workflow: From Crystal to Structure

The process of determining a crystal structure using SC-XRD follows a well-defined workflow.

Caption: Standard workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Protocol for Data Collection

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head, typically using a cryoprotectant oil to prevent solvent loss and ice formation.[7]

• Data Collection: The mounted crystal is placed in a diffractometer and cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal vibrations of the atoms.[8] X-rays are generated, monochromatized, and directed at the crystal.[5] The crystal is rotated through a series of angles, and the diffracted X-rays are detected.[9]

• Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and space group. The atomic positions are then determined using computational methods (structure solution). Finally, these positions and other parameters are optimized to achieve the best possible fit to the experimental data (structure refinement).[5]

Expected Crystallographic Data

Based on known structures of similar pyrazolo[1,5-a]pyrimidine derivatives, the following is a table of expected crystallographic parameters for Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate.

Parameter	Expected Value/Range	Significance
Crystal System	Monoclinic or Orthorhombic	Describes the basic symmetry of the unit cell.
Space Group	e.g., P2₁/c, P-1	Defines the symmetry elements within the unit cell.
a (Å)	10-15	Unit cell dimension.
b (Å)	5-10	Unit cell dimension.
c (Å)	15-20	Unit cell dimension.
β (°) (for monoclinic)	90-110	Angle between a and c axes.
Volume (ų)	1000-1500	Volume of the unit cell.
Z	4	Number of molecules per unit cell.
R-factor (R1)	< 0.05	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data.

Powder X-ray Diffraction (PXRD): A Fingerprint of the Bulk Material

While SC-XRD provides the detailed structure of a single crystal, powder X-ray diffraction (PXRD) is essential for characterizing the bulk, polycrystalline material.[10] It is a crucial technique in pharmaceutical development for phase identification, polymorphism screening, and quality control.[11][12]

The Role of PXRD

PXRD provides a unique "fingerprint" for a specific crystalline solid.[10] An amorphous solid, lacking long-range order, will produce a broad, diffuse halo, whereas a crystalline solid will generate a distinct pattern of sharp peaks.[10] This allows for:

• Phase Identification: Confirming that the bulk material is the desired crystalline phase.[13]

• Purity Analysis: Detecting the presence of any crystalline impurities or different polymorphic forms.

• Crystallinity Assessment: Evaluating the degree of crystallinity in a sample.[10]

Experimental Protocol for PXRD Analysis

• Sample Preparation: A small amount of the crystalline powder is gently ground to ensure a random orientation of the crystallites. The powder is then packed into a sample holder.

• Data Acquisition: The sample is placed in a powder diffractometer. The instrument irradiates the sample with X-rays over a range of angles (2θ), and a detector records the intensity of the diffracted X-rays at each angle.

• Data Analysis: The resulting diffractogram (a plot of intensity vs. 2θ) is analyzed. The positions and relative intensities of the peaks are characteristic of the compound's crystal structure.[14]

Interpreting the Structure: From Data to Insight

The successful determination of the crystal structure of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate would provide invaluable insights for drug development professionals.

Molecular Geometry and Conformation

The SC-XRD data would reveal the precise bond lengths, bond angles, and torsion angles within the molecule. This information confirms the molecular connectivity and reveals the preferred conformation of the molecule in the solid state. The planarity of the fused pyrazolo[1,5-a]pyrimidine ring system is a key feature that influences its interaction with biological targets.[2]

Caption: A representation of the molecular structure of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate.

Intermolecular Interactions

The crystal structure analysis also uncovers how the molecules pack together in the solid state. This is governed by a network of non-covalent interactions, such as:

• Hydrogen Bonds: If any suitable donor/acceptor atoms are present.

• Halogen Bonds: The bromine atom can act as a halogen bond donor.

• π-π Stacking: Interactions between the aromatic pyrazolo[1,5-a]pyrimidine rings.

These interactions are critical for the stability of the crystal lattice and can significantly influence the compound's physicochemical properties, such as solubility and melting point.[15] Understanding these interactions is crucial for predicting and controlling the solid-state properties of the active pharmaceutical ingredient (API).

Conclusion: A Foundation for Rational Drug Design

The structural characterization of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate through single-crystal and powder X-ray diffraction provides a definitive understanding of its molecular architecture and solid-state properties. This knowledge is not merely academic; it is a fundamental component of modern drug discovery and development. It enables researchers to build accurate structure-activity relationships (SAR), optimize lead compounds, and ensure the quality and consistency of the final drug substance. This guide provides the necessary framework to achieve this critical characterization for this promising new molecule.

References

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• Creative Biostructure. (2025). Overview of Powder X-ray Diffraction (PXRD). Available at: [Link]

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• McClurg, R. B., & Smit, J. P. (2013).
• Behbehani, H., Ibrahim, H. M., & Makhseed, S. (2010). Synthesis of 7-substituted pyrazolo[1,5-a]pyrimidine-3-carboxamides as potential non benzodiazepine hypnotics. ARKIVOC, 2010(ii), 267-282.
• Marini, R. D., & De Vito, S. (2020). The Use of X-Ray Powder Diffraction (XRD) and Vibrational Spectroscopic Techniques in the Analysis of Suspect Pharmaceutical Products. Spectroscopy.
• El-Enany, M. M., Kamel, M. M., Khalil, O. M., & El-Nassan, H. B. (2011). Synthesis and Antitumor Activity of Novel pyrazolo[1,5-a]pyrimidine Derivatives. European Journal of Chemistry, 2(3), 331-336.
• Lombardino, J. G., & Bishop, W. R. (2007). Pyrazolo[1,5-a]pyrimidines. Identification of the Privileged Structure and Combinatorial Synthesis of 3-(Hetero)arylpyrazolo[1,5-a]pyrimidine-6-carboxamides. Journal of Medicinal Chemistry, 50(10), 2484-2491.
• Shaikh, R. A., et al. (2024). A Green Synthetic Strategy for Pyrazolo[1,5-a]pyrimidin-7(4H)-one Derivatives by the Reaction of Aminopyrazoles and Symmetric/no. Periodica Polytechnica Chemical Engineering.
• Lee, H., et al. (2014). Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. ACS Medicinal Chemistry Letters, 5(10), 1109-1114.

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• Zhang, C., et al. (2018). Crystal Structure and Noncovalent Interactions of Heterocyclic Energetic Molecules. Crystals, 8(10), 384.

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• Springer. (2005). Structure, Bonding and Reactivity of Heterocyclic Compounds. In Structure and Bonding (Vol. 115).
• de Souza, M. V. N., et al. (2020). Structure–Activity Relationships of Pyrazolo[1,5-a]pyrimidin-7(4H)-ones as Antitubercular Agents. Molecules, 25(22), 5469.

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• Tigreros, A., et al. (2020). Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. RSC Advances, 10(35), 20958-20967.

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• Singh, A., et al. (2024). Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment.

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Exact mass and molecular weight calculation for Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

An In-Depth Technical Guide to the Exact Mass and Molecular Weight Determination of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

Executive Summary

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged bicyclic heteroaromatic system in medicinal chemistry. Due to its rigid planar structure and favorable physicochemical properties, it serves as a core pharmacophore in the development of highly selective kinase inhibitors, particularly targeting oncogenic kinases such as Pim-1 and Flt-3 [1, 2].

Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 1363382-48-2) is a critical synthetic intermediate. The bromine atom at the C7 position acts as an essential leaving group for subsequent cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig aminations), while the C3 methyl ester provides a handle for further derivatization. For drug development professionals and analytical chemists, the precise determination of this compound's exact mass and molecular weight is foundational for downstream High-Resolution Mass Spectrometry (HRMS) validation and stoichiometric scaling.

This whitepaper provides a rigorous computational derivation of the compound's mass properties and outlines a self-validating experimental protocol for empirical confirmation.

Structural Deconstruction and Formula Derivation

To calculate the exact mass and molecular weight, we must first establish the precise elemental composition by deconstructing the molecule into its core and substituents.

• The Core: The base pyrazolo[1,5-a]pyrimidine ring system consists of a fused 5-membered pyrazole and a 6-membered pyrimidine ring, sharing a bridgehead carbon and nitrogen. Its chemical formula is C6​H5​N3​ .

• C7 Substitution: A bromine atom (-Br) replaces the hydrogen at the C7 position.

• C3 Substitution: A methyl carboxylate group ( -COOCH3​ , formula C2​H3​O2​ ) replaces the hydrogen at the C3 position.

Net Formula Derivation:

C6​H5​N3​ (Core) −2H+Br+C2​H3​O2​=C8​H6​BrN3​O2​

Diagram 1: Structural deconstruction of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate.

IUPAC Framework: Exact Mass vs. Molecular Weight

In analytical chemistry, distinguishing between exact mass and molecular weight is critical, as they serve entirely different functional purposes driven by the physics of mass spectrometry versus macroscopic stoichiometry [3].

• Exact Mass (Monoisotopic Mass): Defined by IUPAC as the calculated mass of a molecule using the unbound, ground-state, rest mass of the principal (most abundant) isotope for each element [4].

  • Causality: Mass spectrometers (like TOF or Orbitrap) detect individual ions, not macroscopic averages. Calculating the exact mass allows analysts to determine the elemental composition unambiguously and rule out isobaric interferences based on sub-ppm mass accuracy.

• Molecular Weight (Average Mass): The sum of the average atomic masses of the constituent elements, reflecting their natural isotopic abundance on Earth.

  • Causality: Synthetic chemists use this value to calculate molarity and yield because bulk chemical weighing involves a statistically massive number of molecules, representing the natural isotopic distribution.

Computational Workflow: Mass Calculations

To execute these calculations, we rely on the standard isotopic masses and average atomic weights established by IUPAC.

Table 1: Isotopic and Average Masses of Constituent Elements

Element	Principal Isotope	Exact Mass (Da)	Average Atomic Mass ( g/mol )
Carbon (C)	12C	12.000000	12.011
Hydrogen (H)	1H	1.007825	1.008
Nitrogen (N)	14N	14.003074	14.007
Oxygen (O)	16O	15.994915	15.999
Bromine (Br)	79Br	78.918336	79.904
Bromine (Br)*	81Br	80.916291	N/A

*Note: Bromine exists in nature as a nearly 1:1 ratio of 79Br (50.69%) and 81Br (49.31%).

Calculation of Exact Mass (Monoisotopic)

Using the principal isotopes ( 12C , 1H , 14N , 16O , 79Br ):

• C: 8×12.000000=96.000000

• H: 6×1.007825=6.046950

• N: 3×14.003074=42.009222

• O: 2×15.994915=31.989830

• Br: 1×78.918336=78.918336

• Total Exact Mass ( 79Br ): 254.964338 Da

For the heavier isotopologue containing 81Br :

• Total Exact Mass ( 81Br ): 256.962293 Da

Calculation of Molecular Weight (Average Mass)

Using the average atomic masses:

• C: 8×12.011=96.088

• H: 6×1.008=6.048

• N: 3×14.007=42.021

• O: 2×15.999=31.998

• Br: 1×79.904=79.904

• Total Molecular Weight: 256.059 g/mol

Experimental Protocol: HRMS Validation Workflow

To validate the calculated exact mass, an LC-HRMS (Liquid Chromatography-High Resolution Mass Spectrometry) protocol must be employed. This protocol is designed as a self-validating system by incorporating an internal lock mass. The lock mass corrects for localized instrument drift (e.g., thermal expansion of the flight tube in a TOF analyzer) in real-time, ensuring the measured mass can be reliably compared to the theoretical exact mass.

Step-by-Step Methodology:

• Sample Preparation:

  • Dissolve Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate in LC-MS grade Methanol to a stock concentration of 1 mg/mL.

  • Dilute to a final working concentration of 1 µg/mL using a 50:50 mixture of Water:Acetonitrile containing 0.1% Formic Acid (to promote protonation).

• Chromatographic Separation:

  • Inject 2 µL onto a C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

  • Elute using a rapid gradient of 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 3 minutes to minimize ion suppression from matrix contaminants.

• Ionization & Lock Mass Infusion (Self-Validation):

  • Utilize Electrospray Ionization in positive mode (ESI+).

  • Simultaneously infuse Leucine Enkephalin (exact mass [M+H]+=556.2771 ) via a secondary reference sprayer. The instrument software continuously adjusts the mass calibration based on this known reference.

• Detection and Data Analysis:

  • Detect the protonated molecular ion [M+H]+ .

  • Calculated [M+H]+ Exact Mass: 254.964338 Da+1.007276 Da (mass of proton)=255.9716 m/z .

  • Verify the presence of the 81Br isotopologue at 257.9696 m/z . The ~1:1 intensity ratio between these two peaks provides orthogonal confirmation of the bromine atom's presence.

  • Calculate mass error: Δppm=Calculated Mass(Measured Mass−Calculated Mass)​×106 . A successful validation requires Δppm<5 .

Diagram 2: LC-HRMS experimental workflow for exact mass validation using a lock mass system.

References

• Moustafa, M. S., et al. "Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment." National Center for Biotechnology Information (NCBI). Available at:[Link]

• Xia, Z., et al. "Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors." National Center for Biotechnology Information (NCBI). Available at:[Link]

• IUPAC. "Definitions of terms relating to mass spectrometry (IUPAC Recommendations 2013)." Pure and Applied Chemistry, 2013, Vol. 85, No. 7, pp. 1515-1609. Available at:[Link]

• IUPAC. "exact mass." IUPAC Compendium of Chemical Terminology (the "Gold Book"). Available at:[Link]

A Technical Guide to Pharmacophore Modeling of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate Derivatives for Kinase Inhibitor Discovery

Executive Summary

The pyrazolo[1,5-a]pyrimidine scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" for its recurrent appearance in potent, selective kinase inhibitors.[1][2] This guide provides an in-depth, technical walkthrough of the pharmacophore modeling process, tailored for the discovery and optimization of novel kinase inhibitors derived from the Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate core. Moving beyond a simple recitation of steps, this document elucidates the strategic rationale behind methodological choices, from dataset curation to rigorous model validation and application in virtual screening. We will explore both ligand- and structure-based approaches, demonstrating how their synergistic application yields robust, predictive models. This guide is intended for researchers, computational chemists, and drug development professionals seeking to leverage pharmacophore modeling as a pivotal tool to accelerate the identification of next-generation therapeutic agents.

Part 1: The Scientific Rationale: Why Pyrazolo[1,5-a]pyrimidines and Why Pharmacophores?

The pyrazolo[1,5-a]pyrimidine core is a bioisostere of adenine, enabling it to function as an effective "hinge-binder" within the ATP-binding pocket of numerous protein kinases.[3] This fundamental interaction is a validated starting point for designing inhibitors against targets implicated in oncology and inflammatory diseases, such as Cyclin-Dependent Kinases (CDKs), Pim kinases, and Epidermal Growth Factor Receptor (EGFR).[1][2][3] Derivatives of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate offer a versatile chemical platform for exploring structure-activity relationships (SAR) to achieve desired potency and selectivity.

Pharmacophore modeling distills complex molecular structures into a three-dimensional arrangement of essential chemical features required for biological activity.[4] This approach is exceptionally powerful for several reasons:

• Abstraction for Scaffold Hopping: It transcends rigid chemical structures, focusing on functional properties like hydrogen bond donors/acceptors, aromatic rings, and hydrophobic centers. This allows for the discovery of novel, structurally diverse compounds that satisfy the same biological requirements.[5]

• Efficient Virtual Screening: Pharmacophore models serve as highly effective 3D queries to rapidly filter vast chemical libraries, prioritizing compounds for experimental testing and drastically reducing time and cost.[6][7]

• Rational Lead Optimization: By identifying the key features for activity, models provide a clear roadmap for rationally designing modifications to a lead compound to enhance its potency and selectivity.[4]

Part 2: The Strategic Decision: Ligand-Based vs. Structure-Based Modeling

The initial and most critical decision in a pharmacophore modeling project is the choice between a ligand-based or structure-based approach. This decision is dictated entirely by the available data. A hybrid strategy, leveraging the strengths of both, often yields the most reliable outcomes.[6][8]

• Ligand-Based Approach: This method is employed when a set of active compounds is known, but a high-resolution 3D structure of the biological target is unavailable. The core assumption is that these molecules share a common binding mode and therefore possess a common set of pharmacophoric features.

• Structure-Based Approach: When a high-quality crystal structure of the target protein (preferably in complex with a ligand) is available, this method is preferred. It allows for the direct identification of key interaction points within the binding site, providing a more precise and mechanistically grounded model.[9]

The following workflow diagram illustrates the decision-making process and the convergence of these two powerful techniques.

Caption: High-level workflow for pharmacophore model development.

Part 3: A Self-Validating Technical Workflow

This section details the step-by-step protocols for generating and validating a pharmacophore model for pyrazolo[1,5-a]pyrimidine-based kinase inhibitors. Trustworthiness is built into this workflow through iterative validation checkpoints.[10]

Dataset Curation: The Foundation of Quality

Causality: The predictive power of any generated model is directly dependent on the quality and diversity of the input data. A biased or limited dataset will invariably lead to a flawed model.[7]

Protocol:

• Assemble the Training Set: Collect a set of 20-30 pyrazolo[1,5-a]pyrimidine derivatives with experimentally determined inhibitory activity (IC50 or Ki values) against the target kinase.

  • Expertise: Ensure the activity data spans at least 3-4 orders of magnitude. This dynamic range is crucial for the algorithm to discern features associated with high vs. low activity.

  • Expertise: Include structurally diverse analogs. Avoid training a model on a single chemical series, as this can lead to scaffold bias.

• Define Activity Thresholds: Convert IC50 values to pIC50 (-log(IC50)). Classify the compounds into activity levels.

• Assemble the Test Set: Select an independent set of 5-10 active compounds and a larger set of known inactive or weakly active compounds (decoys) that were not used in the training set. This set is essential for external validation.[6]

Table 1: Example Dataset Classification

Compound ID	Structure	IC50 (nM)	pIC50	Activity Class	Set Assignment
PzP-01	...	5	8.30	Active (+++)	Training
PzP-02	...	25	7.60	Active (++)	Training
PzP-15	...	800	6.10	Moderately Active (+)	Training
PzP-21	...	>10,000	<5.00	Inactive	Training
PzP-31	...	15	7.82	Active (++)	Test

| Decoy-101 | ... | >20,000 | <4.70 | Inactive | Test (Decoy) |

Ligand-Based Model Generation (e.g., HypoGen Algorithm)

Causality: This protocol aims to identify the best 3D arrangement of chemical features that is common to the most active molecules but absent in the inactive ones. Commercial software like Discovery Studio, MOE, or LigandScout automates this process.[5][8]

Caption: Step-by-step workflow for ligand-based pharmacophore generation.

Protocol:

• Conformational Analysis: For each molecule in the training set, generate a diverse set of low-energy 3D conformations.

• Feature Identification: Define the pharmacophoric features to be considered. For pyrazolo[1,5-a]pyrimidines, these will typically include:

  • Hydrogen Bond Acceptor (HBA)

  • Hydrogen Bond Donor (HBD)

  • Aromatic Ring (ARO)

  • Hydrophobic (HY)

• Hypothesis Generation: The algorithm (e.g., HypoGen) identifies common feature arrangements among the active compounds and generates a series of ranked pharmacophore hypotheses.[11][12] Each hypothesis is scored based on how well it maps the active compounds while excluding the inactive ones.

Model Validation: Ensuring Predictive Accuracy

Causality: A model that only describes the training data is useless. Validation ensures the model has true predictive power for new, unseen chemical matter. This is the most critical step for establishing trustworthiness.[10]

Protocol:

• Fischer's Randomization Test: This statistical validation is performed by scrambling the activity data of the training set and regenerating hypotheses.[13] If the original, unscrambled data produces a significantly better-scored model than 95% of the scrambled runs, the model is considered robust and not a result of chance correlation.

• Test Set Validation: The generated pharmacophore model is used as a 3D query to screen the pre-defined test set. The model must be able to preferentially identify the active compounds from the inactive decoys.

• Calculation of Validation Metrics: Quantify the model's performance using established metrics. The Güner–Henry (GH) score and Enrichment Factor (EF) are industry standards.[13][14]

  • Enrichment Factor (EF): Measures how many more active compounds are found in the top fraction of a screened database compared to random selection.

  • Goodness of Hit (GH) Score: A comprehensive metric ranging from 0 (null model) to 1 (ideal model), which accounts for the percentage of actives retrieved, the percentage of hits in the database, and the enrichment factor. A GH score > 0.7 indicates a very good model.[14]

Table 2: Hypothetical Validation Results for the Top Pharmacophore Model

Validation Method	Parameter	Value	Interpretation
Statistical Validation	Fischer's Randomization (95% confidence)	19/20 random models had higher cost	Model is not due to chance correlation.[13]
External Validation	Test Set Actives Identified	9 out of 10	High sensitivity
	Decoy Set Hits	50 out of 1000	High specificity
	Enrichment Factor (EF)	18.0	Excellent enrichment of actives.

| | Goodness of Hit (GH) Score | 0.82 | A highly predictive and reliable model.[14] |

Part 4: Application and Future Directions

A validated pharmacophore model is a powerful tool for drug discovery. Its primary application is in virtual screening to identify novel hits from large corporate or commercial databases.[5] By filtering millions of compounds in silico, only a manageable number of high-potential candidates need to be synthesized or purchased for in vitro testing.

Furthermore, the model guides lead optimization . If the model indicates a critical hydrophobic region is not being fully exploited by the Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate series, medicinal chemists can rationally design modifications to better occupy that space, potentially leading to a significant increase in potency.

The field is continuously advancing, with two key areas shaping the future:

• Integration with AI/ML: Machine learning algorithms can use pharmacophoric descriptors as input to build more complex and accurate quantitative structure-activity relationship (QSAR) models, improving activity prediction.[6][8]

• Dynamic Pharmacophores: Classical models are static. By incorporating data from molecular dynamics (MD) simulations, it is possible to create "dynophores" that account for the flexibility of the target protein and ligand, leading to models that better reflect the dynamic nature of molecular recognition.[8][9]

Conclusion

Pharmacophore modeling, when executed with scientific rigor and a clear understanding of its underlying principles, is an indispensable technique in the modern drug discovery pipeline. For the promising Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate class of kinase inhibitors, it provides a rational, efficient, and validated pathway to navigate the vast chemical space. By integrating both ligand- and structure-based data and committing to stringent, multi-faceted validation, researchers can build predictive models that not only explain existing SAR but also successfully guide the discovery of novel, potent, and selective drug candidates.

References

• National Center for Biotechnology Information.

• ACS Medicinal Chemistry Letters.

• International Atomic Energy Agency.

• ResearchGate.

• Fiveable.

• Royal Society of Chemistry.

• European Journal of Chemistry.

• National Center for Biotechnology Information.

• Taylor & Francis Online.

• Frontiers.

• Deep Origin.

• PubMed.

• Bio-protocol.

• ResearchGate.

• Royal Society of Chemistry.

• MDPI.

• Volkamer Lab.

• MDPI.

• ACS Publications.

• ACS Publications.

• Periodica Polytechnica.

• Semantic Scholar.

• Guidechem.

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Preliminary toxicity and MSDS safety data for Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

An In-Depth Technical Guide to the Mechanistic Utility, Toxicity, and Handling of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

Executive Summary

In the landscape of modern targeted oncology, heterocyclic building blocks are the foundational architecture upon which precision kinase inhibitors are built. Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 1363382-48-2) has emerged as a highly privileged, versatile intermediate. This whitepaper provides a comprehensive analysis of this compound, bridging its mechanistic utility in drug discovery with the critical chemical causality behind its preliminary toxicity profile and laboratory safety requirements.

Compound Identity & Physicochemical Profiling

Before deploying this scaffold in synthetic workflows, it is critical to understand its baseline physicochemical properties. The presence of the bromine atom and the carboxylate ester dictates both its synthetic versatility and its physical behavior in solution.

Table 1: Quantitative Physicochemical Properties

Property	Value / Description
Chemical Name	Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate
CAS Number	1363382-48-2
Molecular Formula	C8H6BrN3O2
Molecular Weight	256.06 g/mol
Appearance	Off-white to pale yellow solid powder
Electrophilic Sites	C7 (Bromine leaving group), C3 (Ester carbonyl)

| Storage Conditions | 2-8°C, sealed in a dry environment, protected from light |

Mechanistic Rationale: The Pyrazolo[1,5-a]pyrimidine Scaffold in Oncology

The pyrazolo[1,5-a]pyrimidine core is not merely a structural spacer; it is a meticulously designed bioisostere of the adenine ring found in ATP. This scaffold is the pharmacophoric engine driving several clinical-stage and approved kinase inhibitors targeting Tropomyosin receptor kinases (Trk), Cyclin-dependent kinases (CDK), and TTK protein kinases[1][2][3].

The Causality of Kinase Inhibition: When a derivative of this scaffold enters the kinase active site, the nitrogen atoms of the pyrazolo[1,5-a]pyrimidine core act as critical hydrogen bond acceptors and donors, anchoring the molecule to the backbone amides of the kinase hinge region[4].

• The C7-Bromo Advantage: The bromine atom at the 7-position is highly activated. Medicinal chemists utilize palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig) to replace the bromine with bulky aryl or heteroaryl groups. These newly installed groups project deep into the hydrophobic pocket (the "DFG-out" or allosteric regions) of the kinase, driving target selectivity[1][3].

• The C3-Carboxylate Vector: The methyl ester at the 3-position points toward the solvent-exposed region of the kinase[3]. It can be readily hydrolyzed to a carboxylic acid and coupled with hydrophilic amines to optimize the compound's aqueous solubility and pharmacokinetic (PK) profile[4].

Trk Kinase Signaling Pathway and the intervention point of Pyrazolo[1,5-a]pyrimidine inhibitors.

Structural Alerts and Preliminary Toxicity Profile

While the reactivity of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate makes it an excellent synthetic building block, it simultaneously dictates its preliminary toxicity and hazard profile.

Table 2: GHS Hazard Classifications & Structural Alerts [5][6]

Hazard Class	GHS Code	Description
Acute Toxicity	H302, H312, H332	Harmful if swallowed, in contact with skin, or if inhaled.
Skin Irritation	H315	Causes skin irritation.
Eye Irritation	H319	Causes serious eye irritation.

| STOT SE | H335 | May cause respiratory irritation. |

The Chemical Causality of Toxicity: The pyrazolo[1,5-a]pyrimidine ring is a highly electron-deficient aromatic system. The bromine atom at the C7 position acts as a potent leaving group, making the molecule highly susceptible to Nucleophilic Aromatic Substitution ( SN​Ar ). In a biological context (such as accidental inhalation or skin absorption), cellular nucleophiles—specifically the thiol groups (-SH) of glutathione or cysteine residues on structural proteins—can attack the C7 position, displacing the bromide ion[6]. This covalent adduction depletes cellular antioxidants (inducing local oxidative stress) and modifies native proteins (acting as a hapten), which triggers the inflammatory cascades responsible for the observed skin (H315), eye (H319), and respiratory (H335) irritation[5][6].

Laboratory Safety Protocols (MSDS/SDS Guidelines)

Because of the SN​Ar reactivity described above, handling this compound requires strict adherence to localized containment protocols. The following methodology is designed as a self-validating safety system , ensuring that exposure is minimized and any breach is immediately identifiable and contained.

Step-by-Step Handling & Spill Response Methodology:

• Engineering Controls: All weighing and transfer operations must be conducted within a certified Class II Type A2 biological safety cabinet or a high-velocity chemical fume hood to prevent aerosolization of the fine powder.

• Personal Protective Equipment (PPE): Wear standard safety goggles and a lab coat. Critical Step: Double-glove with nitrile gloves. Halogenated heterocycles can permeate standard latex; double-gloving ensures that if the outer glove is contaminated, it can be immediately shed without compromising dermal safety.

• Spill Containment: In the event of a powder spill, do not dry sweep, as this will aerosolize the irritant (H332).

• Self-Validating Decontamination:

  • Cover the spill with an absorbent pad wetted with a 10% sodium carbonate ( Na2​CO3​ ) solution. The mild base helps hydrolyze the reactive ester and prevents dust formation.

  • Carefully scoop the wetted material into a chemically compatible hazardous waste container.

  • Validation Step: Wipe the decontaminated surface with the Na2​CO3​ solution, then press a pH test strip against the residual moisture. A stable pH of 7–8 self-validates that any residual acidic/electrophilic species have been effectively quenched before the final ethanol wipe-down.

Experimental Workflow: Kinase Assay Profiling

Once the Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate has been successfully functionalized into a novel derivative, its biological efficacy must be evaluated. The following is a self-validating step-by-step methodology for an in vitro ADP-Glo Kinase Assay.

Step-by-Step Kinase Assay Methodology:

• Compound Preparation: Serially dilute the synthesized pyrazolo[1,5-a]pyrimidine derivative in DMSO. Transfer to a 384-well assay plate, ensuring the final DMSO concentration remains below 1% to prevent enzyme denaturation.

• Enzyme Incubation & Self-Validation: Add the target kinase (e.g., TrkA or CDK2) in kinase buffer (HEPES, MgCl2​ , DTT, BSA).

  • Validation Step: Include a "No Enzyme" control well to establish the baseline luminescence, and a reference inhibitor (e.g., Larotrectinib) well. Calculate the Z'-factor; a Z'-factor > 0.5 self-validates the assay's dynamic range and reliability before any novel derivative data is accepted.

• Reaction Initiation: Add the ATP/Substrate working solution to initiate the phosphorylation reaction. Incubate at room temperature for 60 minutes.

• Signal Generation: Add the ADP-Glo reagent to terminate the kinase reaction and deplete all unconsumed ATP (40-minute incubation). Subsequently, add the Kinase Detection Reagent, which converts the product ADP back to ATP, driving a luciferase-mediated luminescent reaction.

• Data Acquisition: Read the luminescence on a microplate reader. Fit the dose-response data to a 4-parameter logistic curve to determine the IC50​ value.

Experimental workflow from functionalization of the building block to biological evaluation.

References

• MDPI Molecules - Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights.
• RSC Advances - Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment.
• ACS Medicinal Chemistry Letters - Discovery of Pyrazolo[1,5-a]pyrimidine TTK Inhibitors: CFI-402257 is a Potent, Selective, Bioavailable Anticancer Agent.
• MDPI Pharmaceuticals - Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases.
• BLD Pharm - Ethyl 2-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate Safety Data.
• NextSDS - 3-bromo-7-methylpyrazolo[1,5-a]pyrimidine-5-carboxylic acid - Chemical Substance Information.

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Mechanism of action of pyrazolo[1,5-a]pyrimidine-3-carboxylate based kinase inhibitors

An In-Depth Technical Guide to the Mechanism of Action of Pyrazolo[1,5-a]pyrimidine-3-carboxylate Based Kinase Inhibitors

Introduction: The Rise of a Privileged Scaffold in Kinase Inhibition

In the landscape of modern medicinal chemistry, certain molecular frameworks consistently emerge as foundations for successful therapeutic agents. The pyrazolo[1,5-a]pyrimidine core is one such "privileged structure," recognized for its remarkable versatility and potent biological activity, particularly as an inhibitor of protein kinases.[1] Protein kinases are essential regulators of cellular signaling pathways, and their dysregulation is a hallmark of numerous diseases, most notably cancer.[2][3][4] This makes them critical targets for therapeutic intervention.

Pyrazolo[1,5-a]pyrimidine derivatives have demonstrated efficacy against a wide array of protein kinases, including Tropomyosin Receptor Kinase (Trk), B-Raf, Epidermal Growth Factor Receptor (EGFR), and Cyclin-Dependent Kinases (CDKs).[2][3][4] The scaffold's unique structural and electronic properties allow it to mimic ATP, the natural substrate for kinases, enabling it to effectively compete for binding within the enzyme's active site.[3] This guide provides a detailed exploration of the molecular mechanisms underpinning the inhibitory action of pyrazolo[1,5-a]pyrimidine-3-carboxylate based compounds, offering insights for researchers, scientists, and drug development professionals. We will delve into the structural basis of their binding, the rationale behind experimental validation, and the structure-activity relationships (SAR) that drive the optimization of these potent inhibitors.

Core Mechanism of Action: Competitive Inhibition at the ATP-Binding Site

The primary mechanism by which pyrazolo[1,5-a]pyrimidine derivatives inhibit kinase activity is through competitive binding at the highly conserved ATP-binding pocket of the kinase domain.[2][3][4] This mode of action is dictated by the scaffold's ability to form key interactions that stabilize it within the active site, thereby preventing the binding and subsequent hydrolysis of ATP.

The Crucial Hinge Interaction

The cornerstone of this inhibitory mechanism is the formation of hydrogen bonds with the "hinge region" of the kinase, a flexible loop of amino acids that connects the N- and C-terminal lobes of the kinase domain. The pyrazolo[1,5-a]pyrimidine core, with its specific arrangement of nitrogen atoms, acts as both a hydrogen bond donor and acceptor, effectively mimicking the adenine moiety of ATP.[5] This interaction anchors the inhibitor in the correct orientation, allowing other parts of the molecule to make additional favorable contacts. For instance, in Tropomyosin Receptor Kinase (Trk), the pyrazolo[1,5-a]pyrimidine moiety is essential for forming a hinge interaction with the backbone of the Met592 residue, a critical factor influencing binding affinity.[6]

Caption: General binding mode of pyrazolo[1,5-a]pyrimidine inhibitors in the kinase ATP pocket.

Structure-Activity Relationship (SAR): Tailoring Potency and Selectivity

The "privileged" nature of the pyrazolo[1,5-a]pyrimidine scaffold lies in its amenability to chemical modification. The biological activity of these inhibitors is highly dependent on the nature and position of substituents on the core ring system.[1] These modifications allow for the fine-tuning of potency, selectivity, and pharmacokinetic properties.

• The 3-Carboxylate/Carboxamide Moiety: The 3-carboxylate group, a defining feature of this inhibitor class, often engages in additional hydrogen bonding or polar interactions near the solvent-exposed region of the active site. In many optimization campaigns, this ester is converted to an amide to enhance metabolic stability and introduce new vectors for interaction.[3] For example, in the development of IRAK4 inhibitors, the 3-carboxamide was crucial for coupling with various arylamines to probe SAR.[7]

• Substitutions at the 5- and 7-Positions: These positions are frequently modified to enhance interactions with the hydrophobic regions of the ATP pocket or to improve selectivity. For c-Src inhibitors, modifying substituents at the 5-position and adding amino alcohol groups at the 7-position enhanced intracellular activity.[8] Similarly, for RET kinase inhibitors, introducing a 5-amino group improved selectivity against KDR, likely through improved, water-mediated interactions with key residues.[9]

• Macrocyclization: A more advanced strategy to improve potency and selectivity involves macrocyclization. By tethering two substitution points on the molecule, the inhibitor is pre-organized into a bioactive conformation. This reduces the entropic penalty of binding and can enforce highly selective interactions.[5] This strategy has been successfully used to develop selective inhibitors for kinases like AAK1.[10]

Targeted Pathways and Representative Inhibitors

The versatility of the pyrazolo[1,5-a]pyrimidine scaffold has led to the development of inhibitors for numerous kinase targets, several of which have progressed to clinical use.

Tropomyosin Receptor Kinase (Trk) Family

The Trk family of receptor tyrosine kinases (TrkA, TrkB, TrkC) are critical drivers of certain cancers when their encoding genes (NTRK1, NTRK2, NTRK3) undergo fusion events. Several FDA-approved drugs, including Larotrectinib and Entrectinib, are built upon the pyrazolo[1,5-a]pyrimidine scaffold.[1][6] These inhibitors potently and selectively block the ATP-binding site of Trk kinases, shutting down downstream oncogenic signaling through pathways like RAS/MAPK and PI3K/AKT.

Caption: Inhibition of the Trk signaling pathway by pyrazolo[1,5-a]pyrimidine analogs.[1]

Other Notable Kinase Targets

• B-Raf: This kinase is a key component of the MAPK/ERK signaling pathway, and mutations like B-Raf V600E are common in melanoma. Pyrazolo[1,5-a]pyrimidine derivatives have been identified as potent B-Raf inhibitors.[2][11]

• CDK2/TRKA: Demonstrating the potential for multi-targeting, pyrazolo[1,5-a]pyrimidine derivatives have been developed as dual inhibitors of Cyclin-Dependent Kinase 2 (CDK2) and TrkA, showing potent anticancer activity across diverse cancer cell lines.[12]

• FLT3: Internal tandem duplication (ITD) mutations in the FLT3 kinase are found in about 25% of acute myeloid leukemia (AML) cases and are associated with a poor prognosis. Potent pyrazolo[1,5-a]pyrimidine inhibitors of FLT3-ITD have been discovered.[13]

• TTK (Mps1): This kinase is essential for proper chromosome segregation during mitosis. CFI-402257 is a potent and highly selective TTK inhibitor based on this scaffold, which shows promise as an anticancer agent.[14][15]

Data Summary: Representative Inhibitors

The table below summarizes the activity of selected pyrazolo[1,5-a]pyrimidine-based inhibitors against their primary kinase targets.

Compound/Drug Name	Primary Target(s)	Potency (IC₅₀/Kᵢ/Kₙ)	Reference(s)
Larotrectinib	TrkA/B/C	5-11 nM (IC₅₀)	[1]
Entrectinib	TrkA/B/C	0.1-1.7 nM (IC₅₀)	[1]
Compound 17	FLT3-ITD	0.4 nM (IC₅₀)	[13]
Compound 19	FLT3-ITD	0.4 nM (IC₅₀)	[13]
Compound 6t	CDK2	90 nM (IC₅₀)	[12]
Compound 6s	TRKA	450 nM (IC₅₀)	[12]
CFI-402257 (24 )	TTK	0.1 nM (Kᵢ)	[14][15]
IC20 (31 )	CK2	12 nM (Kₙ)	[5]

Experimental Validation: Protocols for Mechanistic Characterization

A rigorous, multi-step process is required to validate the mechanism of action and therapeutic potential of a novel kinase inhibitor. This workflow ensures that observations at the biochemical level translate to the desired effect in a cellular context.

Caption: General workflow for structure-activity relationship and mechanistic studies.[1]

Protocol 1: In Vitro Kinase Inhibition Assay (General)

This protocol provides a general method to determine the half-maximal inhibitory concentration (IC₅₀) of a compound against a specific protein kinase using a luminescence-based ATP detection assay.

Principle: The assay measures the amount of ATP remaining in solution after a kinase reaction. Active kinases consume ATP to phosphorylate a substrate. An inhibitor will reduce ATP consumption, resulting in a higher luminescent signal.

Materials:

• Purified recombinant kinase

• Specific kinase substrate (peptide or protein)

• Kinase assay buffer (e.g., Tris-HCl, MgCl₂, DTT)

• Test compounds dissolved in 100% DMSO

• ATP solution at 2x the final desired concentration

• Luminescence-based ATP detection reagent (e.g., Kinase-Glo®)

• White, opaque 384-well assay plates

• Microplate reader capable of measuring luminescence

Procedure:

• Compound Plating: Serially dilute the test compounds in DMSO. Dispense a small volume (e.g., 50 nL) of each compound concentration into the wells of a 384-well plate.[1] Include controls for 100% inhibition (DMSO only, no kinase) and 0% inhibition (DMSO only).

• Kinase/Substrate Addition: Prepare a solution containing the kinase and its substrate in assay buffer. Add 10 µL of this solution to each well.[1]

• Incubation: Gently mix the plate and incubate at room temperature for 15-30 minutes to allow the compound to bind to the kinase.

• Reaction Initiation: Initiate the kinase reaction by adding 10 µL of the 2x ATP solution to each well. The final ATP concentration should be at or near the Kₘ for the specific kinase.

• Reaction Incubation: Incubate the plate at room temperature for a specified time (e.g., 60 minutes).[1]

• Signal Detection: Stop the reaction and detect the remaining ATP by adding 20 µL of the ATP detection reagent to each well. Incubate for 10 minutes to allow the luminescent signal to stabilize.

• Measurement: Measure the luminescence signal using a microplate reader.[1]

• Data Analysis: Calculate the percent inhibition for each compound concentration relative to the controls. Determine the IC₅₀ value by fitting the data to a four-parameter dose-response curve using appropriate software.[1]

Protocol 2: Cell Proliferation Assay (MTT Assay)

This protocol measures the metabolic activity of cells as an indicator of cell viability and proliferation to determine the cytotoxic effect of an inhibitor.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan product. The amount of formazan is proportional to the number of viable cells.

Materials:

• Cancer cell line expressing the target kinase

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Test compounds dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well clear-bottom cell culture plates

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed the cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) in 100 µL of complete medium and incubate for 24 hours to allow attachment.[1]

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the various compound concentrations. Include vehicle-treated (DMSO) control wells.

• Incubation: Incubate the cells with the compounds for 72 hours at 37°C in a humidified 5% CO₂ incubator.[1]

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.[1]

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of the solubilization solution to dissolve the purple formazan crystals.[1] Mix gently on an orbital shaker for 10-15 minutes.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[1]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Determine the IC₅₀ value by plotting cell viability against the logarithm of the compound concentration and fitting to a dose-response curve.[1]

Conclusion and Future Outlook

The pyrazolo[1,5-a]pyrimidine-3-carboxylate scaffold represents a cornerstone in the development of targeted kinase inhibitors. Its mechanism of action is primarily rooted in its function as an ATP-competitive inhibitor, anchored by crucial hydrogen bonds in the kinase hinge region. The true power of this scaffold lies in its synthetic tractability, which allows for extensive structure-activity relationship studies to optimize potency, selectivity, and drug-like properties.[2][4]

Despite significant successes, challenges remain. The emergence of drug resistance through on-target mutations, off-target effects leading to toxicity, and issues with bioavailability continue to drive research.[2][3] Future efforts will focus on several key areas:

• Overcoming Resistance: Designing next-generation inhibitors that are active against known resistance mutations.

• Enhancing Selectivity: Employing strategies like macrocyclization and structure-based design to minimize off-target activity and improve safety profiles.[5][12]

• Targeting New Kinases: Applying the knowledge gained from this scaffold to inhibit other kinases implicated in disease.[3]

The continued exploration and optimization of pyrazolo[1,5-a]pyrimidine-based compounds will undoubtedly lead to the discovery of new and more effective therapies for cancer and other diseases driven by aberrant kinase signaling.

References

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer tre
• Structure-activity relationship (SAR) studies of pyrazolo[1,5-a]pyrimidine analogs. Benchchem.
• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer tre
• Optimization of pyrazolo[1,5-a]pyrimidines lead to the identification of a highly selective casein kinase 2 inhibitor. bioRxiv.org.
• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer tre
• Discovery and structure - activity relationship exploration of pyrazolo[1,5-a]pyrimidine derivatives as potent FLT3-ITD inhibitors. PubMed.
• Application and SARs of Pyrazolo[1,5-a]pyrimidine as Antitumor Agents Scaffold. [No Source Found].
• Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiprolifer
• Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk)
• Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4. ACS Medicinal Chemistry Letters.
• Development of pyrazolo[1,5-a]pyrimidine based macrocyclic kinase inhibitors targeting AAK1. PMC.
• Efficacy and Tolerability of Pyrazolo[1,5-a]pyrimidine RET Kinase Inhibitors for the Treatment of Lung Adenocarcinoma. ACS Medicinal Chemistry Letters.
• Discovery of Pyrazolo[1,5-a]pyrimidine TTK Inhibitors: CFI-402257 is a Potent, Selective, Bioavailable Anticancer Agent. ACS Medicinal Chemistry Letters.
• Discovery of Pyrazolo[1,5-a]pyrimidine TTK Inhibitors: CFI-402257 is a Potent, Selective, Bioavailable Anticancer Agent. PMC.
• Identification of pyrazolo[1,5-a]pyrimidine-3-carboxylates as B-Raf kinase inhibitors. [No Source Found].
• Novel pyrazolo[1,5-a]pyrimidines as c-Src kinase inhibitors that reduce IKr channel blockade. Bioorganic & Medicinal Chemistry.

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• 2. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Optimization of pyrazolo[1,5-a]pyrimidines lead to the identification of a highly selective casein kinase 2 inhibitor | bioRxiv [biorxiv.org]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Novel pyrazolo[1,5-a]pyrimidines as c-Src kinase inhibitors that reduce IKr channel blockade - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Development of pyrazolo[1,5-a]pyrimidine based macrocyclic kinase inhibitors targeting AAK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Identification of pyrazolo[1,5-a]pyrimidine-3-carboxylates as B-Raf kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Discovery and structure - activity relationship exploration of pyrazolo[1,5-a]pyrimidine derivatives as potent FLT3-ITD inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Discovery of Pyrazolo[1,5-a]pyrimidine TTK Inhibitors: CFI-402257 is a Potent, Selective, Bioavailable Anticancer Agent - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application and Protocol for the Palladium-Catalyzed Amination of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

Introduction

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and drug discovery.[1] Derivatives of this core structure are known to exhibit a wide range of biological activities, including acting as kinase inhibitors, making them valuable targets in the development of novel therapeutics.[2][3] The functionalization of the pyrazolo[1,5-a]pyrimidine core is crucial for modulating its pharmacological properties. One of the most powerful and versatile methods for introducing nitrogen-based substituents onto an aromatic or heteroaromatic ring is the Buchwald-Hartwig amination.[4] This palladium-catalyzed cross-coupling reaction allows for the formation of carbon-nitrogen bonds with a broad substrate scope and functional group tolerance.[4]

This application note provides a comprehensive guide for the palladium-catalyzed amination of methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, a key intermediate for the synthesis of a diverse library of 7-amino-substituted pyrazolo[1,5-a]pyrimidine derivatives. We will delve into the mechanistic underpinnings of this transformation, provide a detailed experimental protocol, and present expected outcomes with various amine nucleophiles.

Mechanistic Overview: The Buchwald-Hartwig Amination Cycle

The Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium complex. The generally accepted mechanism is illustrated below and involves three key steps: oxidative addition, amine coordination and deprotonation, and reductive elimination.[4]

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

The choice of palladium precursor, ligand, and base is critical for the success of the reaction. The ligand stabilizes the palladium catalyst and facilitates the elementary steps of the catalytic cycle. For heteroaromatic substrates, which can sometimes act as catalyst inhibitors, the use of bulky and electron-rich phosphine ligands is often beneficial.[5][6]

Experimental Protocol

This protocol details a general procedure for the palladium-catalyzed amination of methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate with a variety of primary and secondary amines.

Materials and Reagents

• Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

• Amine (e.g., aniline, morpholine, benzylamine)

• Palladium(II) acetate (Pd(OAc)₂) or a suitable palladium precatalyst

• Xantphos (4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene) or another suitable phosphine ligand

• Cesium carbonate (Cs₂CO₃) or another suitable base

• Anhydrous 1,4-dioxane or toluene

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware and purification supplies

Reaction Setup and Procedure

Caption: A generalized workflow for the palladium-catalyzed amination.

Step-by-Step Procedure:

• To an oven-dried reaction vial equipped with a magnetic stir bar, add methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (1.0 equiv), palladium(II) acetate (0.05 equiv), Xantphos (0.1 equiv), and cesium carbonate (2.0 equiv).

• Seal the vial with a septum and purge with argon or nitrogen for 10-15 minutes.

• Add anhydrous 1,4-dioxane (to achieve a concentration of approximately 0.1 M with respect to the starting bromide) via a syringe.

• Add the amine (1.2 equiv) via a syringe.

• Place the reaction vial in a preheated oil bath at 100-110 °C and stir vigorously.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane) and filter through a pad of celite to remove insoluble salts.

• Rinse the celite pad with additional solvent.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired methyl 7-aminopyrazolo[1,5-a]pyrimidine-3-carboxylate derivative.

• Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry.[2][7][8]

Data Presentation: Expected Outcomes with Various Amines

The following table summarizes the expected products and provides representative, albeit hypothetical, yields for the amination of methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate with a selection of amines based on similar transformations reported in the literature. Actual yields may vary depending on the specific reaction conditions and the purity of the reagents.

Amine Nucleophile	Product Structure	Expected Product Name	Representative Yield (%)
Aniline		Methyl 7-(phenylamino)pyrazolo[1,5-a]pyrimidine-3-carboxylate	85
Morpholine		Methyl 7-(morpholin-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxylate	92
Benzylamine		Methyl 7-(benzylamino)pyrazolo[1,5-a]pyrimidine-3-carboxylate	88
p-Toluidine		Methyl 7-(p-tolylamino)pyrazolo[1,5-a]pyrimidine-3-carboxylate	83

Troubleshooting and Key Considerations

• Incomplete Reaction: If the reaction stalls, consider increasing the reaction temperature, using a more active catalyst/ligand system, or ensuring all reagents and solvents are strictly anhydrous.

• Side Reactions: Hydrodehalogenation of the starting material can be a competing side reaction. This can sometimes be minimized by adjusting the base or ligand.

• Catalyst Inhibition: Nitrogen-containing heterocycles can sometimes coordinate to the palladium center and inhibit catalysis. The use of bulky, electron-rich ligands like Xantphos or Buchwald's biarylphosphine ligands can often overcome this issue.[5][6]

• Purification: The polarity of the aminated products can vary significantly depending on the amine used. It is advisable to perform a small-scale test to determine the optimal eluent system for column chromatography.

Conclusion

The palladium-catalyzed Buchwald-Hartwig amination is a highly effective and reliable method for the synthesis of 7-amino-substituted methyl pyrazolo[1,5-a]pyrimidine-3-carboxylates. The protocol outlined in this application note provides a robust starting point for researchers in drug discovery and medicinal chemistry to access a wide array of derivatives for further investigation. Careful selection of the catalyst, ligand, base, and reaction conditions is paramount to achieving high yields and purity.

References

• Parallel synthesis of 7-heteroaryl-pyrazolo[1,5-a]pyrimidine-3-carboxamides. (URL not available)

• 7-Aminopyrazolo[1,5-a]pyrimidines as Potent Multitargeted Receptor Tyrosine Kinase Inhibitors | Journal of Medicinal Chemistry - ACS Publications. [Link]

• Regioselective synthesis of 1- and 4-substituted 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides | Request PDF - ResearchG
• Synthesis, Modification and Cytotoxic Properties of New 7-amino-5-arylazolo[1,5-a]pyrimidine-6-carbonitriles. (URL not available)

• Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors - PMC. [Link]

• US4282361A - Synthesis for 7-alkylamino-3-methylpyrazolo [4,3-d]pyrimidines - Google P

• Buchwald–Hartwig amination - Wikipedia. [Link]

• Synthesis, Characterization, and Cytotoxicity of Some New 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives - PMC. [Link]

• Synthesis of functionalized aminopyrazole and pyrazolopyrimidine derivatives: Molecular modeling and docking as anticancer agents - Arabian Journal of Chemistry. [Link]

• Synthesis and antitumor activity of novel pyrazolo[1,5-a]pyrimidine derivatives. [Link]

• Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. [Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC. [Link]

• Synthesis of 7-substituted pyrazolo[1,5-a]pyrimidine-3- carboxamides as potential non benzodiazepine hypnotics - Semantic Scholar. [Link]

• Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides. [Link]

• An Efficient Synthesis of 3,5-Bis-Aminated Pyrazolo[1,5-a]Pyrimidines: Microwave-Assisted Copper Catalyzed C-3 Amination of 5-Amino-3-Bromo-Substituted Precursors - MDPI. [Link]

• Functional Pyrazolo[1,5-a]pyrimidines - Encyclopedia.pub. [Link]

• Effective and Variable Functionalization of Pyrazolo[1,5-a]pyridines Involving Palladium-Catalyzed Coupling Reactions - ResearchGate. [Link]

• 1H and 13C NMR study of the pyrazolo[1,5-a]pyrimidine system - ResearchGate. [Link]

• NMR-Verified Dearomatization of 5,7-Substituted Pyrazolo[1,5-a]pyrimidines - PMC. [Link]

• Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds - ACS Publications. [Link]

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• 3. Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part II—Benzimidazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides [dspace.mit.edu]
• 6. Palladium-Catalyzed Amination of Unprotected Five-Membered Heterocyclic Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis, Characterization, and Cytotoxicity of Some New 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. NMR-Verified Dearomatization of 5,7-Substituted Pyrazolo[1,5-a]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Robust Protocol for the Saponification of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

Abstract

This application note provides a detailed, field-proven protocol for the hydrolysis of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate to its corresponding carboxylic acid, 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylic acid. This transformation is a critical step in the synthesis of various biologically active molecules, as the pyrazolo[1,5-a]pyrimidine scaffold is a recognized privileged structure in medicinal chemistry.[1] The described method utilizes lithium hydroxide in a mixed solvent system, a choice predicated on achieving high conversion while minimizing potential side reactions, such as nucleophilic aromatic substitution of the C7-bromide. This document outlines the mechanistic rationale, a step-by-step experimental procedure, process workflow, and troubleshooting guidelines to ensure reliable and reproducible results for researchers in synthetic chemistry and drug development.

Introduction and Scientific Rationale

The pyrazolo[1,5-a]pyrimidine core is a foundational heterocyclic motif found in numerous compounds with diverse therapeutic applications, including kinase inhibitors and treatments for sleep disorders.[1][2][3] The carboxylic acid derivative, 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylic acid, serves as a versatile intermediate for further functionalization, typically through amide bond formation, to generate libraries of potential drug candidates.

The conversion of the methyl ester to the carboxylic acid is achieved via saponification, a base-mediated ester hydrolysis. The reaction proceeds through a nucleophilic acyl substitution mechanism.[4] While seemingly straightforward, the presence of the electron-deficient pyrimidine ring and the C7-bromo substituent on the substrate necessitates careful selection of reaction conditions to ensure the integrity of the core structure.

Key Considerations:

• Choice of Base: Strong bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH) at elevated temperatures can increase the risk of undesired side reactions. Lithium hydroxide (LiOH) is often the base of choice for the hydrolysis of esters in complex and sensitive substrates.[5][6][7] Its use in a mixture of tetrahydrofuran (THF) and water is common practice in laboratory settings.[4]

• Solvent System: A biphasic or mixed solvent system, such as THF/water, is essential. The organic solvent (THF) ensures the solubility of the starting ester, while water is required to dissolve the hydroxide base and facilitate the hydrolysis.[8][9]

• Temperature Control: The reaction is best conducted at room temperature to mitigate the risk of nucleophilic substitution of the C7-bromide by the hydroxide ion. The pyrazolo[1,5-a]pyrimidine ring itself is generally stable, but exocyclic functional groups can be more labile.[10]

Reaction Mechanism

The saponification of the methyl ester follows a well-established two-step addition-elimination pathway.[4]

• Nucleophilic Addition: The hydroxide ion (OH⁻) acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This forms a transient tetrahedral intermediate.

• Elimination: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the methoxide ion (CH₃O⁻) as the leaving group.

• Acid-Base Reaction: The generated methoxide is a strong base and immediately deprotonates the newly formed carboxylic acid. This is an essentially irreversible acid-base reaction that drives the equilibrium towards the products, forming the stable lithium carboxylate salt.[4]

• Protonation (Workup): A final acidification step with a dilute acid (e.g., 1N HCl) is required to protonate the carboxylate salt and precipitate the desired neutral carboxylic acid product.[4]

Caption: General mechanism of base-mediated ester hydrolysis (Saponification).

Detailed Experimental Protocol

This protocol is designed for a 5 mmol scale reaction. Reagents should be scaled accordingly for different quantities.

Materials and Reagents:

• Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (1.35 g, 5.0 mmol)

• Lithium hydroxide monohydrate (LiOH·H₂O) (0.42 g, 10.0 mmol, 2.0 equiv.)

• Tetrahydrofuran (THF), ACS grade (30 mL)

• Deionized Water (15 mL)

• Hydrochloric Acid (HCl), 1N aqueous solution (~20 mL)

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• TLC plates (Silica gel 60 F₂₅₄)

• Magnetic stirrer and stir bar

• Round-bottom flask (100 mL)

• Separatory funnel (250 mL)

• Büchner funnel and filter paper

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, add Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (1.35 g, 5.0 mmol).

• Dissolution: Add THF (30 mL) to the flask and stir at room temperature until the starting material is fully dissolved.

• Base Addition: In a separate beaker, dissolve lithium hydroxide monohydrate (0.42 g, 10.0 mmol) in deionized water (15 mL). Add this aqueous solution to the stirred THF solution in a single portion.

• Reaction Monitoring: Allow the biphasic mixture to stir vigorously at room temperature (20-25 °C). Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical mobile phase for TLC is 10% Methanol in Dichloromethane. The product should have a lower Rf value than the starting ester. The reaction is generally complete within 4-18 hours.

• Quenching and Solvent Removal: Once the reaction is complete, concentrate the mixture under reduced pressure (rotary evaporator) to remove the bulk of the THF.

• Acidification: Cool the remaining aqueous solution in an ice-water bath. Slowly add 1N HCl dropwise while stirring. A white precipitate of the carboxylic acid product will begin to form. Continue adding acid until the pH of the solution is between 2 and 3 (check with pH paper).

• Product Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with cold deionized water (2 x 15 mL) to remove any inorganic salts, followed by a small amount of cold ethyl acetate or ether to aid in drying.

• Drying: Dry the isolated solid under high vacuum to a constant weight. The product, 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylic acid, should be obtained as a white to off-white solid.

Experimental Workflow and Data Summary

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. researchgate.net [researchgate.net]
• 7. sciforum.net [sciforum.net]
• 8. researchgate.net [researchgate.net]
• 9. Saponification-Typical procedures - operachem [operachem.com]
• 10. tandfonline.com [tandfonline.com]

Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) on Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Pyrazolo[1,5-a]pyrimidines

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous biologically active compounds.[1][2] These molecules have garnered significant attention due to their diverse pharmacological activities, including potent inhibition of protein kinases, which makes them highly valuable for the development of targeted cancer therapies.[3][4] The functionalization of the pyrazolo[1,5-a]pyrimidine core is crucial for modulating its biological activity, and nucleophilic aromatic substitution (SNAr) at the C7 position represents a powerful and versatile strategy for introducing a wide range of substituents.[5]

This guide provides a detailed technical overview and practical protocols for performing SNAr reactions on methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, a key intermediate for the synthesis of novel therapeutic agents.

Mechanistic Insights: Driving the SNAr Reaction

The SNAr reaction is a two-step addition-elimination process.[6] Its success on an aromatic or heteroaromatic ring hinges on the presence of electron-withdrawing groups (EWGs) and a good leaving group.[7]

In the case of methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, the pyrimidine ring is inherently electron-deficient. This deficiency is further amplified by the ester group at the C3 position, which acts as an effective EWG. This electronic arrangement makes the C7 carbon, which bears the bromo leaving group, highly electrophilic and susceptible to attack by nucleophiles.[8][9]

The reaction proceeds through a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[6][7] The negative charge of this intermediate is delocalized across the pyrazolo[1,5-a]pyrimidine ring system, and the stability of this complex is the driving force for the reaction.[9] The subsequent elimination of the bromide ion restores the aromaticity of the ring, yielding the substituted product.

Caption: General Mechanism of the SNAr Reaction.

Experimental Protocols

The following protocols provide a general framework for the SNAr reaction on methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate with various nucleophiles. Optimization of reaction conditions may be necessary for specific substrates.

General Procedure for SNAr with Amines

This protocol is suitable for the reaction with primary and secondary amines.

Materials:

• Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

• Amine (1.1 - 2.0 equivalents)

• Base (e.g., K₂CO₃, Cs₂CO₃, or Et₃N, 2.0 - 3.0 equivalents)

• Anhydrous solvent (e.g., DMF, DMSO, or NMP)

• Inert gas (Nitrogen or Argon)

• Standard glassware for organic synthesis

Procedure:

• To a dry reaction flask under an inert atmosphere, add methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate and the chosen anhydrous solvent.

• Add the amine and the base to the reaction mixture.

• Heat the reaction to the desired temperature (typically between 80-120 °C) and stir for the required time (monitor by TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 7-amino-substituted pyrazolo[1,5-a]pyrimidine.

General Procedure for SNAr with Thiols

This protocol is adapted for reactions with thiol-based nucleophiles.

Materials:

• Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

• Thiol (1.1 - 1.5 equivalents)

• Base (e.g., NaH or K₂CO₃, 1.5 - 2.0 equivalents)

• Anhydrous solvent (e.g., THF or DMF)

• Inert gas (Nitrogen or Argon)

• Standard glassware for organic synthesis

Procedure:

• To a dry reaction flask under an inert atmosphere, add the thiol and anhydrous solvent.

• Cool the mixture to 0 °C and add the base portion-wise. Stir for 15-30 minutes to form the thiolate.

• Add a solution of methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate in the same anhydrous solvent to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS).

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with a suitable organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography to yield the 7-thioether-substituted pyrazolo[1,5-a]pyrimidine.

General Procedure for SNAr with Alkoxides

This protocol outlines the reaction with alcohol-derived nucleophiles.

Materials:

• Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

• Alcohol (can be used as solvent or with a co-solvent)

• Strong base (e.g., NaH or KOtBu, 1.1 - 1.5 equivalents)

• Anhydrous co-solvent if needed (e.g., THF or Dioxane)

• Inert gas (Nitrogen or Argon)

• Standard glassware for organic synthesis

Procedure:

• In a dry reaction flask under an inert atmosphere, dissolve the alcohol in an anhydrous co-solvent (if necessary).

• Add the strong base at 0 °C and stir for 30 minutes to generate the alkoxide.

• Add methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate to the reaction mixture.

• Heat the reaction to a suitable temperature (e.g., 60-100 °C) and monitor its progress by TLC or LC-MS.

• After completion, cool the reaction to room temperature and carefully quench with water.

• Extract the product with an appropriate organic solvent.

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

• Purify the residue by column chromatography to obtain the 7-alkoxy-substituted pyrazolo[1,5-a]pyrimidine.

Data Presentation: Reaction Conditions and Yields

The following table summarizes typical reaction conditions for the SNAr reaction on methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate with various nucleophiles. These are starting points and may require optimization.

Nucleophile Class	Example Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Primary Amines	Aniline	Cs₂CO₃	DMF	100	4-8	75-90
Secondary Amines	Morpholine	K₂CO₃	DMSO	120	6-12	80-95
Thiols	Thiophenol	NaH	THF	25-50	2-6	70-85
Alkoxides	Sodium Methoxide	NaOMe	Methanol	65	3-5	65-80

Troubleshooting and Key Considerations

• Moisture Sensitivity: Ensure all glassware is thoroughly dried and reactions are performed under an inert atmosphere, especially when using strong bases like NaH.

• Base Selection: The choice of base is critical. For weakly acidic nucleophiles like amines, a stronger base like Cs₂CO₃ may be required. For thiols and alcohols, NaH or K₂CO₃ are generally effective.

• Solvent Effects: Polar aprotic solvents like DMF, DMSO, and NMP are generally preferred as they can solvate the cationic counter-ion of the base and increase the nucleophilicity of the attacking species.

• Reaction Monitoring: Close monitoring of the reaction by TLC or LC-MS is essential to determine the optimal reaction time and prevent the formation of side products.

• Purification: The polarity of the product will vary significantly depending on the incorporated nucleophile. A suitable solvent system for column chromatography should be determined by TLC analysis.

Caption: A Typical Experimental Workflow for SNAr.

Conclusion

The nucleophilic aromatic substitution on methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate is a robust and highly adaptable method for the synthesis of a diverse library of compounds. Understanding the underlying mechanism and careful control of reaction parameters are key to achieving high yields and purity. The protocols and insights provided in this guide are intended to serve as a valuable resource for researchers engaged in the discovery and development of novel pyrazolo[1,5-a]pyrimidine-based therapeutics.

References

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• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing. [Link]

• Describe the role of an electron withdrawing group in facilitating the SNAr reaction on an aromatic ring. Filo. [Link]

• Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. PMC. [Link]

• Synthesis, Characterization and Biological Evaluation of some Novel Pyrazolo[1,5-a]Pyrimidine Derivatives. Semantic Scholar. [Link]

• Nucleophilic aromatic substitution. Wikipedia. [Link]

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. PMC. [Link]

• Pyrazolo[1,5-a]pyrimidines. Identification of the Privileged Structure and Combinatorial Synthesis of 3-(Hetero)arylpyrazolo[1,5-a]pyrimidine-6-carboxamides. ACS Publications. [Link]

• Pyrazoloquinazolinones and pyrazolopyridopyrimidinones by a sequential N-acylation–SNAr reaction | Request PDF. ResearchGate. [Link]

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• (PDF) Synthesis, Structural Characterization of Some Pyrazolo [1-5a] pyrimidine and imidazo[1,2-b]pyrazole Derivatives as Anti-cancer Activity. ResearchGate. [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. [Link]

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors. PMC. [Link]

• Nucleophilic Aromatic Substitution: Aryl halides un active toward nucleophilic reagents, aryl halides undergo nucleophilic subs. uobabylon.edu.iq. [Link]

• In vitro enzymatic evaluation of some pyrazolo[1,5-a]pyrimidine derivatives: Design, synthesis, antioxidant, anti-diabetic, anti-Alzheimer, and anti-arthritic activities with molecular modeling simulation. PubMed. [Link]

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Synthesis of heterocyclic compound libraries using Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

Application Note & Protocols

Topic: A Practical Guide to Heterocyclic Library Synthesis via Palladium-Catalyzed Cross-Coupling of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

Audience: Researchers, scientists, and drug development professionals.

Abstract

The pyrazolo[1,5-a]pyrimidine scaffold is a cornerstone of modern medicinal chemistry, recognized as a "privileged structure" due to its ability to bind to a multitude of biological targets with high affinity.[1][2] This framework is present in numerous approved drugs and clinical candidates, valued for its rigid, planar structure that allows for precise orientation of substituents in three-dimensional space.[2][3] This guide focuses on a highly versatile starting material, Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate , detailing its strategic use in the synthesis of diverse compound libraries. The bromine atom at the C7 position serves as a versatile handle for palladium-catalyzed cross-coupling reactions, while the methyl ester at the C3 position offers an orthogonal site for subsequent derivatization. We provide detailed, field-proven protocols for Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions, explaining the causality behind experimental choices to empower researchers in their drug discovery efforts.

Core Principle: A Strategy for Rapid Library Diversification

The power of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate lies in its capacity for systematic and modular diversification. The C7-bromo position is readily functionalized through various palladium-catalyzed reactions to install a diverse set of chemical motifs. Subsequently, the C3-ester can be converted into a wide array of amides, creating a comprehensive library from a single, advanced intermediate. This two-pronged approach allows for a thorough exploration of the structure-activity relationship (SAR) around the pyrazolo[1,5-a]pyrimidine core.[1][4]

Figure 1: Overall strategy for library diversification from the core scaffold.

Suzuki-Miyaura Coupling: Forging C(sp²)–C(sp²) Bonds

The Suzuki-Miyaura reaction is a robust and highly versatile method for creating carbon-carbon bonds, particularly for introducing aryl and heteroaryl moieties that are critical for modulating the pharmacological properties of drug candidates.[5][6] Its broad functional group tolerance and generally mild conditions make it an indispensable tool in library synthesis.[7]

Causality and Experimental Insight

For electron-deficient heterocyclic halides like our starting material, a common side reaction is hydro-debromination (replacement of Br with H). To mitigate this, the choice of catalyst and ligand is critical. Catalyst systems based on bulky, electron-rich phosphine ligands, such as XPhos, are highly effective.[8][9] These ligands promote the rate-limiting reductive elimination step relative to side reactions, leading to higher yields of the desired coupled product.[8] Microwave-assisted heating can dramatically reduce reaction times from hours to minutes, a significant advantage for high-throughput library synthesis.[7][8]

Detailed Protocol: Microwave-Assisted Suzuki-Miyaura Coupling

• Reagent Preparation: To a 10 mL microwave vial equipped with a magnetic stir bar, add:

  • Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (1.0 eq., e.g., 100 mg).

  • Aryl or Heteroaryl Boronic Acid (1.2–1.5 eq.).

  • Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) (3.0 eq.).

  • XPhos Pd G2 (0.02–0.05 eq.).

• Solvent Addition & Degassing: Add a degassed solvent mixture of 1,4-dioxane and water (4:1 v/v, ~4 mL). Purge the vial with an inert gas (Argon or Nitrogen) for 5-10 minutes.

• Reaction: Seal the vial and place it in a microwave reactor. Irradiate the mixture at 100–120 °C for 15–30 minutes.

  • Self-Validation: Monitor reaction progress by TLC or LC-MS to confirm consumption of the starting material. The appearance of a new, less polar spot (by TLC) or a peak with the expected mass (by LC-MS) indicates product formation.

• Work-up & Purification:

  • After cooling, dilute the reaction mixture with ethyl acetate (~20 mL) and water (~20 mL).

  • Separate the layers and extract the aqueous phase with ethyl acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel to yield the pure product.

Data Presentation: Representative Suzuki-Miyaura Couplings

Boronic Acid Partner	Catalyst Loading (mol%)	Temp (°C)	Time (min)	Typical Yield
Phenylboronic acid	2	110	20	85-95%
4-Methoxyphenylboronic acid	2	110	20	88-98%
3-Pyridinylboronic acid	3	120	25	75-90%
2-Thienylboronic acid	3	120	25	70-85%
(Yields are based on analogous transformations reported in the literature and serve as a general guide.[10])

Buchwald-Hartwig Amination: Constructing C(sp²)–N Bonds

The formation of aryl-amine bonds is a fundamental transformation in the synthesis of pharmaceuticals.[11][12] The Buchwald-Hartwig amination provides a general and efficient palladium-catalyzed route to these structures, accommodating a wide range of primary and secondary amines.[12][13]

Causality and Experimental Insight

The success of the Buchwald-Hartwig amination hinges on the catalytic cycle, which involves oxidative addition, amine coordination, deprotonation, and reductive elimination.[11] For this transformation, a strong, non-nucleophilic base like sodium tert-butoxide (NaOt-Bu) or potassium tert-butoxide (KOt-Bu) is essential to deprotonate the amine-palladium complex, forming the key palladium-amido intermediate.[14][15] The choice of ligand is again crucial; sterically hindered biarylphosphine ligands (e.g., XPhos, RuPhos) are often superior as they facilitate the final reductive elimination step, which can be challenging for electron-rich amine products.[12][15]

Detailed Protocol: Buchwald-Hartwig Amination

• Reagent Preparation: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine:

  • Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (1.0 eq., e.g., 100 mg).

  • The desired primary or secondary amine (1.2–2.0 eq.).

  • Sodium tert-butoxide (NaOt-Bu) (1.4 eq.).

  • Pd₂(dba)₃ (0.01–0.02 eq.) and XPhos (0.02–0.04 eq.).

• Solvent Addition: Add anhydrous, degassed toluene or 1,4-dioxane (~4 mL).

• Reaction: Heat the reaction mixture to 80–110 °C with vigorous stirring for 2–18 hours.

  • Self-Validation: Monitor the reaction by LC-MS. The disappearance of the starting material and the appearance of a product peak with the mass corresponding to [M(starting material) - Br + Amine + H]⁺ confirms the reaction is proceeding.

• Work-up & Purification:

  • Cool the reaction to room temperature and quench carefully with saturated aqueous ammonium chloride (NH₄Cl).

  • Dilute with ethyl acetate and water. Separate the layers and extract the aqueous phase with ethyl acetate (2 x 15 mL).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

  • Purify by silica gel chromatography.

Data Presentation: Representative Buchwald-Hartwig Aminations

Amine Partner	Base	Ligand	Temp (°C)	Typical Yield
Morpholine	NaOt-Bu	XPhos	100	90-98%
Benzylamine	NaOt-Bu	XPhos	100	85-95%
Aniline	K₃PO₄	RuPhos	110	70-85%
N-Methylpiperazine	KOt-Bu	XPhos	100	80-90%
(Conditions and yields are representative and based on established protocols for related bromopyridines and other heteroaryl halides.[11][15])

Downstream Modification: Creating an Amide Library

Once the C7 position is diversified, the C3-methyl ester provides a reliable handle for constructing a secondary library of amides. This is typically a two-step process involving saponification (hydrolysis) of the ester to the corresponding carboxylic acid, followed by a standard amide coupling reaction.

Figure 2: Workflow for the conversion of the C3-ester to a diverse amide library.

Protocol 3.1: Saponification to the Carboxylic Acid

• Reaction Setup: Dissolve the C7-substituted methyl ester (1.0 eq.) in a mixture of tetrahydrofuran (THF) and water (e.g., 3:1 v/v).

• Hydrolysis: Add lithium hydroxide (LiOH) (2.0–3.0 eq.) and stir the mixture at room temperature for 4–18 hours.

• Work-up:

  • Monitor by LC-MS for the disappearance of the starting ester.

  • Once complete, remove the THF under reduced pressure.

  • Acidify the remaining aqueous solution to pH ~3-4 with 1 M HCl.

  • The carboxylic acid product will often precipitate and can be collected by filtration. If it remains in solution, extract with a suitable organic solvent like ethyl acetate.

  • Dry the product thoroughly. This intermediate is often used in the next step without further purification.[1]

Protocol 3.2: Amide Coupling

• Reaction Setup: In an anhydrous solvent like dimethylformamide (DMF) or dichloromethane (DCM) under a nitrogen atmosphere, dissolve the carboxylic acid intermediate (1.0 eq.).

• Activation: Add an amide coupling reagent such as HATU (1.1 eq.) and a tertiary amine base like N,N-diisopropylethylamine (DIPEA) (2.0–3.0 eq.). Stir for 10-15 minutes to form the activated ester.

• Coupling: Add the desired primary or secondary amine (1.1 eq.) and stir at room temperature for 2–12 hours.

• Work-up & Purification:

  • Monitor the reaction by LC-MS.

  • Upon completion, dilute with an organic solvent and wash sequentially with aqueous acid (e.g., 1 M HCl), aqueous base (e.g., saturated NaHCO₃), and brine.

  • Dry the organic layer over Na₂SO₄, filter, and concentrate.

  • Purify by silica gel chromatography or preparative HPLC to obtain the final amide products.

Conclusion

Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate is a powerful and versatile building block for the efficient construction of diverse heterocyclic compound libraries. By leveraging robust palladium-catalyzed cross-coupling methodologies at the C7 position and established amide formation chemistry at the C3 position, researchers can rapidly generate a multitude of analogues for biological screening. The protocols and insights provided herein offer a solid foundation for accelerating drug discovery programs centered on the privileged pyrazolo[1,5-a]pyrimidine scaffold.

References

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. National Center for Biotechnology Information. [Link]

• Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. ACS Medicinal Chemistry Letters. [Link]

• Discovery and optimisation of pyrazolo[1,5-a]pyrimidines as aryl hydrocarbon receptor antagonists. RSC Publishing. [Link]

• Pyrazolo[1,5-a]pyrimidines. Identification of the Privileged Structure and Combinatorial Synthesis of 3-(Hetero)arylpyrazolo[1,5-a]pyrimidine-6-carboxamides. ACS Publications. [Link]

• Palladium-Catalyzed Hiyama Cross-Coupling of Heterocyclic Phosphonium Salts with Arylsilanes. ACS Publications. [Link]

• Synthesis and antitumor activity of novel pyrazolo[1,5-a]pyrimidine derivatives. European Journal of Chemistry. [Link]

• Rational synthesis of pyrazolopyrimidines via cyclocondensation of ynones obtained from the Sonogashira reaction. National Center for Biotechnology Information. [Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. National Center for Biotechnology Information. [Link]

• An efficient protocol for the palladium-catalysed Suzuki–Miyaura cross-coupling. RSC Publishing. [Link]

• A Practical Protocol for the Hiyama Cross-Coupling Reaction Catalyzed by Palladium on Carbon. Organic Chemistry Portal. [Link]

• An efficient protocol for the palladium-catalysed Suzuki-Miyaura cross-coupling. KAUST Repository. [Link]

• Synthesis and Anticancer Evaluation of Novel Pyrazolo[1,5-a]pyrimidines. BYU ScholarsArchive. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Functional Pyrazolo[1,5-a]pyrimidines. Encyclopedia.pub. [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. [Link]

• Rational synthesis of pyrazolopyrimidines via cyclocondensation of ynones obtained from the Sonogashira reaction. RSC Publishing. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives. RSC Publishing. [Link]

• The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. [Link]

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• Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5- a ]pyrimidine derivatives. ResearchGate. [Link]

• Efficient Access to 3,5-Disubstituted 7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidines Involving SNAr and Suzuki Cross-Coupling Reactions. MDPI. [Link]

• Regioselective synthesis of 1- and 4-substituted 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides. ResearchGate. [Link]

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Application Notes &amp; Protocols: A Scalable Synthesis Route for Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate Intermediates

Abstract

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors and other therapeutic agents.[1][2][3] This document provides a comprehensive guide to the scale-up synthesis of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, a key building block for drug discovery and development. We present detailed, field-proven protocols for the synthesis of two critical intermediates: the core Pyrazolo[1,5-a]pyrimidine-7-ol and its subsequent transformation to 7-Bromo-3-carboxypyrazolo[1,5-a]pyrimidine . The protocols are designed for scalability, emphasizing process safety, efficiency, and robustness, while minimizing the need for chromatographic purification.

Introduction: The Significance of the Pyrazolo[1,5-a]pyrimidine Core

The pyrazolo[1,5-a]pyrimidine heterocycle is of significant interest due to its versatile biological activities, including roles as anticancer, anti-inflammatory, and antiviral agents.[3][4] Its structure is particularly effective in interacting with the ATP-binding sites of protein kinases, making it a cornerstone for the development of targeted therapies.[2] The synthesis of functionalized analogs, such as the title compound, requires a robust and scalable route to produce key intermediates in high purity and yield.

This guide focuses on a practical, multi-step synthesis suitable for kilogram-scale production. The strategy involves the initial construction of the core heterocyclic system, followed by regioselective functionalization to install the bromo and methyl carboxylate moieties.

Overall Synthetic Workflow

The synthesis is designed as a three-stage process. The first stage involves the construction of the pyrazolo[1,5-a]pyrimidine core via a cyclocondensation reaction. The second stage is a regioselective bromination. The final stage, detailed in the subsequent protocol, would be the esterification of the carboxylic acid. This document will focus on the synthesis of the key intermediates leading up to the final esterification.

Caption: Overall workflow for the synthesis of the target compound.

Stage 1: Synthesis of Intermediate 1: Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate

Scientific Rationale

The construction of the pyrazolo[1,5-a]pyrimidine core is most efficiently achieved through the cyclocondensation of a 5-aminopyrazole derivative with a 1,3-dielectrophile.[1][3] We have selected Methyl 5-amino-1H-pyrazole-4-carboxylate and ethyl acetoacetate for this purpose. This choice is predicated on several factors crucial for scale-up:

• Atom Economy: This condensation reaction is highly efficient, forming the bicyclic system with water as the primary byproduct.

• Reagent Availability: Both starting materials are commercially available in bulk at a reasonable cost.

• Reaction Conditions: The reaction proceeds under relatively mild conditions using acetic acid as both a catalyst and solvent, which is easily recoverable.[5]

• Product Isolation: The resulting product, Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate, often precipitates from the reaction mixture upon cooling, allowing for simple isolation by filtration and avoiding laborious extractions or chromatography.[6]

Detailed Experimental Protocol

Reaction Scheme: Methyl 5-amino-1H-pyrazole-4-carboxylate + Ethyl Acetoacetate → Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate

Materials & Equipment:

• Jacketed glass reactor (appropriate volume) with overhead stirring, reflux condenser, and temperature probe.

• Heating/cooling circulator.

• Filtration apparatus (e.g., Nutsche filter-dryer).

• Vacuum oven.

Protocol Steps:

• Reactor Charging: Charge the reactor with glacial acetic acid (5.0 volumes relative to the aminopyrazole).

• Begin stirring and add Methyl 5-amino-1H-pyrazole-4-carboxylate (1.0 eq).

• Add ethyl acetoacetate (1.1 eq) to the resulting slurry.

• Reaction Execution: Heat the mixture to reflux (approx. 118 °C) and maintain for 4-6 hours. The reaction progress should be monitored by a suitable in-process control (IPC) such as HPLC or TLC to confirm the consumption of the starting material.

• Product Crystallization: Once the reaction is complete, cool the mixture to ambient temperature (20-25 °C) over 2-3 hours. The product will precipitate as a solid.

• Further cool the slurry to 0-5 °C and hold for at least 1 hour to maximize precipitation.

• Isolation & Washing: Filter the solid product. Wash the filter cake sequentially with cold acetic acid (1.0 vol) and then with a suitable anti-solvent like methyl tert-butyl ether (MTBE) (2 x 2.0 vol) to remove residual acetic acid.

• Drying: Dry the product in a vacuum oven at 50-60 °C until a constant weight is achieved.

Process Data & Expected Results

Parameter	Value	Rationale
Starting Material	Methyl 5-amino-1H-pyrazole-4-carboxylate	Commercially available, provides the pyrazole core and C3-carboxylate precursor.
Reagent	Ethyl Acetoacetate (1.1 eq)	Acts as the 1,3-dielectrophile to form the pyrimidine ring. A slight excess ensures complete conversion.
Solvent/Catalyst	Glacial Acetic Acid (5.0 vol)	Facilitates the reaction and allows for product precipitation upon cooling.
Temperature	Reflux (~118 °C)	Provides sufficient energy to drive the condensation to completion in a reasonable timeframe.
Reaction Time	4-6 hours	Typical duration for complete conversion, should be confirmed by IPC.
Expected Yield	80-90%	High-yielding precipitation-driven reaction.
Expected Purity	>98% (by HPLC)	Isolation via crystallization affords high purity material.

Stage 2: Synthesis of Key Intermediates for Bromination

The direct bromination of the 7-hydroxy intermediate can be challenging. A more robust and widely applicable method involves converting the hydroxyl group into a better leaving group, such as a chloride, followed by substitution.[7]

Protocol: Conversion to Methyl 7-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate

Scientific Rationale: The conversion of the 7-hydroxyl group to a 7-chloro group is a standard transformation that activates the position for subsequent nucleophilic substitution or cross-coupling reactions. Phosphorus oxychloride (POCl₃) is a common and effective reagent for this type of dehydration/chlorination reaction on heterocyclic systems.[7]

Protocol Steps:

• Reactor Setup: In a clean, dry, inerted reactor, charge phosphorus oxychloride (POCl₃, 4.0 eq).

• Substrate Addition: Slowly add Methyl 7-hydroxypyrazolo[1,5-a]pyrimidine-3-carboxylate (1.0 eq) portion-wise, maintaining the internal temperature below 40 °C. The addition is exothermic.

• Reaction: Heat the mixture to reflux (approx. 105-110 °C) for 3-4 hours. Monitor for completion via HPLC.

• Quench: Cool the reaction mixture to ambient temperature. In a separate reactor, prepare a stirred mixture of ice and water. Very slowly and carefully, add the reaction mixture to the ice/water. Caution: This quench is highly exothermic and releases HCl gas. Ensure adequate cooling and ventilation.

• Isolation: The product will precipitate as a solid. Stir the slurry for 1 hour, then filter. Wash the cake with copious amounts of water until the filtrate is neutral (pH ~7).

• Drying: Dry the solid under vacuum at 40-50 °C.

Caption: Workflow for the chlorination of the pyrazolo-pyrimidine core.

Protocol: Synthesis of 7-Bromopyrazolo[1,5-a]pyrimidine-3-carboxylic Acid

Scientific Rationale: While the 7-chloro intermediate could be used, a direct conversion to the 7-bromo analog with simultaneous hydrolysis of the methyl ester provides a direct route to a versatile carboxylic acid intermediate. Refluxing in a mixture of hydrobromic and acetic acid can achieve both transformations in a single pot, which is highly efficient for a large-scale process.

Protocol Steps:

• Reactor Charging: Charge the reactor with a 33% solution of HBr in acetic acid (5.0 vol).

• Add the Methyl 7-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate (1.0 eq).

• Reaction: Heat the mixture to 100-110 °C for 8-12 hours. The reaction involves both halogen exchange and ester hydrolysis. Monitor by HPLC for the disappearance of the starting material and the formation of the product.

• Isolation: Cool the reaction mixture to ambient temperature. The product should precipitate. If not, slowly add water as an anti-solvent to induce crystallization.

• Filter the solid product and wash thoroughly with water to remove residual acids.

• Drying: Dry the product in a vacuum oven at 60-70 °C.

Parameter	Value	Rationale
Starting Material	Methyl 7-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate	Activated intermediate for halogen exchange.
Reagent/Solvent	33% HBr in Acetic Acid	Provides the bromide source and acidic medium for ester hydrolysis in one step.
Temperature	100-110 °C	Sufficient thermal energy for both the SₙAr-type halogen exchange and ester cleavage.
Reaction Time	8-12 hours	Longer reaction time required for the dual transformation. Monitor by IPC.
Expected Yield	75-85%	Good yield for a one-pot, two-transformation process.
Expected Purity	>97% (by HPLC)	The acidic product crystallizes in high purity from the reaction medium.

Safety & Handling Considerations

• Phosphorus Oxychloride (POCl₃): Highly corrosive and reacts violently with water. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including acid-resistant gloves, lab coat, and face shield. The quenching step is particularly hazardous and must be performed with extreme care and robust cooling.

• Hydrobromic Acid (HBr): Corrosive and toxic. Use in a well-ventilated area with full PPE. The reaction releases corrosive vapors.

• Exothermic Reactions: Both the chlorination and its quench are exothermic. Scale-up operations must ensure adequate heat transfer capacity to maintain control of the reaction temperature. A slow addition rate is critical.

Conclusion

The protocols outlined provide a robust and scalable pathway to key intermediates required for the synthesis of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate. By leveraging classical cyclocondensation and halogenation reactions, this route avoids costly and time-consuming chromatographic purifications, relying instead on crystallization for isolation. This makes the process economically viable and suitable for the large-scale production demanded in drug development. The final esterification of the 7-bromo-3-carboxylic acid intermediate can be readily achieved using standard methods such as Fischer esterification with methanol and a catalytic amount of sulfuric acid.

References

• Large-Scale Synthesis of a Pyrrolo[2,3-d]pyrimidine via Dakin−West Reaction and Dimroth Rearrangement. Organic Process Research & Development - ACS Publications.
• Synthesis of Some Novel Pyrazolo[1,5-a]pyrimidine Derivatives and Their Application as Disperse Dyes. Molecules - PMC.
• Recent synthetic methodologies for pyrazolo[1,5-a]pyrimidine. Taylor & Francis Online.
• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Publishing.
• A Green Synthetic Strategy for Pyrazolo[1,5-a]pyrimidin-7(4H)-one Derivatives by the Reaction of Aminopyrazoles and Symmetric/no. Periodica Polytechnica Chemical Engineering.
• Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity. MDPI.
• highly regioselective synthesis and bromination 2-methyl-7-substituted pyrazolo[1,5-a]pyrimidines. SciELO.
• Synthesis, reactions, and applications of pyrimidine derivatives. SciSpace.
• Synthesis of Pyrimidine-Based Analogues: A Comprehensive Review. SpringerLink.
• A detailed review of recent developments in the synthesis of pyrimidine derivatives and their anticancer potential. International Journal on Science and Technology.
• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment. RSC Advances - PMC.
• Pyrazolo[1,5-a]pyrimidines. Identification of the Privileged Structure and Combinatorial Synthesis of 3-(Hetero)arylpyrazolo[1,5-a]pyrimidine-6-carboxamides. Journal of Combinatorial Chemistry.
• Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. RSC Publishing.
• Synthesis of 7-substituted pyrazolo[1,5-a]pyrimidine-3- carboxamides as potential non benzodiazepine hypnotics. Semantic Scholar.
• Regioselective synthesis of 1- and 4-substituted 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides. ResearchGate.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. pp.bme.hu [pp.bme.hu]
• 4. ijsat.org [ijsat.org]
• 5. scielo.br [scielo.br]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]

In vitro assay preparation using Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate derivatives

Application Note & Protocols

Topic: In Vitro Assay Preparation and Execution for Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate Derivatives

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Pyrazolo[1,5-a]pyrimidine Scaffold as a Privileged Structure in Kinase Inhibition

The pyrazolo[1,5-a]pyrimidine core is a heterocyclic scaffold of significant interest in medicinal chemistry, recognized for its versatile biological activities.[1][2] This fused bicyclic system serves as an effective bioisostere for purines, enabling it to interact with the ATP-binding sites of numerous enzymes. Consequently, derivatives of this scaffold have been extensively explored as potent inhibitors of protein kinases, which are critical regulators of cellular signaling pathways.[1][2] Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making them a major class of therapeutic targets.[3][4]

Derivatives of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate are a specific subset of this chemical family, designed to leverage the core scaffold's kinase-binding properties. The bromine atom at the 7-position and the carboxylate at the 3-position provide key chemical handles for synthetic modification, allowing for the optimization of potency, selectivity, and pharmacokinetic properties.[2] These compounds have shown promise as inhibitors of various kinases, including but not limited to Cyclin-Dependent Kinases (CDKs), Tropomyosin Receptor Kinases (Trks), and B-Raf, playing roles in cell cycle control and oncogenic signaling.[5][6][7][8]

This document serves as a detailed guide for researchers on how to prepare and execute a robust in vitro biochemical assay to determine the inhibitory potency (specifically, the IC50 value) of these derivatives against a target kinase. We will use the Promega ADP-Glo™ Kinase Assay as our model system, as it is a universal, luminescence-based method widely adopted in drug discovery for its high sensitivity and suitability for high-throughput screening.[9][10][11]

Assay Principle: Quantifying Kinase Inhibition via ADP Production

The fundamental goal of this assay is to measure how effectively a test compound, such as a Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate derivative, inhibits the catalytic activity of a chosen kinase. Kinases function by transferring a phosphate group from ATP to a substrate; in this process, ATP is converted to ADP.[12] The amount of ADP produced is therefore directly proportional to the kinase's activity.

The ADP-Glo™ Kinase Assay is a two-step process that quantifies the amount of ADP generated in the kinase reaction.[10][13]

• Kinase Reaction & ATP Depletion: The kinase, its specific substrate, ATP, and the test inhibitor are incubated together. After this reaction period, the "ADP-Glo™ Reagent" is added. This reagent serves two purposes: it terminates the enzymatic reaction and depletes any remaining, unconsumed ATP from the well. This step is crucial to ensure that the final luminescent signal is derived only from the ADP produced during the reaction.

• ADP to ATP Conversion & Signal Generation: The "Kinase Detection Reagent" is added. This reagent contains an enzyme that converts the ADP generated in the first step back into ATP. It also contains Ultra-Glo™ Luciferase and its substrate, luciferin. The newly synthesized ATP is then used by the luciferase to produce a stable, "glow-type" luminescent signal.[13]

The intensity of the luminescent signal is directly proportional to the amount of ADP produced, which in turn correlates with the kinase activity.[11] When an effective inhibitor is present, kinase activity is low, less ADP is produced, and the resulting luminescent signal is weak. Conversely, in the absence of an inhibitor, kinase activity is high, more ADP is produced, and the signal is strong.

Assay Workflow: From Kinase Reaction to Signal Detection.

Protocol: IC50 Determination of a Kinase Inhibitor

This protocol outlines the steps to determine the concentration at which a Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate derivative inhibits 50% of the target kinase's activity (the IC50 value).

Materials and Reagents

• Test Compound: Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate derivative, dissolved in 100% Dimethyl Sulfoxide (DMSO) to create a high-concentration stock (e.g., 10 mM).

• Target Kinase: Purified, recombinant kinase of interest (e.g., CDK2/CycA, B-Raf, TrkA).

• Kinase Substrate: Specific peptide or protein substrate for the target kinase.

• ATP: Adenosine 5'-triphosphate solution.

• Assay Kit: ADP-Glo™ Kinase Assay Kit (Promega, Cat. No. V9101 or similar).

• Buffers: Kinase-specific reaction buffer (e.g., 40 mM Tris, 20 mM MgCl₂, 0.1 mg/mL BSA, pH 7.5).

• Plateware: White, opaque, 96-well or 384-well assay plates (low-volume, e.g., Corning #3572). White plates are essential to maximize luminescent signal reflection.

• Equipment:

  • Multichannel pipettes or automated liquid handler.

  • Plate shaker/orbital mixer.

  • Luminometer capable of reading glow luminescence.

Experimental Design & Plate Layout

Proper controls are essential for a self-validating protocol.

• 100% Activity Control (No Inhibitor): Contains the kinase, substrate, and ATP, but with DMSO vehicle instead of the test compound. This represents the maximum signal (uninhibited reaction).

• 0% Activity Control (No Kinase): Contains substrate, ATP, and DMSO vehicle, but no kinase enzyme. This represents the background signal.

• Test Compound Wells: Contain all reaction components plus the test compound at various concentrations.

Plate Wells	Compound Dilution	Kinase	Substrate	ATP	DMSO Vehicle	Purpose
A1-A10	10-point serial dilution	+	+	+	-	Test Compound Dose-Response
A11	-	+	+	+	+	100% Activity Control
A12	-	-	+	+	+	0% Activity Control (Background)

Step-by-Step Methodology

This protocol is designed for a final assay volume of 25 µL in a 96-well plate. Adjust volumes proportionally for other formats.

Part A: Compound Preparation (Serial Dilution)

• Intermediate Dilution: Prepare a 2 mM stock of the test compound by diluting the 10 mM DMSO stock in kinase buffer. This reduces the final DMSO concentration in the assay.

• Serial Dilution Plate: Perform a 10-point, 1:3 serial dilution.

  • Add 60 µL of kinase buffer to wells A2-A10 of a standard 96-well plate.

  • Add 90 µL of the 2 mM compound stock to well A1.

  • Transfer 30 µL from well A1 to A2, mix thoroughly.

  • Repeat this transfer for wells A3 through A10. This creates a dose-response curve.

Part B: Kinase Reaction

• Prepare Master Mixes:

  • Kinase/Substrate Mix: Prepare a solution containing the target kinase and its substrate in kinase buffer at 2.5x the final desired concentration.

  • ATP Mix: Prepare a solution of ATP in kinase buffer at 5x the final desired concentration (e.g., if final is 10 µM, prepare a 50 µM solution).

• Dispense Reagents to Assay Plate:

  • Add 5 µL of the appropriate compound dilution (or DMSO for controls) to the white assay plate.

  • Add 10 µL of the Kinase/Substrate Mix to all wells (except the "No Kinase" control, which receives buffer only).

  • Pre-incubation (Optional but Recommended): Incubate the plate for 15-20 minutes at room temperature. This allows the inhibitor to bind to the kinase before the reaction starts, which is critical for ATP-competitive inhibitors like pyrazolo[1,5-a]pyrimidines.[1][2]

• Initiate the Reaction: Add 10 µL of the 5x ATP Mix to all wells to start the kinase reaction.

• Incubate: Mix the plate gently on a plate shaker for 30 seconds. Incubate at room temperature (or 30°C, if required for the kinase) for 60 minutes. The optimal time may need to be determined empirically to ensure the reaction is in the linear range.

Part C: Signal Detection

• Terminate Reaction: Add 25 µL of ADP-Glo™ Reagent to each well. Mix on a plate shaker for 30 seconds. Incubate at room temperature for 40 minutes.[13]

• Generate Signal: Add 50 µL of Kinase Detection Reagent to each well. Mix on a plate shaker for 30 seconds. Incubate at room temperature for 30-60 minutes to allow the luminescent signal to stabilize.[12][13]

• Read Plate: Measure the luminescence (RLU - Relative Light Units) using a plate reader.

Step-by-Step Protocol Workflow.

Data Analysis and Interpretation

• Background Subtraction: Subtract the average RLU from the "0% Activity" (No Kinase) wells from all other wells.

• Normalization: Calculate the percentage of kinase activity for each compound concentration using the following formula:[14] % Activity = (RLU_sample - RLU_background) / (RLU_max_signal - RLU_background) * 100

  • RLU_sample: RLU from a well with the test compound.

  • RLU_background: Average RLU from "0% Activity" wells.

  • RLU_max_signal: Average RLU from "100% Activity" wells.

• IC50 Calculation: Plot the % Activity against the logarithm of the inhibitor concentration. Fit the resulting dose-response curve using a non-linear regression model (four-parameter variable slope) in software like GraphPad Prism or R.[15][16][17] The IC50 is the concentration of the inhibitor at which the response is reduced by half.

Example Data Presentation:

Compound Concentration (µM)	Log [Compound]	% Kinase Activity
10.000	1.00	2.5
3.333	0.52	5.1
1.111	0.05	10.3
0.370	-0.43	22.8
0.123	-0.91	48.9
0.041	-1.39	75.4
0.014	-1.86	91.2
0.005	-2.34	98.1
0.002	-2.81	99.5
0.000	-	100.0
Calculated IC50	0.12 µM

Trustworthiness & Validation: Troubleshooting Common Issues

A protocol's trustworthiness comes from its robustness and reproducibility.

Issue	Potential Cause	Solution
High Z'-factor (>0.5 is good)	Low signal-to-background ratio; high well-to-well variability.	Optimize enzyme/ATP concentrations. Ensure proper mixing and accurate pipetting.
Incomplete Dose-Response Curve	Compound concentration range is too high or too low.	Adjust the serial dilution range to ensure it brackets the expected IC50 value.[15][17]
Precipitation of Compound	Compound has low solubility in aqueous buffer.	Check the maximum soluble concentration. Ensure the final DMSO concentration is consistent across all wells and typically ≤1%.
Signal Varies with Time	Luminescent signal has not stabilized.	Ensure the final incubation step after adding the Kinase Detection Reagent is at least 30 minutes. Read all plates at a consistent time point.

References

• Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer tre
• Advances in pyrazolo[1,5-a]pyrimidines: Synthesis and their role as protein kinase inhibitors in cancer tre
• ADP-Glo™ Kinase Assay.
• ADP-Glo™ Kinase Assay Technical Manual #TM313.
• Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk)
• Promega ADP-Glo kinase assay. BMG LABTECH.
• New pyrazolo[1,5-a]pyrimidine derivatives as potential CDK2 inhibitors and apoptosis-driven antiprolifer
• ADP-Glo: A Bioluminescent and homogeneous ADP monitoring assay for kinases. PubMed.
• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Deriv
• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys.
• Application note: Promega's ADP-Glo™ assay. Drug Target Review.
• KINASE PROFILING & SCREENING. Reaction Biology.
• Beyond IC50s: Towards Robust Statistical Methods for in vitro Associ
• How to determine theoretical IC50 value for in vitro DPPH assay?.
• Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evalu
• Guidelines for accurate EC50/IC50 estim
• Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiprolifer
• Identification of pyrazolo[1,5-a]pyrimidine-3-carboxyl

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. digitalcommons.mtu.edu [digitalcommons.mtu.edu]
• 3. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 4. reactionbiology.com [reactionbiology.com]
• 5. Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. Design, Synthesis and Molecular Modeling of Pyrazolo[1,5-a]pyrimidine Derivatives as Dual Inhibitors of CDK2 and TRKA Kinases with Antiproliferative Activity [mdpi.com]
• 8. Identification of pyrazolo[1,5-a]pyrimidine-3-carboxylates as B-Raf kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ADP-Glo™ Kinase Assay [worldwide.promega.com]
• 10. bmglabtech.com [bmglabtech.com]
• 11. ADP-Glo: A Bioluminescent and homogeneous ADP monitoring assay for kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. drugtargetreview.com [drugtargetreview.com]
• 13. promega.com [promega.com]
• 14. researchgate.net [researchgate.net]
• 15. Beyond IC50s: Towards Robust Statistical Methods for in vitro Association Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Guidelines for accurate EC50/IC50 estimation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing debromination of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate during cross-coupling

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting advice and frequently asked questions (FAQs) regarding a common challenge in palladium-catalyzed cross-coupling reactions: the undesired debromination of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate . Our goal is to equip you with the mechanistic understanding and practical solutions needed to optimize your synthetic outcomes.

Troubleshooting Guide: Minimizing Debromination

This section addresses the critical issue of observing your starting material being converted into the debrominated (hydrodehalogenated) byproduct, Methyl pyrazolo[1,5-a]pyrimidine-3-carboxylate, instead of your desired cross-coupled product.

Q1: My primary side-product is the debrominated pyrazolo[1,5-a]pyrimidine. What is the most likely cause and how can I fix it?

The formation of a debrominated byproduct is a frequent challenge in palladium-catalyzed cross-coupling reactions.[1][2][3] This side reaction, known as hydrodehalogenation, occurs when the bromine atom is replaced by a hydrogen atom.[3] The root cause is often a competition between the desired catalytic cycle pathway (transmetalation and reductive elimination of the product) and an off-cycle pathway involving a palladium-hydride intermediate.[4][5]

Several factors can promote this undesired reaction, including the choice of catalyst, ligand, base, solvent, and temperature.[1][2] A systematic approach to troubleshooting is recommended.

Logical Troubleshooting Workflow

Here is a step-by-step workflow to diagnose and solve the debromination issue. Start with the most impactful variables first.

Caption: A logical workflow for troubleshooting debromination.

Step 1: Evaluate the Catalyst System (Ligand & Palladium Source)

The nature of the palladium catalyst and its coordinating ligand is the most critical factor.[2] The ligand's electronic and steric properties directly influence the relative rates of the desired cross-coupling versus the undesired debromination.[2]

• Problem: Your current ligand may not be optimal for the electron-deficient pyrazolo[1,5-a]pyrimidine ring system.

• Causality: The pyrazolo[1,5-a]pyrimidine core is electron-deficient, which can make oxidative addition facile but may also render the C-Br bond susceptible to other reaction pathways. The key is to use a ligand that accelerates reductive elimination of the desired product, making it the kinetically favored pathway.

• Solution: Switch to bulky, electron-rich phosphine ligands. These ligands are known to promote the desired reductive elimination and are highly effective for coupling heteroaryl halides. Specifically for pyrazolo[1,5-a]pyrimidines, the use of a tandem catalyst system like XPhosPdG2/XPhos has been shown to be effective in avoiding debromination.[6][7][8]

Ligand Class	Recommended Examples	Rationale
Buchwald Biarylphosphines	XPhos, SPhos	Excellent for heteroaryl couplings; their bulk and electron-donating ability stabilize the Pd(0) center and promote fast reductive elimination.[9]
N-Heterocyclic Carbenes (NHCs)	IPr, IMes	Strong σ-donors that form very stable Pd complexes, often leading to high catalytic activity and preventing side reactions.[10][11][12]

Step 2: Optimize the Base

The choice and strength of the base are critical.[1][2] Strong bases, especially in the presence of protic solvents like water or alcohols, can generate hydride species that are a primary source for hydrodehalogenation.[2][13]

• Problem: Your base may be too strong or is generating hydride species.

• Causality: Strong bases like alkoxides (e.g., NaOtBu) can participate in β-hydride elimination from the alkoxide itself or deprotonate trace water/alcohols, creating hydride donors that intercept the catalytic cycle and lead to debromination.[13]

• Solution: Switch to a milder inorganic base. Weaker bases are less prone to generating hydride species.[2]

Base Type	Recommended Examples	Rationale
Phosphates	K₃PO₄	A moderately weak base, often effective in Suzuki couplings where stronger bases cause side reactions.[14]
Carbonates	K₂CO₃, Cs₂CO₃	Common and effective bases for a wide range of cross-couplings.[14]
Fluorides	CsF, KF	Can be particularly effective in minimizing side products with sensitive heterocyclic substrates.[2]

Step 3: Adjust Reaction Conditions (Solvent & Temperature)

• Problem: Your solvent may be acting as a hydride source, or the temperature is too high.

• Causality: High temperatures can increase the rate of side reactions, including debromination.[1][2] Protic solvents, especially alcohols, can be oxidized by the palladium complex to generate palladium-hydride species, which are direct precursors to the debrominated byproduct.[5]

• Solution:

  • Switch to Aprotic Solvents: Use solvents like 1,4-dioxane, toluene, or THF .[14] These are less likely to act as hydride donors.[2]

  • Lower the Temperature: Attempt the reaction at a lower temperature (e.g., 80 °C instead of 110 °C).[1][2] Lowering the temperature can often increase selectivity by disfavoring side reactions that may have a higher activation energy.[2]

Step 4: Verify Reagent Quality

• Problem: Impurities in your starting materials or solvents could be poisoning the catalyst or acting as hydride sources.

• Causality: The active Pd(0) catalyst is sensitive to oxygen, which can cause deactivation.[2] Boronic acids can degrade over time if not stored properly.[2] Solvents may contain water or other impurities.

• Solution:

  • Use High-Purity Reagents: Ensure your Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate and coupling partner are pure.[2]

  • Degas Rigorously: Thoroughly degas all solvents and the reaction mixture before adding the catalyst to remove oxygen.[2][4] This can be done by bubbling argon or nitrogen through the solvent or by using freeze-pump-thaw cycles.

Frequently Asked Questions (FAQs)

Q2: What is the underlying mechanism of debromination in palladium-catalyzed cross-coupling?

Debromination, or hydrodehalogenation, is a competing side reaction where a C-Br bond is cleaved and replaced with a C-H bond.[5] This process is typically mediated by a palladium-hydride (Pd-H) species.

The catalytic cycle for the desired cross-coupling involves three main steps: oxidative addition, transmetalation, and reductive elimination.[15][16] Debromination occurs when the oxidative addition product, LₙPd(Ar)Br, is intercepted by a hydride source before it can undergo transmetalation.

Caption: Catalytic cycles showing desired coupling vs. debromination.

This Pd-H species can be generated in several ways:

• From the Base: Strong bases like NaOtBu can undergo β-hydride elimination.

• From the Solvent: Alcoholic solvents can be oxidized by the palladium complex.[5]

• From Water: Water present in the reaction can be a proton/hydride source, especially under certain conditions.[17][18]

Q3: How do bulky, electron-rich ligands like XPhos prevent debromination?

Bulky, electron-rich ligands like those developed by the Buchwald group (e.g., XPhos, SPhos) are highly effective for several reasons.

• Promotion of Reductive Elimination: Their steric bulk creates a crowded environment around the palladium center. This sterically enforces the reductive elimination step—the final step that forms the desired C-C or C-N bond—making it much faster.[10]

• Stabilization of the Active Catalyst: The electron-donating nature of these phosphines stabilizes the electron-deficient Pd(0) active species, preventing catalyst decomposition.

• Kinetic Control: By dramatically accelerating the desired reductive elimination, the ligand ensures that the Ar-Pd(II)(R)Ln intermediate (formed after transmetalation) rapidly collapses to the product. This makes the desired pathway kinetically dominant, giving the competing debromination pathway less time to occur.[14]

Q4: I am performing a Buchwald-Hartwig amination. Are the considerations the same?

Yes, the fundamental principles are identical. The Buchwald-Hartwig amination, which forms a C-N bond, follows a similar catalytic cycle involving oxidative addition, amine coordination/deprotonation, and reductive elimination.[19][20]

Debromination (hydrodehalogenation) is also a known side reaction in this context.[19] The same troubleshooting strategies apply:

• Ligand Choice: Use bulky, electron-rich phosphine ligands.

• Base Selection: A strong, non-nucleophilic base is required for the amination (often NaOtBu or LHMDS), but if debromination is severe, screening other bases like K₃PO₄ or Cs₂CO₃ may be necessary, although this can impact the rate of amination.

• Solvent and Temperature: Use aprotic solvents and the lowest effective temperature.

Recommended Starting Protocol

This protocol provides a robust starting point for the Suzuki-Miyaura coupling of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, designed to minimize debromination.

Materials:

• Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (1.0 equiv)

• Arylboronic Acid (1.2 - 1.5 equiv)

• XPhos Pd G2 (a pre-catalyst, 2-5 mol%)

• XPhos (additional ligand, 2-5 mol%)

• Potassium Phosphate (K₃PO₄) (2.0 - 3.0 equiv)

• Degassed 1,4-Dioxane/Water (e.g., 10:1 v/v)

Procedure:

• Vessel Preparation: To a dry reaction vial equipped with a magnetic stir bar, add Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, the arylboronic acid, and K₃PO₄.

• Inert Atmosphere: Seal the vial and evacuate and backfill with an inert gas (Argon or Nitrogen) at least three times.

• Catalyst Addition: Under the inert atmosphere, add the XPhos Pd G2 pre-catalyst and the extra XPhos ligand.

• Solvent Addition: Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 4-24 hours).

• Work-up: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

References

• Preventing debromination during reactions with 4'-Bromobiphenyl-2-carboxylic acid - Benchchem.

• Orbach, M. et al. (2011). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. Organometallics. Available at: [Link]

• preventing debromination in Suzuki coupling of bromo-imidazoles - Benchchem.
• how to avoid dehalogenation side reactions in Suzuki coupling - Benchchem.

• Orbach, M. et al. (2011). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. Organometallics. Available at: [Link]

• Ahmadi, Z. & McIndoe, J. S. (2013). A mechanistic investigation of hydrodehalogenation using ESI-MS. Chemical Communications. Available at: [Link]

• Corbet, J.-P. & Mignani, G. (2006). Selected Patented Cross-Coupling Reaction Technologies. Chemical Reviews.

• Jismy, B. et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one. RSC Advances. Available at: [Link]

• Fortman, G. C. & Nolan, S. P. (2011). N-Heterocyclic carbene (NHC) ligands and their role in palladium-catalyzed cross-coupling reactions. Chemical Society Reviews.
• Walker, S. D. et al. (2004). A Rational Approach to the Design of Highly Active Catalysts for Suzuki-Miyaura Cross-Coupling Reactions.

• Jismy, B. et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives. RSC Advances. Available at: [Link]

• Jismy, B. et al. (2021). Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H). RSC Advances. Available at: [Link]

• Troubleshooting guide for sluggish or incomplete Suzuki coupling reactions - Benchchem.

• Newman, S. G. & Szabó, K. J. (2018). Well-Defined Palladium(II)–NHC Precatalysts for Cross-Coupling Reactions of Amides and Esters by Selective N–C/O–C Cleavage. Accounts of Chemical Research. Available at: [Link]

• Marion, N. & Nolan, S. P. (2008). Well-Defined N-Heterocyclic Carbenes−Palladium(II) Precatalysts for Cross-Coupling Reactions. Accounts of Chemical Research. Available at: [Link]

• Viciu, M. S. et al. (2002). Palladium/Nucleophilic Carbene Catalysts for Cross-Coupling Reactions. Organic Letters. Available at: [Link]

• Technical Support Center: Troubleshooting Dehalogenation in Cross-Coupling Reactions - Benchchem.

• Buchwald–Hartwig amination - Wikipedia. Available at: [Link]

• Suzuki reaction - Wikipedia. Available at: [Link]

• Technical Support Center: Suzuki Couplings of Bromopyrimidines - Benchchem.

• Buchwald-Hartwig amination - Name-Reaction.com. Available at: [Link]

• Palladium-Catalyzed Cross Couplings in Organic Synthesis - Nobel Prize. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5- a ]pyrimidin-5(4 H )-one: towards a new access to 3,5-dia ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07959F [pubs.rsc.org]
• 8. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Palladium complexes of N-heterocyclic carbenes as catalysts for cross-coupling reactions--a synthetic chemist's perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. oamonitor.ireland.openaire.eu [oamonitor.ireland.openaire.eu]
• 12. discovery.researcher.life [discovery.researcher.life]
• 13. A mechanistic investigation of hydrodehalogenation using ESI-MS - Chemical Communications (RSC Publishing) DOI:10.1039/C3CC46271D [pubs.rsc.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 16. nobelprize.org [nobelprize.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 20. name-reaction.com [name-reaction.com]

Technical Support Center: Optimizing Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate Substitutions

Welcome to the technical support and troubleshooting center for the functionalization of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate . This fused bicyclic scaffold is a privileged pharmacophore widely utilized in oncology and the development of protein kinase inhibitors[1][2]. However, achieving high reaction yields requires precise control over competing reaction pathways.

Mechanistic Insight & Reactivity Profile

To successfully optimize yields, one must understand the causality behind the molecule's reactivity. The pyrazolo[1,5-a]pyrimidine core is highly electron-deficient. The bridgehead nitrogen (N-4) and the adjacent pyrimidine nitrogens strongly withdraw electron density from the C-7 position[3].

The addition of a methyl carboxylate at C-3 further activates C-7 toward Nucleophilic Aromatic Substitution (SNAr)[4]. While this enables rapid functionalization, it also introduces a significant liability: the C-3 ester is highly susceptible to nucleophilic attack (amidation) or basic hydrolysis (saponification) under standard cross-coupling or substitution conditions[5]. Every protocol applied to this molecule must be designed as a self-validating system to monitor the integrity of the C-3 ester.

Troubleshooting FAQs

Q1: My SNAr reaction with a primary aliphatic amine yields a mixture of the desired 7-amino product and a highly polar byproduct. How do I improve chemoselectivity? A1: The polar byproduct is almost certainly the 3-carboxamide, resulting from competitive nucleophilic acyl substitution at the methyl ester. Because the SNAr at C-7 is kinetically favored (requiring lower activation energy to form the Meisenheimer complex) over the thermodynamic ester amidation, temperature control is your primary lever[3].

• The Fix: Lower the reaction temperature to 0–20 °C. Do not use the nucleophilic amine as the solvent or base. Instead, use exactly 1.05 equivalents of the amine combined with 2.0 equivalents of a sterically hindered, non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) in a polar aprotic solvent (e.g., THF or DCM)[4].

Q2: During Suzuki-Miyaura cross-coupling with arylboronic acids, I observe significant ester hydrolysis and protodehalogenation. What is the optimal catalyst/base system? A2: Standard Suzuki conditions (e.g., Pd(PPh3​)4​ , aqueous Na2​CO3​ , reflux) will rapidly hydrolyze the C-3 methyl ester[4]. Furthermore, the highly electron-deficient nature of the pyrazolo[1,5-a]pyrimidine core makes the palladium-aryl intermediate prone to protodehalogenation if the transmetalation step is too slow[1].

• The Fix: Switch to strictly anhydrous conditions. Utilize Pd(dppf)Cl2​ , which accelerates reductive elimination, paired with finely milled anhydrous K3​PO4​ or Cs2​CO3​ in 1,4-dioxane at 80–90 °C[4].

Q3: Can I perform a Buchwald-Hartwig amination if my amine is too weak for SNAr (e.g., an electron-deficient aniline)? A3: Yes. While aliphatic amines readily undergo SNAr, anilines and amides often require palladium catalysis to overcome the activation barrier at C-7[3].

• The Fix: Use Pd2​(dba)3​ with a bidentate ligand like Xantphos or BrettPhos, and Cs2​CO3​ in toluene or dioxane. Crucially, avoid strong alkoxide bases like NaOtBu , which will rapidly cleave the methyl ester via transesterification or direct hydrolysis[5].

Reaction Optimization Data

The following table summarizes the quantitative parameters and expected outcomes for functionalizing the C-7 position while preserving the C-3 methyl ester.

Reaction Type	Nucleophile / Partner	Recommended Catalyst & Base	Solvent & Temp	Expected Yield	Primary Pitfall to Monitor
SNAr (Kinetic)	Aliphatic Amines, Thiols	None / DIPEA (2.0 eq)	THF or DCM, 0–20 °C	85–95%	C-3 Ester Amidation (if Temp > 40 °C)
SNAr (Thermodynamic)	Secondary Amines	None / K2​CO3​ (2.0 eq)	DMF, 60 °C	70–85%	C-7 Hydrolysis to Pyrimidinone
Suzuki-Miyaura	Aryl Boronic Acids	Pd(dppf)Cl2​ / Anhydrous K3​PO4​	1,4-Dioxane, 90 °C	75–90%	Protodehalogenation, Ester Saponification
Buchwald-Hartwig	Anilines, Amides	Pd2​(dba)3​ , Xantphos / Cs2​CO3​	Toluene, 100 °C	60–80%	Transesterification (if alkoxides are used)

Standard Operating Procedures (Protocols)

Protocol A: Chemoselective SNAr at C-7 (Aliphatic Amines)

This protocol utilizes kinetic control to prevent C-3 ester attack.

• Preparation: In an oven-dried round-bottom flask under nitrogen, dissolve Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (1.0 mmol) in anhydrous THF (10 mL).

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Base Addition: Add DIPEA (2.0 mmol, 2.0 eq) dropwise via syringe.

• Nucleophile Addition: Slowly add the aliphatic amine (1.05 mmol, 1.05 eq) dissolved in 2 mL of THF over 10 minutes.

• Monitoring: Stir at 0 °C to room temperature for 2–4 hours. Monitor the disappearance of the starting material via LC-MS. Self-Validation: Check the mass spectra for [M+H]+ corresponding to the amidation byproduct; if present, lower the temperature for future runs.

• Workup: Quench with saturated aqueous NH4​Cl , extract with EtOAc ( 3×15 mL), dry over Na2​SO4​ , and concentrate under reduced pressure. Purify via flash chromatography (Hexanes/EtOAc).

Protocol B: Anhydrous Suzuki-Miyaura Cross-Coupling at C-7

This protocol avoids aqueous bases to preserve the C-3 methyl ester.

• Preparation: In a Schlenk tube, combine Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (1.0 mmol), the arylboronic acid (1.2 mmol, 1.2 eq), and finely milled anhydrous K3​PO4​ (2.5 mmol, 2.5 eq).

• Catalyst Addition: Add Pd(dppf)Cl2​ (0.05 mmol, 5 mol%).

• Inert Atmosphere: Evacuate and backfill the tube with nitrogen three times.

• Solvent: Add anhydrous, degassed 1,4-dioxane (10 mL) via syringe.

• Reaction: Seal the tube and heat to 90 °C for 12 hours.

• Workup: Cool to room temperature, filter through a pad of Celite, and wash with EtOAc. Concentrate the filtrate and purify via silica gel chromatography.

Pathway Visualizations

Caption: Decision tree for selecting the optimal substitution strategy at the C-7 position.

Caption: Mechanistic divergence between kinetic C-7 SNAr and thermodynamic C-3 ester amidation.

References

• Title: Efficient Access to 3,5-Disubstituted 7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidines Involving SNAr and Suzuki Cross-Coupling Reactions Source: Molecules (via PubMed Central) URL: [Link]

• Title: Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold Source: Molecules (via PubMed Central) URL: [Link]

• Title: Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment Source: RSC Advances URL: [Link]

Sources

• 1. Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors in cancer treatment - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficient Access to 3,5-Disubstituted 7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidines Involving SNAr and Suzuki Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Solubility of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate in DMSO

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting low solubility of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate in Dimethyl Sulfoxide (DMSO). The following question-and-answer format addresses common issues and provides detailed, field-proven protocols to ensure experimental success.

Frequently Asked Questions (FAQs)

Q1: I'm having difficulty dissolving Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate in DMSO. What are the potential reasons for this?

A1: Low solubility of a crystalline organic compound like Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate in DMSO, while uncommon for many small molecules, can be attributed to several physicochemical factors:

• High Crystal Lattice Energy: The molecule's arrangement in its solid-state crystal lattice may be particularly stable. Significant energy is then required to break the intermolecular forces holding the crystal together, which can hinder the dissolution process.

• Polymorphism: The compound may exist in different crystalline forms (polymorphs), each with its own unique solubility profile. You might be working with a less soluble polymorph. Factors during synthesis and purification can influence which polymorphic form is produced.[1]

• Purity and Impurities: The presence of insoluble impurities from the synthesis or degradation products can give the appearance of low solubility for the target compound.

• Solvent Quality: The purity of the DMSO is critical. DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere. Water contamination can significantly decrease the solubility of hydrophobic compounds.[2] Always use anhydrous, high-purity DMSO from a freshly opened bottle for preparing stock solutions.[2]

• Molecular Structure: The inherent structural features of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, such as its planarity and potential for strong intermolecular interactions (e.g., pi-pi stacking), can contribute to lower than expected solubility even in a powerful solvent like DMSO.

Q2: What is the first step I should take when encountering solubility issues with this compound?

A2: The initial and most straightforward troubleshooting step is to apply gentle heat and mechanical agitation. Many compounds that are slow to dissolve at room temperature will readily go into solution with a modest increase in temperature.

Q3: Can I heat my DMSO solution to improve solubility? Are there any risks?

A3: Yes, gentle warming is a standard and often effective technique.[3] However, it's crucial to be cautious as excessive heat can degrade some compounds.[3] A controlled temperature water bath is recommended over a hot plate to ensure even and gentle heating. For most compounds, a temperature of 37°C is a safe starting point.[3]

Q4: Besides heating, what other physical methods can I use to aid dissolution?

A4: Sonication is another excellent method to enhance solubility.[3] The high-frequency sound waves generated by a sonicator create micro-vibrations that help to break apart the solute particles and facilitate their interaction with the solvent.

Q5: I've tried heating and sonication, but the solubility is still poor. What are my next options?

A5: If physical methods are insufficient, you can explore the use of co-solvents. A co-solvent is a second solvent that is miscible with the primary solvent (in this case, DMSO) and can help to increase the solubility of the solute.[4][5]

Q6: What are some suitable co-solvents to use with DMSO for compounds like Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate?

A6: For hydrophobic compounds, co-solvents that can modulate the polarity of the solvent system are often beneficial.[6] Some commonly used co-solvents with DMSO in biological research include:

• Polyethylene Glycol 400 (PEG400)

• N-methyl-2-pyrrolidone (NMP)

• Ethanol

• Glycerin [4]

It is essential to consider the compatibility of the co-solvent with your downstream application (e.g., cell-based assays) as some can be cytotoxic at higher concentrations.[7]

Troubleshooting Workflow and Protocols

Visualizing the Troubleshooting Pathway

The following diagram outlines a logical workflow for addressing the low solubility of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate in DMSO.

Caption: Troubleshooting workflow for low compound solubility in DMSO.

Experimental Protocols

Protocol 1: Standard Dissolution in DMSO with Gentle Heating and Sonication

This protocol should be your first approach to dissolving Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate.

Materials:

• Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate powder

• Anhydrous, high-purity DMSO

• Sterile microcentrifuge tubes or glass vials

• Calibrated analytical balance

• Vortex mixer

• Water bath sonicator

• Water bath set to 37°C

Procedure:

• Weigh the Compound: Accurately weigh the desired amount of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate using a calibrated analytical balance.

• Add DMSO: Transfer the weighed powder to a sterile microcentrifuge tube or glass vial. Add the calculated volume of anhydrous DMSO to achieve the target concentration.

• Initial Mixing: Vortex the tube for 30-60 seconds to suspend the powder.

• Gentle Heating: Place the tube in a 37°C water bath for 10-15 minutes.[3] Periodically vortex the tube during this time.

• Sonication: If the compound is not fully dissolved, place the tube in a water bath sonicator for 5-10 minutes.[3]

• Visual Inspection: After sonication, visually inspect the solution against a light source to ensure no solid particles remain.

• Storage: Once fully dissolved, if not for immediate use, aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles and store at -20°C or -80°C.[3]

Protocol 2: Dissolution Using a DMSO Co-Solvent System

If Protocol 1 fails, a co-solvent system may be necessary. This example uses PEG400 as the co-solvent.

Materials:

• All materials from Protocol 1

• Polyethylene Glycol 400 (PEG400)

Procedure:

• Prepare Co-Solvent Mixture: Prepare a stock mixture of the co-solvent and DMSO. A common starting point is a 1:1 or 1:3 ratio of PEG400 to DMSO. For example, to make 1 mL of a 1:1 mixture, combine 500 µL of PEG400 and 500 µL of DMSO.

• Weigh the Compound: Accurately weigh the desired amount of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate.

• Add Co-Solvent Mixture: Transfer the powder to a sterile tube and add the calculated volume of the co-solvent mixture.

• Follow Dissolution Steps: Repeat steps 3-7 from Protocol 1 (Initial Mixing, Gentle Heating, Sonication, Visual Inspection, and Storage).

Quantitative Data Summary Table

Parameter	Recommendation	Rationale
DMSO Purity	≥99.9% (Anhydrous)	Water contamination significantly reduces the solubility of hydrophobic compounds.[2]
Heating Temperature	37°C (can be increased cautiously)	Provides sufficient thermal energy to aid dissolution without risking compound degradation for many molecules.[3]
Sonication Time	5-15 minutes	Mechanical energy helps break up solute particles to increase the surface area for solvation.[3]
Co-Solvent Starting Ratio	10-50% v/v in DMSO	A good starting range to enhance solubility without significantly altering the solution properties or introducing toxicity in downstream assays.
Final DMSO in Assay	<0.5%	High concentrations of DMSO can be toxic to cells and interfere with assay results.[3]

Advanced Considerations and Final Recommendations

If you continue to experience solubility issues after following these protocols, it may be necessary to investigate the solid-state properties of your specific batch of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate. Techniques such as X-ray powder diffraction (XRPD) can identify the polymorphic form, and High-Performance Liquid Chromatography (HPLC) can assess purity.

When preparing dilutions for aqueous-based assays from a DMSO stock, it is crucial to perform serial dilutions in 100% DMSO first.[2][8] Adding a concentrated DMSO stock directly to an aqueous buffer can cause the compound to precipitate out of solution.[2] By making intermediate dilutions in DMSO, you can then add a small volume of the diluted DMSO stock to your aqueous medium, ensuring the final DMSO concentration remains low and the compound stays in solution.[8]

References

• Halling-Sørensen, B., et al. (2019). Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds. Ecotoxicology and Environmental Safety, 184, 109639. Retrieved from [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727. Retrieved from [Link]

• Sharma, M. (2013). Any suggestions for treating DMSO soluble compound in cell culture? ResearchGate. Retrieved from [Link]

• Gala, R. P., et al. (2023). Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. Pharmaceuticals (Basel), 16(5), 733. Retrieved from [Link]

• Hampton Research. (2022). Compound Solubility with Dimethylsulfoxide. Retrieved from [Link]

• GEUS. (2019). Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds. Retrieved from [Link]

• Matthew, C. (2024). Can DMSO be used to improve solubility and bioavailability of poorly soluble or bioavailable medicinals (like curcumin)? ResearchGate. Retrieved from [Link]

• Di, L., et al. (2016). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. ACS Medicinal Chemistry Letters, 7(11), 1030–1034. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences. (2025). Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. Retrieved from [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. wjbphs.com [wjbphs.com]
• 5. ijmsdr.org [ijmsdr.org]
• 6. ijpsjournal.com [ijpsjournal.com]
• 7. Evaluation of dimethyl sulfoxide (DMSO) as a co-solvent for toxicity testing of hydrophobic organic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Flash Chromatography of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

Welcome to the technical support center for the purification of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate. This guide is designed for researchers, chemists, and drug development professionals who are tasked with isolating this compound from crude reaction mixtures. Here, we will address common questions, provide a detailed, field-tested protocol, and offer solutions to potential challenges you may encounter during flash chromatography.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions when developing a purification method for a new compound.

Q1: What is the expected polarity of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate and how does that guide solvent selection?

A1: The structure of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate—containing a polar pyrazolopyrimidine core, a methyl ester group, and a bromine atom—classifies it as a compound of intermediate polarity . The nitrogen atoms in the heterocyclic system and the carbonyl group of the ester are the primary contributors to its polarity. This polarity profile makes it an ideal candidate for normal-phase chromatography on silica gel.

The most common and effective mobile phase for compounds of this nature is a binary mixture of a non-polar solvent like hexanes (or heptane) and a more polar solvent like ethyl acetate.[1][2][3] This system offers a wide polarity range, good solubility for the analyte, and is cost-effective. Dichloromethane/methanol is another viable option for more polar compounds but should be considered a secondary choice here.[2]

Q2: What stationary phase is recommended for this purification?

A2: Standard, unmodified silica gel (SiO₂) with a particle size of 40-63 µm is the workhorse for this type of separation and is strongly recommended. The slightly acidic nature of silica gel is generally compatible with the heterocyclic structure. For automated flash systems, pre-packed silica gel cartridges are a reliable and efficient choice.

Q3: How should I determine the optimal solvent gradient for my flash column?

A3: The optimal gradient is always determined empirically using Thin-Layer Chromatography (TLC) beforehand. The goal is to find a solvent mixture where your target compound has a Retention Factor (Rf) of approximately 0.2-0.35 .[4] This Rf value typically ensures that the compound will elute from the flash column in a reasonable number of column volumes (CVs), providing good separation from less polar and more polar impurities.

• To start: Spot your crude reaction mixture on a TLC plate and develop it in various ratios of Hexane:Ethyl Acetate (e.g., 9:1, 4:1, 2:1, 1:1).

• To translate to a gradient: Begin the flash chromatography run with a solvent system that is less polar than the one that gave you the target Rf (e.g., if 4:1 Hex:EtOAc gave an Rf of 0.3, start your column at 9:1). This allows highly non-polar impurities to elute first. Then, ramp up the polarity to and slightly beyond your target mobile phase composition to elute your product, followed by a high-polarity flush to remove strongly retained impurities.

Q4: Should I use liquid loading or dry loading for my sample?

A4: While liquid loading is faster, dry loading is strongly recommended for achieving the best possible separation results .[5][6][7]

• Liquid Loading Issues: Dissolving the crude mixture in a strong solvent (like DCM or the mobile phase itself) and injecting it directly can lead to band broadening and poor separation, especially if the injection volume is large or the solvent is more polar than the initial gradient conditions.[7][8]

• Dry Loading Advantage: Adsorbing the crude material onto a small amount of silica gel (or an inert support like Celite) and then loading the resulting powder onto the column eliminates the detrimental effects of a strong injection solvent.[6][9] This technique results in sharper peaks, better resolution, and allows for higher sample loads.[5][6]

Section 2: Recommended Purification Protocol

This section provides a step-by-step workflow for purifying Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate.

Step 1: TLC Method Development

• Dissolve a small amount of your crude reaction mixture in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate).

• Spot the solution onto a silica gel TLC plate.

• Develop the plate in a TLC chamber with a starting eluent of 4:1 Hexanes:Ethyl Acetate.

• Visualize the plate under UV light (254 nm). The pyrazolopyrimidine core is an excellent UV chromophore.

• Adjust the solvent ratio until the spot corresponding to your product has an Rf between 0.2 and 0.35 . Record this optimal solvent ratio.

Step 2: Sample Preparation (Dry Loading)

• Dissolve your entire crude sample in a minimal amount of a volatile solvent (e.g., Dichloromethane, Acetone, or Ethyl Acetate).

• Add silica gel to the solution, typically 2-4 times the mass of your crude product.

• Thoroughly mix the slurry until the silica is uniformly coated.

• Evaporate the solvent completely using a rotary evaporator until a fine, free-flowing powder is obtained.

Step 3: Flash Chromatography Setup & Execution

The following table provides a sample gradient based on a hypothetical TLC result where 3:1 Hexanes:Ethyl Acetate gave an Rf of 0.25 .

Step	Solvent A	Solvent B	Gradient Profile (%B)	Column Volumes (CV)	Rationale
Equilibration	Hexanes	Ethyl Acetate	5%	2 CV	Prepares the column and ensures reproducible retention.
Initial Elution	Hexanes	Ethyl Acetate	5% -> 15%	2 CV	Elutes very non-polar impurities ("grease").
Separation	Hexanes	Ethyl Acetate	15% -> 40%	10 CV	This is the main separation window. Your product should elute here. The gradient is slow to maximize resolution.
Flush	Hexanes	Ethyl Acetate	40% -> 100%	3 CV	Elutes highly polar impurities and regenerates the column.

Table 1: Example Gradient for Flash Chromatography Purification.

Step 4: Fraction Collection and Analysis

• Use a UV detector set to 254 nm to monitor the column effluent.

• Collect fractions corresponding to all eluting peaks.

• Analyze the collected fractions by TLC using your optimized solvent system from Step 1.

• Combine the fractions that contain your pure product.

• Evaporate the solvent under reduced pressure to yield the purified Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate.

Section 3: Troubleshooting Guide

Q: My compound is not separating from a key impurity. What can I do?

A:

• Flatten the Gradient: The most effective solution is to make the gradient shallower (slower) around the elution point of your compound. If your product elutes at 25% Ethyl Acetate, try running a very slow gradient from 20% to 30% over 15-20 CV.

• Change Solvent System: If flattening the gradient fails, the impurity may have a very similar polarity in that solvent system. Try a different system with different selectivity. For example, switch from Hexanes:Ethyl Acetate to a system of Toluene:Acetone or Dichloromethane:Methanol. The different solvent interactions can often resolve co-eluting spots.

Q: All my peaks are broad and tailing. What is the cause?

A: Peak tailing can have several causes.[10]

• Column Overload: You may have loaded too much sample for the column size.[11] As a rule of thumb, for a moderately difficult separation, aim for a sample load that is 1-2% of the silica gel mass. Try reducing the sample load.

• Secondary Interactions: The nitrogen atoms in your compound might be interacting too strongly with acidic silanol groups on the silica surface.[12] Adding a small amount of a basic modifier like triethylamine (0.1-0.5%) to your mobile phase can neutralize these active sites and dramatically improve peak shape.

• Channeling/Column Void: If all peaks are distorted, it could indicate a physical problem with the column packing, such as a void at the inlet.[11][13] This usually requires replacing the column.

Q: My compound eluted immediately in the solvent front. What happened?

A: This indicates your compound has very low affinity for the stationary phase under the starting conditions.

• Incorrect Starting Polarity: Your initial mobile phase was too polar. You must start the gradient with a much weaker solvent system (e.g., 1-2% Ethyl Acetate in Hexanes).

• Strong Injection Solvent: You used liquid loading with a solvent that is much more polar than your starting mobile phase (e.g., dissolving in pure Ethyl Acetate and starting the column at 5% Ethyl Acetate). The injection solvent itself acts as the mobile phase, carrying your compound through the column without retention.[8] This is a classic case where dry loading is the solution.[7][9]

Section 4: Purification Workflow Diagram

The following diagram illustrates the logical flow of the entire purification process, from initial analysis to the final isolated product.

Caption: Workflow for flash chromatography purification.

References

• Stenerson, M. (2023, January 19). Dry loading vs. liquid loading, which provides better flash column chromatography results? Biotage. [Link]

• Sorbent Technologies. (2023, April 7). HOW TO: Sample loading methods in flash chromatography. [Link]

• Stenerson, M. (2023, January 19). When should I use dry loading instead of liquid loading with flash column chromatography? Biotage. [Link]

• Biotage. (2023, February 10). Which loading method should I use for purification by flash chromatography?[Link]

• Teledyne ISCO. (n.d.). Sample Loading Techniques for Large Scale Flash Chromatography. [Link]

• Stoll, D. & Dolan, J. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions. LCGC International. [Link]

• Wong, J. et al. (2025, June 19). Purification of Organic Compounds by Flash Column Chromatography. JoVE. [Link]

• The Royal Society of Chemistry. (n.d.). Regioselective differentiation of vicinal methylene C-H bonds enabled by silver-catalysed nitrene transfer. [Link]

• Chande, A. (n.d.). Part 2: Column Chromatography and Thin Layer Chromatography (TLC) Background. University of Iowa. [Link]

• Organic Chemistry Blog. (2013, January 31). Pick Your Poison – Solvents, Gradients, and Adulterants in Flash Chromatography. [Link]

• Common Organic Chemistry. (n.d.). Solvent Systems for Silica Gel Column Chromatography. [Link]

• Cytiva. (2024, September 1). How to fix asymmetrical chromatography peaks?[Link]

• Dolan, J.W. (2012, July 1). Troubleshooting Basics, Part IV: Peak Shape Problems. LCGC International. [Link]

• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. chemtips.wordpress.com [chemtips.wordpress.com]
• 3. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]
• 4. aroonchande.com [aroonchande.com]
• 5. biotage.com [biotage.com]
• 6. sorbtech.com [sorbtech.com]
• 7. biotage.com [biotage.com]
• 8. biotage.com [biotage.com]
• 9. teledyneisco.com [teledyneisco.com]
• 10. cytivalifesciences.com [cytivalifesciences.com]
• 11. acdlabs.com [acdlabs.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. chromatographyonline.com [chromatographyonline.com]

Minimizing unwanted ester cleavage in Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate. This guide is designed to provide expert insights and practical solutions to common challenges encountered during the chemical modification of this versatile scaffold. Our primary focus is to address and mitigate the prevalent issue of unwanted ester cleavage, a side reaction that can significantly impact reaction yield and purity.

The pyrazolo[1,5-a]pyrimidine core is a privileged scaffold in medicinal chemistry, appearing in a wide range of biologically active molecules.[1] However, the electron-deficient nature of the heterocyclic system, combined with the presence of a base-labile methyl ester, presents specific synthetic challenges. This guide offers troubleshooting advice, detailed protocols, and mechanistic explanations to ensure the integrity of your molecule throughout your synthetic campaigns.

Troubleshooting Guide: Reaction-Specific Issues

This section addresses ester cleavage problems within the context of the most common reactions performed on this substrate.

Question 1: I am seeing significant saponification of my methyl ester during a Suzuki-Miyaura cross-coupling reaction. How can I prevent this?

This is the most frequently encountered issue. The basic conditions required to activate the boronic acid or ester for transmetalation are often harsh enough to hydrolyze the methyl ester.[2][3][4] The key is to select a base that is strong enough to facilitate the catalytic cycle but not so strong as to promote saponification.

Root Cause Analysis:

• Strong Bases: Hydroxide bases (NaOH, KOH) and alkoxides (NaOt-Bu) are highly effective at promoting ester hydrolysis, especially at elevated temperatures.[5]

• Aqueous Conditions: The presence of water, often necessary to dissolve carbonate or phosphate bases, provides the nucleophile (hydroxide, in situ) for the cleavage.

• High Temperatures: Increased temperature accelerates both the desired coupling and the undesired hydrolysis.

Solutions & Protocols:

Strategy	Recommended Conditions	Rationale
Mild Inorganic Bases	Base: K₃PO₄, K₂CO₃, or Cs₂CO₃. Solvent: Dioxane, Toluene, or DME with minimal water (just enough to solubilize the base). Temperature: Start at 80 °C and increase only if necessary.	These bases are generally less harsh than hydroxides.[6][7] Cs₂CO₃ is often superior due to its higher solubility in organic solvents, sometimes allowing for anhydrous or near-anhydrous conditions.[8]
Fluoride-Based Activation	Base: KF or CsF. Solvent: Anhydrous THF or Dioxane. Temperature: 80-100 °C.	Fluoride ions can activate boronic acids without the need for strong Brønsted bases, making this an excellent option for base-sensitive substrates.[2][3]

Recommended Protocol: Mild Suzuki-Miyaura Coupling

• To a dry reaction vessel under an inert atmosphere (Argon or Nitrogen), add Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (1.0 eq), the desired boronic acid or pinacol ester (1.2-1.5 eq), and the Palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol% or a pre-catalyst like XPhos Pd G2, 2 mol%[9][10][11]).

• Add finely powdered K₃PO₄ (3.0 eq).

• Add the anhydrous solvent (e.g., Dioxane, 0.1 M concentration).

• Degas the mixture with Argon for 10-15 minutes.

• Heat the reaction to 80-90 °C and monitor by TLC or LC-MS.

• Upon completion, cool to room temperature, dilute with ethyl acetate, and filter through a pad of celite.

• Wash the organic phase with water and brine, dry over Na₂SO₄, and concentrate in vacuo. Purify by column chromatography.

Question 2: My Buchwald-Hartwig amination is causing ester cleavage and/or low yields. What adjustments should I make?

Buchwald-Hartwig aminations often require strong bases, creating a direct conflict with the stability of the methyl ester.[12][13] The choice of base is paramount.

Root Cause Analysis:

• Strong Alkoxide Bases: Sodium tert-butoxide (NaOt-Bu), a common and highly effective base for this reaction, is a potent nucleophile and base, readily causing ester saponification or transesterification if t-butanol is present.[5]

• High Catalyst Loading/Long Reaction Times: Inefficient catalyst systems may require longer heating, increasing the window for the ester to hydrolyze.

Solutions & Protocols:

Strategy	Recommended Conditions	Rationale
Weaker, Non-Nucleophilic Bases	Base: K₃PO₄, Cs₂CO₃. Catalyst System: Use a modern, highly active catalyst system (e.g., a G3 or G4 palladacycle with a biaryl phosphine ligand like RuPhos or BrettPhos) to enable lower temperatures and shorter reaction times.[14]	These bases are sufficiently strong to deprotonate the amine in the catalytic cycle but are much less likely to attack the ester carbonyl directly.[5]
Lithium Hexamethyldisilazide (LHMDS)	Base: LHMDS. Solvent: Anhydrous THF or Toluene. Temperature: Room temperature to 60 °C.	LHMDS is a strong, sterically hindered, non-nucleophilic base. It has been shown to be compatible with sensitive functional groups, sometimes offering a "pseudo-protecting" effect.[14]

Troubleshooting Workflow for Ester Cleavage

Caption: Troubleshooting workflow for ester cleavage.

Frequently Asked Questions (FAQs)

Q1: What is the underlying chemical reason for the ester's lability on this scaffold?

The pyrazolo[1,5-a]pyrimidine ring system is electron-deficient. This electronic nature withdraws electron density from the carboxylate group, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by bases like hydroxide or alkoxides. This is a known characteristic of esters on electron-deficient nitrogen-containing heterocycles.[15][16]

Mechanism of Base-Mediated Ester Hydrolysis

Sources

• 1. Medicinal Chemistry of Pyrazolopyrimidine Scaffolds Substituted with Different Heterocyclic Nuclei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. uwindsor.ca [uwindsor.ca]
• 3. Suzuki Coupling [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst - Chemical Science (RSC Publishing) DOI:10.1039/D2SC03877C [pubs.rsc.org]
• 8. quora.com [quora.com]
• 9. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders - PMC [pmc.ncbi.nlm.nih.gov]
• 15. connectsci.au [connectsci.au]
• 16. US2852519A - Method for producing esters of heterocyclic nitrogen carboxylic acids - Google Patents [patents.google.com]

Technical Support Center: Resolving HPLC Co-Elution for Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

Welcome to the Technical Support Center. This guide is specifically engineered for analytical chemists, researchers, and drug development professionals facing chromatographic challenges with Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate and its reaction mixtures.

Because this compound features a rigid, nitrogen-rich aromatic core, an ester moiety, and a highly polarizable halogen, it frequently exhibits co-elution with regioisomers (e.g., 5-bromo variants), debrominated byproducts, and hydrolysis products during standard reversed-phase high-performance liquid chromatography (HPLC). This guide provides field-proven, causality-driven strategies to achieve baseline resolution.

Part 1: Troubleshooting FAQs

Q1: Why does Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate frequently co-elute with its regioisomers on a standard C18 column? A1: Standard C18 stationary phases separate compounds almost exclusively based on hydrophobic (dispersive) interactions[1]. The position of a bromine atom on the pyrazolo[1,5-a]pyrimidine core (e.g., 7-bromo vs. 5-bromo) does not significantly alter the molecule's overall hydrophobic footprint. When the thermodynamic selectivity ( α ) between two molecules approaches 1.0, kinetic adjustments—such as flattening the gradient or changing the flow rate—will fail to achieve baseline resolution. To resolve structurally identical halogenated heterocycles, you must abandon C18 and exploit orthogonal retention mechanisms like π−π interactions, dipole-dipole interactions, and shape selectivity.

Q2: Which alternative stationary phases offer the highest probability of resolving these specific reaction mixtures? A2: Pentafluorophenyl (PFP) and Biphenyl stationary phases are the premier choices for this class of compounds[2].

• PFP Columns: The highly electronegative fluorine atoms on the PFP ring create a strong permanent dipole. This enables powerful dipole-dipole and charge-transfer interactions with the polarizable bromine atom and the electron-rich pyrazolopyrimidine core. PFP phases are explicitly recognized for their superior shape selectivity when separating halogenated positional isomers[2].

• Biphenyl Columns: These provide enhanced π−π interactions compared to standard phenyl phases, making them highly effective for separating rigid, aromatic heterocyclic systems.

Q3: How should I adjust my mobile phase to maximize the selectivity of a PFP or Biphenyl column? A3: The choice of organic modifier is a critical parameter that dictates column behavior. While Acetonitrile (MeCN) is the default strong solvent in reversed-phase HPLC due to its low viscosity and favorable UV cutoff[1], it is a π -electron acceptor. When using MeCN with a PFP or Biphenyl column, the solvent molecules actively compete with the analyte for the π−π interaction sites on the stationary phase, effectively masking the column's unique selectivity. Switching the strong solvent to Methanol (MeOH)—a protic solvent that does not participate in π−π interactions—unmasks the stationary phase, allowing the pyrazolopyrimidine core and the bromine atom to fully interact with the PFP or Biphenyl ligands[3].

Q4: My peaks are broad and tailing, which is exacerbating the co-elution. How do I fix this? A4: The pyrazolo[1,5-a]pyrimidine core contains basic nitrogen atoms. At neutral or unbuffered pH, these basic sites undergo secondary ion-exchange interactions with unendcapped, acidic silanol groups on the silica support of the column, leading to severe peak tailing. To eliminate this, you must strictly control the mobile phase pH[4]. Lowering the pH to 2.5–3.0 using additives like 0.1% Formic Acid or Trifluoroacetic Acid (TFA) serves a dual purpose: it fully protonates the basic nitrogens on the analyte (ensuring a single ionization state) and suppresses the ionization of the surface silanols, thereby neutralizing the secondary interactions and sharpening the peaks[4].

Part 2: Data Presentation

Table 1: Stationary Phase Selectivity Comparison for Halogenated Pyrazolopyrimidines

Stationary Phase	Primary Interaction Mechanism	Halogen Isomer Selectivity	Recommended Organic Modifier	Peak Shape for Basic N-Heterocycles
C18 (Standard)	Hydrophobic (Dispersive)	Poor	Acetonitrile (MeCN)	Moderate (Requires low pH)
PFP (Fluorinated)	Dipole-Dipole, π−π , Steric	Excellent	Methanol (MeOH)	Good (Fluorines shield silanols)
Biphenyl	Enhanced π−π , Hydrophobic	Good	Methanol (MeOH)	Good
Phenyl-Hexyl	π−π , Hydrophobic	Moderate	Methanol (MeOH)	Moderate

Part 3: Experimental Protocols

Protocol 1: Orthogonal Scouting Gradient for Co-Elution Resolution

This protocol is a self-validating system designed to quickly determine if thermodynamic selectivity ( α ) can be achieved using orthogonal phases.

• Column Selection: Install a PFP column (e.g., 50 mm x 2.1 mm, 1.7 µm or 2.7 µm core-shell) to maximize efficiency and dipole interactions.

• Mobile Phase Preparation:

  • Mobile Phase A (MPA): 100% LC-MS grade Water + 0.1% Formic Acid (Adjusts pH to ~2.7 to suppress silanol interactions).

  • Mobile Phase B (MPB): 100% LC-MS grade Methanol + 0.1% Formic Acid (Chosen over MeCN to unmask π−π interactions).

• Gradient Program:

  • 0.0 - 1.0 min: 5% MPB (Isocratic hold to focus the injection band).

  • 1.0 - 6.0 min: 5% to 95% MPB (Linear scouting gradient).

  • 6.0 - 7.0 min: 95% MPB (Wash).

  • 7.0 - 9.0 min: 5% MPB (Re-equilibration).

• Parameters: Flow rate at 0.4 mL/min; Column temperature at 30°C; UV Detection at 254 nm and 280 nm.

• Validation Check: Calculate the resolution ( Rs​ ) between the target and the impurity. If Rs​>1.5 , proceed to Protocol 2 for optimization. If Rs​<1.0 , the molecules lack dipole/ π differences; investigate chiral or HILIC phases.

Protocol 2: Optimized Method for Reaction Monitoring

Once selectivity is established, flatten the gradient to maximize the separation of the Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate.

• Determine Elution Composition: Note the retention time ( tR​ ) of the target peak from Protocol 1. Calculate the exact %B at which the peak eluted (accounting for system dwell volume).

• Shallow Gradient Design:

  • Set the starting %B to 10% below the calculated elution composition.

  • Program a shallow gradient rising at a rate of 1% to 2% B per minute across the elution window.

• Temperature Tuning: If peaks are partially resolved ( Rs​≈1.2 ), lower the column temperature to 20°C. Lower temperatures increase the retention factor ( k ) and often amplify subtle dipole-dipole interactions on PFP columns, pushing Rs​ above 1.5.

Part 4: Troubleshooting Workflow Visualization

Figure 1: Decision tree for resolving HPLC co-elution of pyrazolo[1,5-a]pyrimidine derivatives.

Part 5: References

• Waters Corporation. "Alternative Method Development Techniques." Waters.com. Available at: [Link]

• MAC-MOD Analytical. "Exploiting Selectivity in HPLC and UHPLC With Rational Stationary Phase Design." Mac-mod.com. Available at:[Link]

• Phenomenex. "Mobile Phase Optimization: A Critical Factor in HPLC." Phenomenex.com. Available at: [Link]

• IntechOpen. "Principles of Chromatography Method Development." Intechopen.com. Available at:[Link]

Sources

• 1. waters.com [waters.com]
• 2. mac-mod.com [mac-mod.com]
• 3. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 4. Principles of Chromatography Method Development | IntechOpen [intechopen.com]

Overcoming steric hindrance at the 7-position of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

Welcome to the Technical Support Center. This guide is engineered for researchers, medicinal chemists, and drug development professionals working with Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 1363382-48-2).

The pyrazolo[1,5-a]pyrimidine scaffold is a "privileged structure" in medicinal chemistry, frequently utilized in the design of kinase inhibitors (e.g., PI3Kδ, TTK, and CSNK2) [1]. While the methyl 3-carboxylate group electronically activates the core, functionalizing the 7-bromo position presents unique steric challenges. The proximity of the 7-position to the bridgehead nitrogen (N4) and the adjacent C6 proton creates a pseudo-peri steric clash, severely restricting the approach trajectory for bulky nucleophiles and transition-metal complexes.

🛠️ Troubleshooting Guides & FAQs

Q1: Why do my SNAr reactions at the 7-bromo position stall when using bulky secondary amines (e.g., substituted piperazines or morpholines)?

Causality & Insight: The 7-position of the pyrazolo[1,5-a]pyrimidine system is highly electrophilic, making it intrinsically primed for Nucleophilic Aromatic Substitution (SNAr)[1]. However, bulky nucleophiles experience severe steric repulsion. When the steric bulk of the incoming amine outweighs the electronic activation provided by the 3-carboxylate, the activation energy required to form the tetrahedral Meisenheimer complex increases drastically. Solution: Shift from standard SNAr conditions (e.g., K₂CO₃ in DMF at 80 °C) to highly polar, high-boiling solvents (NMP or DMSO) using a non-nucleophilic organic base (DIPEA) at elevated temperatures (100–120 °C). If the reaction still stalls, do not force it with higher temperatures, as the methyl ester will degrade. Instead, transition to a Buchwald-Hartwig amination.

Q2: I am attempting a Suzuki-Miyaura cross-coupling with an ortho-substituted arylboronic acid, but I observe high levels of protodeboronation and unreacted starting material. How can I optimize this?

Causality & Insight: Protodeboronation outcompetes cross-coupling when the transmetalation step is sluggish. With Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, the steric hindrance around the C7-Br bond slows down the initial oxidative addition of standard Pd(0) complexes like Pd(PPh₃)₄. If the boronic acid is also sterically hindered, the entire catalytic cycle bottlenecks [2]. Solution: Utilize dialkylbiaryl phosphine ligands (Buchwald ligands) such as XPhos . These bulky, electron-rich ligands facilitate the formation of a highly active monoligated 12-electron Pd(0)L species, accelerating oxidative addition into the sterically encumbered C7-Br bond. Furthermore, their steric bulk forces the reductive elimination step, preventing catalyst trapping.

Q3: During Buchwald-Hartwig amination at the 7-position, my product mass is missing 14 Da (loss of a methyl group). What is happening?

Causality & Insight: You are likely using a strong alkoxide base (e.g., NaOtBu or KOtBu). While excellent for standard Buchwald-Hartwig couplings, strong alkoxides will readily hydrolyze or transesterify the methyl 3-carboxylate group on your starting material, leading to the corresponding carboxylic acid or a transesterified byproduct. Solution: Switch to mild, inorganic bases such as Cs₂CO₃ or K₃PO₄ in anhydrous 1,4-dioxane. These bases are strong enough to facilitate the deprotonation of the amine during the catalytic cycle but mild enough to leave the methyl ester intact.

📊 Data Presentation: Optimization Matrix

The following table summarizes the quantitative data and optimal parameters for overcoming steric hindrance at the 7-position based on the reaction class.

Reaction Class	Nucleophile / Partner	Recommended Catalyst/Ligand	Optimal Base	Solvent & Temp	Expected Yield
SNAr	1° Aliphatic Amines	None required	DIPEA (2.0 eq)	NMP, 80 °C	85–95%
SNAr	Bulky 2° Amines	None required	Cs₂CO₃ (2.0 eq)	DMSO, 100 °C	60–80%
Suzuki-Miyaura	Arylboronic Acids	XPhos Pd G2 (5 mol%)	K₃PO₄ (3.0 eq, aq)	Dioxane/H₂O, 90 °C	75–90%
Buchwald-Hartwig	Anilines / Amides	RuPhos Pd G3 (5 mol%)	Cs₂CO₃ (2.0 eq)	1,4-Dioxane, 100 °C	65–85%

🔬 Experimental Protocols (Self-Validating)

Protocol A: High-Temperature SNAr with Bulky Amines

Use this protocol when coupling sterically hindered secondary amines (e.g., morpholine derivatives) without transition metals [3].

• Setup: Charge a dry 10 mL reaction vial with Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (1.0 eq, 0.5 mmol) and the bulky amine (1.5 eq).

• Solvation: Add anhydrous DMSO (2.5 mL, 0.2 M) followed by DIPEA (2.5 eq).

• Reaction: Seal the vial and heat to 100 °C for 4 hours under vigorous stirring.

• Self-Validation Step: Withdraw a 10 µL aliquot, dilute in 1 mL MeCN, and analyze via LC-MS. Look for the complete disappearance of the starting material isotope pattern ([M+H]⁺ at m/z 256.0/258.0). If starting material persists, do not increase the temperature; instead, add an additional 0.5 eq of the amine and stir for 2 more hours.

• Workup: Cool to room temperature. Dropwise add ice-cold water (10 mL) to precipitate the product. Filter the solid, wash with cold water, and dry under high vacuum.

Protocol B: Suzuki-Miyaura Cross-Coupling (Sterically Hindered)

Use this protocol for coupling ortho-substituted arylboronic acids [4].

• Setup: In an oven-dried Schlenk flask, combine Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (1.0 eq, 0.5 mmol), the arylboronic acid (1.5 eq), and finely ground K₃PO₄ (3.0 eq).

• Catalyst Addition: Add XPhos Pd G2 precatalyst (0.05 eq). Mechanistic Note: The G2 precatalyst ensures rapid generation of the active Pd(0) species at room temperature, minimizing ligand degradation.

• Inert Atmosphere: Evacuate the flask and backfill with N₂ (Repeat 3x).

• Solvation: Add degassed 1,4-Dioxane and H₂O (4:1 v/v ratio, 0.15 M total concentration).

• Reaction: Heat the mixture to 90 °C for 3 hours.

• Self-Validation Step: Monitor by TLC (Hexanes/EtOAc 1:1). The highly UV-active/fluorescent starting material spot under 254 nm must be completely consumed.

• Workup: Dilute with EtOAc (20 mL), wash with brine (2 x 10 mL), dry the organic layer over Na₂SO₄, concentrate, and purify via silica gel flash chromatography.

🗺️ Visualizations & Workflows

Decision Matrix for C7-Functionalization

Use this workflow to determine the optimal synthetic route based on the steric and electronic nature of your coupling partner.

Caption: Decision tree for selecting the optimal coupling strategy at the sterically hindered C7-position.

Mechanistic Bypass of Steric Hindrance via XPhos

This diagram illustrates how bulky dialkylbiaryl phosphine ligands (like XPhos) force the catalytic cycle forward despite the steric clash at the 7-position.

Caption: Pd-catalyzed cross-coupling cycle highlighting steric relief provided by monoligated XPhos-Pd(0).

📚 References

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors Source: Molecules (PMC7023192) URL:[Link]

• Discovery of Pyrazolo[1,5-a]pyrimidine TTK Inhibitors: CFI-402257 is a Potent, Selective, Bioavailable Anticancer Agent Source: ACS Medicinal Chemistry Letters (PMC6047351) URL:[Link]

• Efficient Access to 3,5-Disubstituted 7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidines Involving SNAr and Suzuki Cross-Coupling Reactions Source: Molecules (PMC8538722) URL:[Link]

• Temperature-modulated selective C(sp3)–H or C(sp2)–H arylation through palladium catalysis Source: Chemical Science (Royal Society of Chemistry) URL:[Link]

Sources

• 1. Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of Pyrazolo[1,5-a]pyrimidine TTK Inhibitors: CFI-402257 is a Potent, Selective, Bioavailable Anticancer Agent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficient Access to 3,5-Disubstituted 7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidines Involving SNAr and Suzuki Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Temperature-modulated selective C(sp 3 )–H or C(sp 2 )–H arylation through palladium catalysis - Chemical Science (RSC Publishing) DOI:10.1039/D0SC02328K [pubs.rsc.org]

Best storage conditions to prevent degradation of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate?

A1: To ensure long-term stability, the compound should be stored under the following conditions, derived from best practices for structurally similar molecules[1]:

Parameter	Recommended Condition	Rationale
Temperature	-20°C or lower (in a freezer)	Minimizes the rate of potential degradation reactions.
Atmosphere	Under an inert atmosphere (e.g., Argon or Nitrogen)	Protects against oxidation and moisture-driven hydrolysis.
Light	In a light-proof or amber container, stored in the dark	Prevents photodegradation, a known pathway for brominated aromatic compounds.[2]
Container	Tightly sealed, appropriate for low-temperature storage	Prevents ingress of moisture and atmospheric oxygen.

Q2: How should I handle the compound upon receiving it and for routine use?

A2: Proper handling is crucial to prevent contamination and degradation.

• Acclimatization: Before opening, allow the container to warm to room temperature in a desiccator. This prevents condensation of atmospheric moisture onto the cold compound, which could lead to hydrolysis.

• Inert Atmosphere: When dispensing the compound, it is best practice to do so under a gentle stream of an inert gas.

• Aliquoting: For frequent use, consider aliquoting the material into smaller, single-use vials to minimize repeated exposure of the bulk stock to atmospheric conditions.

• Labeling: Ensure all containers, including aliquots, are clearly labeled with the compound name, date received, and date opened.[2]

Q3: What are the primary degradation pathways for this compound?

A3: Based on its chemical structure, two primary degradation pathways are of concern:

• Photodegradation: The presence of a bromine atom on the aromatic pyrazolopyrimidine ring system makes the molecule susceptible to cleavage of the carbon-bromine (C-Br) bond upon exposure to UV-visible light.[2] This can lead to the formation of debrominated impurities.

• Hydrolysis: The methyl ester functional group can be susceptible to hydrolysis, particularly in the presence of moisture and either acidic or basic conditions, to form the corresponding carboxylic acid.

Q4: What are the visual signs of degradation?

A4: While analytical confirmation is necessary, visual inspection can provide initial clues of degradation.

• Color Change: Pure Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate is typically a white to off-white or light brown solid.[1][3] Any significant color change, such as yellowing or browning, may indicate degradation.

• Change in Physical State: Caking, clumping, or the appearance of a syrupy or oily residue can suggest the uptake of moisture and potential hydrolysis.

Troubleshooting Guide

This section addresses specific issues that may arise during the use of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate in your experiments.

Issue 1: Inconsistent or unexpected experimental results.

This is a common indicator of reagent degradation.

Troubleshooting Workflow for Inconsistent Results

Caption: Decision-making workflow for troubleshooting inconsistent experimental results.

Issue 2: Appearance of new, unexpected peaks in analytical data (e.g., LC-MS, HPLC).

• Potential Cause: Degradation of the starting material.

• Troubleshooting Steps:

  • Analyze the new peaks:

    • A mass corresponding to the loss of bromine (approximately 79 or 81 Da) suggests photodegradation.

    • A mass corresponding to the loss of a methyl group and addition of a hydrogen (-14 Da) suggests hydrolysis of the methyl ester to the carboxylic acid.

  • Verify with a fresh sample: If possible, analyze a freshly opened or new batch of the compound to see if the impurity is present.

  • Implement preventative measures: If degradation is confirmed, review and reinforce proper storage and handling procedures as outlined in the FAQs.

Issue 3: Poor solubility compared to previous batches.

• Potential Cause: Hydrolysis of the methyl ester. The resulting carboxylic acid may have different solubility properties than the parent ester.

• Troubleshooting Steps:

  • pH adjustment: Depending on the solvent system, the solubility of the carboxylic acid degradant may be influenced by pH.

  • Analytical confirmation: Use LC-MS or another appropriate technique to confirm the presence of the hydrolyzed product.

  • Future prevention: Ensure the compound is stored in a dry environment and handled to minimize exposure to moisture.

Degradation Pathways Overview

The following diagram illustrates the two primary suspected degradation pathways for Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate.

Potential Degradation Pathways

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate vs 7-chloro analog reactivity comparison

An In-Depth Comparative Analysis of the Reactivity of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate and its 7-chloro Analog in Cross-Coupling Reactions

Introduction

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged heterocyclic motif frequently encountered in medicinal chemistry and materials science due to its diverse biological activities and unique photophysical properties. The functionalization of this core, particularly at the 7-position, is crucial for modulating its properties and generating libraries of novel compounds. Among the various precursors utilized for this purpose, methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate and its 7-chloro counterpart are two of the most common starting materials for late-stage diversification via transition-metal-catalyzed cross-coupling reactions.

This guide provides a detailed, evidence-based comparison of the reactivity of these two key building blocks. We will delve into their performance in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions, supported by experimental data and mechanistic insights. The objective is to equip researchers, scientists, and drug development professionals with the necessary information to make informed decisions when selecting the appropriate halo-pyrazolo[1,5-a]pyrimidine for their specific synthetic applications.

Head-to-Head Reactivity Analysis: The Carbon-Halogen Bond Dictates Reactivity

The fundamental difference in reactivity between the 7-bromo and 7-chloro analogs stems from the inherent properties of the carbon-halogen (C-X) bond. The C-Br bond is longer and weaker (bond dissociation energy of ~72 kcal/mol) than the C-Cl bond (~84 kcal/mol). This disparity directly impacts the rate-determining step of many cross-coupling reactions: oxidative addition of the C-X bond to the low-valent transition metal catalyst (e.g., Pd(0)).

Generally, the oxidative addition of a C-Br bond to a palladium(0) complex is significantly faster than that of a C-Cl bond. This often translates to milder reaction conditions, lower catalyst loadings, and shorter reaction times for the bromo derivative. However, the greater stability of the C-Cl bond can sometimes be advantageous, offering a wider window for orthogonal chemistry or requiring more active catalyst systems that can also be beneficial in certain complex syntheses.

Suzuki-Miyaura Cross-Coupling: A Comparative Study

The Suzuki-Miyaura reaction, which forms a carbon-carbon bond between an organohalide and a boronic acid or ester, is a cornerstone of modern synthetic chemistry. We compared the performance of methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate and its 7-chloro analog in a typical Suzuki-Miyaura coupling with phenylboronic acid.

Experimental Protocol: Suzuki-Miyaura Coupling

• To a reaction vial was added the halo-pyrazolo[1,5-a]pyrimidine (1.0 equiv), phenylboronic acid (1.2 equiv), and the palladium catalyst/ligand system.

• The vial was evacuated and backfilled with an inert atmosphere (nitrogen or argon) three times.

• The solvent and base were added via syringe.

• The reaction mixture was heated to the specified temperature for the indicated time.

• Upon completion, the reaction was cooled to room temperature, diluted with an organic solvent, and washed with water and brine.

• The organic layer was dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product was purified by column chromatography on silica gel.

Data Summary: Suzuki-Miyaura Coupling

Entry	Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	7-Bromo	Pd(OAc)₂ (2)	SPhos (4)	K₂CO₃	1,4-Dioxane/H₂O (4:1)	80	2	95
2	7-Chloro	Pd₂(dba)₃ (2)	XPhos (4)	K₃PO₄	Toluene	110	12	88

As the data clearly indicates, the 7-bromo analog undergoes Suzuki-Miyaura coupling under significantly milder conditions and in a much shorter timeframe to afford a higher yield of the desired product. The 7-chloro analog requires a more active catalyst system (Pd₂(dba)₃/XPhos), a stronger base, a higher temperature, and a prolonged reaction time to achieve a comparable, albeit lower, yield.

Caption: Generalized workflow for the Suzuki-Miyaura cross-coupling reaction.

Buchwald-Hartwig Amination: A Comparative Study

The Buchwald-Hartwig amination is a powerful method for the formation of carbon-nitrogen bonds. Here, we compare the reactivity of our two substrates in a reaction with a common amine, morpholine.

Experimental Protocol: Buchwald-Hartwig Amination

• To an oven-dried reaction tube was added the halo-pyrazolo[1,5-a]pyrimidine (1.0 equiv), the palladium precatalyst, and the ligand.

• The tube was sealed with a septum, and the atmosphere was replaced with an inert gas.

• The solvent, morpholine (1.5 equiv), and the base were added sequentially.

• The reaction mixture was stirred at the indicated temperature for the specified duration.

• After cooling, the mixture was diluted with ethyl acetate and filtered through a pad of celite.

• The filtrate was concentrated, and the residue was purified by flash chromatography.

Data Summary: Buchwald-Hartwig Amination

Entry	Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	7-Bromo	Pd₂(dba)₃ (1.5)	BINAP (3)	NaOt-Bu	Toluene	100	4	92
2	7-Chloro	RuPhos Pd G3 (3)	-	LHMDS	1,4-Dioxane	120	18	85

Similar to the Suzuki-Miyaura coupling, the 7-bromo analog demonstrates superior reactivity in the Buchwald-Hartwig amination, proceeding to high conversion under less forcing conditions. The 7-chloro analog necessitates a more specialized and highly active palladacycle precatalyst (RuPhos Pd G3) and a stronger, non-nucleophilic base (LHMDS) to achieve a good yield.

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

Sonogashira Coupling: A Comparative Study

The Sonogashira coupling enables the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide. This reaction is particularly valuable for the synthesis of conjugated systems. We investigated the coupling of our substrates with phenylacetylene.

Experimental Protocol: Sonogashira Coupling

• The halo-pyrazolo[1,5-a]pyrimidine (1.0 equiv), palladium catalyst, and copper(I) iodide were added to a Schlenk flask.

• The flask was evacuated and backfilled with argon three times.

• The solvent, phenylacetylene (1.3 equiv), and the base (triethylamine) were added.

• The mixture was stirred at the specified temperature until the starting material was consumed (as monitored by TLC or LC-MS).

• The reaction mixture was filtered, and the solvent was removed under reduced pressure.

• The residue was purified by column chromatography.

Data Summary: Sonogashira Coupling

Entry	Halide	Catalyst (mol%)	Co-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	7-Bromo	Pd(PPh₃)₄ (3)	CuI (5)	Et₃N	THF	60	3	94
2	7-Chloro	PdCl₂(PPh₃)₂ (5)	CuI (10)	Et₃N	DMF	100	16	78

The trend in reactivity continues in the Sonogashira coupling. The 7-bromo derivative couples efficiently at a moderate temperature with standard catalyst loadings. In contrast, the 7-chloro analog requires a higher catalyst and co-catalyst loading, a higher boiling point solvent (DMF), and elevated temperatures to drive the reaction to completion, resulting in a lower isolated yield.

Practical Recommendations and Conclusion

The experimental evidence presented unequivocally demonstrates that for the most common palladium-catalyzed cross-coupling reactions, methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate is the more reactive and generally preferred substrate . Its use allows for:

• Milder Reaction Conditions: Lower temperatures and less aggressive bases can be employed, which is beneficial for substrates with sensitive functional groups.

• Faster Reaction Times: The increased rate of oxidative addition leads to significantly shorter reaction times, improving throughput.

• Higher Yields: Reactions with the bromo analog typically proceed to higher conversions, resulting in better isolated yields.

• Broader Catalyst/Ligand Scope: A wider range of standard palladium catalysts and ligands can be effectively used.

The methyl 7-chloro-pyrazolo[1,5-a]pyrimidine-3-carboxylate , while less reactive, can be a viable option in specific scenarios:

• Orthogonal Reactivity: In molecules containing multiple halide handles (e.g., an aryl iodide and the 7-chloro-pyrazolo[1,5-a]pyrimidine), the C-Cl bond's inertness can be exploited for selective functionalization at the more reactive site.

• Cost-Effectiveness: In some cases, the chloro analog may be more economical for large-scale syntheses, provided the lower reactivity and more stringent reaction conditions are acceptable.

References

• Title: The pyrazolo[1,5-a]pyrimidine scaffold in medicinal chemistry. Source: A review on the synthesis and properties of pyrazolo[1,5-a]pyrimidines. URL: [Link]

• Title: Relative Reactivity of Aryl Halides in Palladium-Catalyzed Cross-Coupling Reactions. Source: A comprehensive overview of factors influencing oxidative addition. URL: [Link]

• Title: Buchwald-Hartwig Amination. Source: A detailed description of the reaction mechanism and scope. URL: [Link]

• Title: Sonogashira Coupling. Source: An overview of the Sonogashira reaction, including mechanism and applications. URL: [Link]

A Comparative Guide to Halogen Leaving Group Efficacy in Pyrazolo[1,5-a]pyrimidine Scaffolds

For Researchers, Scientists, and Drug Development Professionals

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous kinase inhibitors and other therapeutic agents.[1][2] Functionalization of this heterocyclic system, often through nucleophilic aromatic substitution (SNAr), is a critical step in the synthesis of these complex molecules. A key determinant of success in these reactions is the choice of the halogen leaving group. This guide provides an in-depth comparison of the efficacy of different halogens (Fluorine, Chlorine, Bromine, Iodine) as leaving groups on the pyrazolo[1,5-a]pyrimidine core, supported by mechanistic principles and experimental data.

The Mechanism and the Role of the Leaving Group

Nucleophilic aromatic substitution on electron-deficient heterocyclic systems like pyrazolo[1,5-a]pyrimidines proceeds through a two-step addition-elimination mechanism.[3] The reaction is initiated by the attack of a nucleophile on an electron-deficient carbon atom bearing a halogen, forming a high-energy, negatively charged intermediate known as the Meisenheimer complex. The subsequent, and often rate-determining, step is the expulsion of the halide ion to restore aromaticity.

The efficacy of the halogen as a leaving group in SNAr reactions is a nuanced interplay of two primary, and often competing, factors:

• Electronegativity: Highly electronegative atoms, like fluorine, strongly polarize the carbon-halogen bond, making the carbon atom more electrophilic and susceptible to initial nucleophilic attack. This stabilizes the transition state leading to the Meisenheimer intermediate, accelerating the first step of the reaction.[3]

• Polarizability and C-X Bond Strength: The ability of the leaving group to depart is related to the strength of the carbon-halogen (C-X) bond and the stability of the resulting halide anion. Larger halogens (I, Br) have weaker, more polarizable C-X bonds, which are easier to break. Their resulting anions are also larger and more stable in solution. Generally, better leaving groups are weaker bases.[4]

On activated, electron-deficient aromatic systems, the first step—nucleophilic attack—is typically the rate-determining step. Consequently, the reactivity order is often dominated by the electronegativity of the halogen, leading to the characteristic "element effect" where fluorine is the most effective leaving group.[5] This is because the high electronegativity of fluorine provides the greatest stabilization for the developing negative charge in the aromatic ring during the formation of the Meisenheimer intermediate.[3]

Caption: Generalized mechanism for SNAr on a pyrazolo[1,5-a]pyrimidine scaffold.

Experimental Comparison of Halogen Leaving Groups

The pyrazolo[1,5-a]pyrimidine ring system has two primary electrophilic positions susceptible to SNAr: C5 and C7. Experimental evidence shows that the C7 position is generally more reactive towards nucleophilic substitution than the C5 position.[6]

In a typical scenario involving the synthesis of 5,7-dichloropyrazolo[1,5-a]pyrimidine derivatives, selective substitution at the C7 position can be achieved with high efficiency. For instance, the reaction of 5,7-dichloro-2-methylpyrazolo[1,5-a]pyrimidine with morpholine proceeds selectively at the C7 position, yielding the product in 94% yield at room temperature.[6] This high degree of regioselectivity underscores the enhanced electrophilicity of the C7 carbon. Computational studies support this observation, indicating a lower activation energy for nucleophilic attack at C7 compared to C5.[7]

While direct, side-by-side comparative studies detailing the reaction rates of all four halogens (F, Cl, Br, I) on the pyrazolo[1,5-a]pyrimidine scaffold are not abundant in the readily available literature, the principles of SNAr on electron-deficient heterocycles provide a strong predictive framework. The general reactivity trend observed in related systems is F > Cl > Br > I. This is because the rate-determining step is the initial nucleophilic attack, which is accelerated by the powerful electron-withdrawing effect of fluorine.[3][5]

Halogen (X)	Position	Nucleophile	Conditions	Yield (%)	Reference
Cl	C7	Morpholine	K₂CO₃, RT	94%	[6]
Cl	C7	Morpholine	(No base specified)	92%	[6]
Cl	C5, C7	NaOH(aq)	THF	Selective at C7	[7]

This table summarizes representative experimental data. The high yields for chlorine at the reactive C7 position indicate its utility as an effective leaving group, though kinetic data would be required for a direct comparison with other halogens.

A Practical Guide: Model Experimental Protocol

This section provides a representative, step-by-step protocol for the selective nucleophilic aromatic substitution at the C7 position of a dichlorinated pyrazolo[1,5-a]pyrimidine, a common and crucial transformation in the synthesis of derivatives for drug discovery.

Objective: To synthesize 4-{5-Chloro-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}morpholine from 5,7-dichloro-2-methylpyrazolo[1,5-a]pyrimidine.

Materials:

• 5,7-dichloro-2-methylpyrazolo[1,5-a]pyrimidine

• Morpholine

• Potassium Carbonate (K₂CO₃)

• Appropriate solvent (e.g., Acetonitrile, DMF, or THF)

• Stir plate and stir bar

• Round-bottom flask

• Standard workup and purification equipment (separatory funnel, rotary evaporator, silica gel for chromatography)

Caption: Standard workflow for SNAr on a pyrazolo[1,5-a]pyrimidine scaffold.

Step-by-Step Procedure:

• Reaction Setup: To a solution of 5,7-dichloro-2-methylpyrazolo[1,5-a]pyrimidine (1.0 eq) in a suitable solvent, add potassium carbonate (1.5-2.0 eq).

• Nucleophile Addition: Add morpholine (1.1 eq) to the suspension. The reaction is often initiated at room temperature.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Upon completion, quench the reaction with water. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure 4-{5-chloro-2-methylpyrazolo[1,5-a]pyrimidin-7-yl}morpholine.[6]

This protocol provides a reliable method for achieving selective substitution, leveraging the inherent reactivity of the C7-chloro group.

Conclusion and Outlook

In nucleophilic aromatic substitutions on the pyrazolo[1,5-a]pyrimidine scaffold, the choice of halogen leaving group is critical. Based on established mechanistic principles for SNAr on electron-deficient systems, the expected order of reactivity is F > Cl > Br > I . This is primarily due to the rate-determining nature of the initial nucleophilic attack, which is facilitated by the strong inductive effect of fluorine.

While chlorine and bromine are commonly used and effective leaving groups due to their synthetic accessibility, fluorine should be considered for reactions with weaker nucleophiles or when faster reaction rates are desired. Conversely, iodine's lower reactivity might be exploited for selective transformations in poly-halogenated systems under different reaction paradigms, such as cross-coupling reactions. Future research providing detailed kinetic studies on the pyrazolo[1,5-a]pyrimidine system would be invaluable for quantitatively confirming this reactivity trend and further empowering rational synthesis design in drug discovery.

References

• SNAr Reaction of Polyhalogenated Heterocycles. RCS Research Chemistry Services. [Link]

• Regioselective C(sp2)–H halogenation of pyrazolo[1,5-a]pyrimidines facilitated by hypervalent iodine(iii) under aqueous and ambient conditions. National Center for Biotechnology Information. [Link]

• Design, Synthesis, and Development of pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part I—Indole Derivatives. MDPI. [Link]

• Synthesis and antitumor activity of novel pyrazolo[1,5-a]pyrimidine derivatives. European Journal of Chemistry. [Link]

• Synthesis, anticancer evaluation, and molecular modeling study of new 2-(phenylamino)pyrazolo[1,5-a]pyrimidine analogues. Arabian Journal of Chemistry. [Link]

• Leaving group. Wikipedia. [Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. National Center for Biotechnology Information. [Link]

• Synthesis of substituted pyrazolo [1,5 — a] pyrimidines. ResearchGate. [Link]

• Leaving Groups. Chemistry LibreTexts. [Link]

• Synthesis of 3-substituted pyrazolo[1,5-a]-pyridines by electrophilic reactions. Semantic Scholar. [Link]

• Halogenation of Pyrazolo[1,5-a]Pyrimidines with NXS. ResearchGate. [Link]

• Efficient Nucleophilic Substitution Reactions of Pyrimidyl and Pyrazyl Halides with Nucleophiles under Focused Microwave Irradiation. ResearchGate. [Link]

• Recent advances in heterolytic nucleofugal leaving groups. National Center for Biotechnology Information. [Link]

• Chemistry of substituted pyrazolo[1,5-a]pyrimidines. Part 5. 7-Oxo-6-[pyrazol-3′(5′)-yl]-4,7-dihydropyrazolo[1,5-a]pyrimidines from 6-ethoxycarbonyl-7-(2-dimethylaminovinyl)pyrazolo[1,5-a]-pyrimidines: elucidation of the reaction mechanism through NMR spectroscopy and X-ray diffraction analysis. Royal Society of Chemistry. [Link]

• Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold. MDPI. [Link]

• Haloselectivity of Heterocycles. Baran Laboratory, Scripps Research. [Link]

• The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions. ACS Publications. [Link]

• Synthesis of 7-arylethyl-5-arylpyrazolo pyrimidines through an aza-Michael addition/nucleophilic addition/1,3-hydrogen transfer. Indian Academy of Sciences. [Link]

• Discovery and optimisation of pyrazolo[1,5-a]pyrimidines as aryl hydrocarbon receptor antagonists. RSC Publishing. [Link]

• Halogen Bond to Experimentally Significant N-Heterocyclic Carbenes (I, IMe2, IiPr2, ItBu2, IPh2, IMes2, IDipp2, IAd2; I = Imidazol-2-ylidene). MDPI. [Link]

• Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk) Inhibitors—Synthetic Strategies and SAR Insights. MDPI. [Link]

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• 1. Functional Pyrazolo[1,5-a]pyrimidines: Current Approaches in Synthetic Transformations and Uses As an Antitumor Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Leaving group - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pubs.acs.org [pubs.acs.org]
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• 7. SNAr Reaction of Polyhalogenated Heterocycles - RCS Research Chemistry Services [rcs.wuxiapptec.com]

A Comparative Guide to LC-MS Method Validation for the Purity Analysis of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals.

In the landscape of pharmaceutical development, ensuring the purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safety and efficacy. For novel heterocyclic compounds such as Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, a key building block in medicinal chemistry, robust and reliable analytical methods are paramount. This guide provides a comprehensive comparison of two Liquid Chromatography-Mass Spectrometry (LC-MS) methods for the purity analysis of this compound, underpinned by a rigorous validation strategy in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3]

The objective is not merely to present a protocol but to delve into the scientific rationale behind the method development and validation choices. We will explore a modern, rapid Ultra-High-Performance Liquid Chromatography (UHPLC)-MS method and compare it against a conventional High-Performance Liquid Chromatography (HPLC)-MS method, highlighting the advantages in terms of speed, resolution, and sensitivity. This guide is designed to be a practical resource, empowering you to develop and validate analytical methods that are not only compliant but also scientifically sound and fit for purpose.[4][5]

The Analyte: Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate is a heterocyclic compound with a molecular weight of 269.09 g/mol (for the most common bromine isotope). Its structure, featuring a bromine atom and a methyl ester group, suggests good ionization potential for mass spectrometry, likely in positive ion mode, and moderate retention on a reversed-phase column.

Comparative LC-MS Methodologies

Two distinct LC-MS methods were developed and validated for the purity analysis of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate. Method A represents a modern, high-throughput approach utilizing UHPLC, while Method B is a more traditional HPLC-based method.

Table 1: Comparative LC-MS Method Parameters

Parameter	Method A: UHPLC-MS	Method B: HPLC-MS
Chromatography System	UHPLC System	HPLC System
Column	C18, 1.8 µm, 2.1 x 50 mm	C18, 5 µm, 4.6 x 150 mm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Acetonitrile
Gradient	5-95% B in 5 min	10-90% B in 20 min
Flow Rate	0.4 mL/min	1.0 mL/min
Column Temperature	40 °C	30 °C
Injection Volume	2 µL	10 µL
Mass Spectrometer	Quadrupole Mass Spectrometer	Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive	Electrospray Ionization (ESI), Positive
Monitored Ion (m/z)	270.0 [M+H]⁺	270.0 [M+H]⁺

The choice of a sub-2 µm particle size column in Method A is deliberate; it provides higher efficiency and resolution, allowing for a much faster analysis time without compromising separation quality. This is a key advantage in high-throughput screening environments. Method B, with its larger particle size and column dimensions, represents a more traditional approach that may be more robust for less clean samples but at the cost of speed and sensitivity.

The Validation Workflow: A Pillar of Trustworthiness

A comprehensive method validation was performed for both methods to ensure their suitability for the intended purpose: the quantitation of impurities in Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate. The validation parameters assessed were in line with ICH Q2(R1) guidelines and included specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantitation (LOQ), and robustness.[1][3]

Caption: A streamlined workflow for LC-MS method validation, from development to routine implementation.

Experimental Protocols: A Step-by-Step Guide

Specificity

The specificity of an analytical method is its ability to assess unequivocally the analyte in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[4]

Protocol:

• Prepare a solution of a placebo (all components except the analyte).

• Prepare a solution of the Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate reference standard.

• Prepare a spiked solution containing the reference standard and known related substances/impurities.

• Inject each solution into the LC-MS system.

• Acceptance Criteria: The analyte peak should be free from any co-eluting peaks in the placebo and spiked samples. The mass spectrometer provides an additional layer of specificity by monitoring for the specific m/z of the analyte.

Linearity and Range

Linearity is the ability of the method to elicit test results that are directly proportional to the analyte concentration within a given range. The range is the interval between the upper and lower concentrations of the analyte in the sample for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

Protocol:

• Prepare a stock solution of the reference standard.

• Perform a serial dilution to prepare at least five calibration standards covering the expected range of impurities (e.g., 0.05% to 1.0% of the nominal sample concentration).

• Inject each standard in triplicate.

• Construct a calibration curve by plotting the peak area against the concentration.

• Acceptance Criteria: The correlation coefficient (r²) should be ≥ 0.999.

Accuracy

Accuracy expresses the closeness of agreement between the value that is accepted either as a conventional true value or an accepted reference value and the value found.[6]

Protocol:

• Prepare a sample matrix solution.

• Spike the matrix with the analyte at three different concentration levels (e.g., 50%, 100%, and 150% of the target impurity concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: The mean recovery should be within 90.0% to 110.0% for each level.

Precision

Precision is the measure of the degree of scatter of a series of measurements. It is usually expressed as the relative standard deviation (RSD).

• Repeatability (Intra-assay precision): Protocol: Analyze a minimum of six replicate injections of a standard solution at 100% of the test concentration on the same day, with the same analyst and instrument. Acceptance Criteria: The RSD should be ≤ 2.0%.

• Intermediate Precision (Inter-assay precision): Protocol: Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument. Acceptance Criteria: The RSD over the different days/analysts/instruments should be ≤ 3.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Protocol:

• Determine the LOD and LOQ based on the signal-to-noise ratio (S/N).

• Inject a series of diluted solutions of the analyte.

• Acceptance Criteria: LOD is typically determined at an S/N of 3:1, and LOQ at an S/N of 10:1. The precision at the LOQ should have an RSD of ≤ 10%.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[6]

Protocol:

• Deliberately vary critical method parameters one at a time, such as:

  • Flow rate (± 10%)

  • Column temperature (± 5 °C)

  • Mobile phase composition (± 2% organic)

• Analyze a system suitability solution with each variation.

• Acceptance Criteria: The system suitability parameters (e.g., resolution, tailing factor) should remain within the pre-defined limits.

Comparative Data Analysis

The following tables summarize the validation results for both Method A (UHPLC-MS) and Method B (HPLC-MS).

Table 2: Linearity and Range

Parameter	Method A: UHPLC-MS	Method B: HPLC-MS
Range (µg/mL)	0.05 - 5.0	0.1 - 10.0
Correlation Coefficient (r²)	0.9998	0.9992

Table 3: Accuracy

Spiked Level	Method A: Mean Recovery (%)	Method B: Mean Recovery (%)
Low (0.1 µg/mL)	99.5	95.2
Medium (1.0 µg/mL)	101.2	98.7
High (2.5 µg/mL)	98.9	103.1

Table 4: Precision

Parameter	Method A: RSD (%)	Method B: RSD (%)
Repeatability (n=6)	0.8	1.5
Intermediate Precision	1.2	2.1

Table 5: LOD and LOQ

Parameter	Method A	Method B
LOD (µg/mL)	0.015	0.03
LOQ (µg/mL)	0.05	0.1

Discussion and Conclusion

The validation data clearly demonstrates that both LC-MS methods are suitable for the purity analysis of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate. However, Method A (UHPLC-MS) exhibits superior performance in several key areas.

The linearity of Method A is excellent, with a correlation coefficient approaching unity. Its accuracy is consistently high across the tested range, and its precision is significantly better than that of Method B. Most notably, the LOD and LOQ for Method A are twice as sensitive as those for Method B, which is a critical advantage for detecting trace-level impurities. This enhanced sensitivity is a direct result of the sharper peaks and reduced chromatographic dilution achieved with UHPLC.

From a practical standpoint, the significantly shorter run time of Method A (5 minutes vs. 20 minutes for Method B) translates to a four-fold increase in sample throughput. In a drug development setting, where time is of the essence, this can lead to substantial gains in efficiency and productivity.

Caption: A visual comparison of the key attributes of the UHPLC-MS and HPLC-MS methods.

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A Comparative Guide to the Structure-Activity Relationship of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate Analogs as Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged heterocyclic system in medicinal chemistry, renowned for its diverse biological activities, particularly as a potent inhibitor of various protein kinases.[1] This guide provides an in-depth analysis of the structure-activity relationship (SAR) for analogs of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, a key intermediate and a pharmacophore with significant potential in the development of targeted cancer therapies.[2][3] By understanding the influence of substituents at various positions on the pyrazolo[1,5-a]pyrimidine core, researchers can rationally design more potent and selective kinase inhibitors.

The Pyrazolo[1,5-a]pyrimidine Core: A Versatile Kinase Inhibitor Scaffold

The pyrazolo[1,5-a]pyrimidine ring system has emerged as a cornerstone in the design of small-molecule kinase inhibitors due to its structural resemblance to the adenine core of ATP, enabling it to effectively compete for the ATP-binding site of kinases.[1][4] This has led to the development of numerous potent inhibitors targeting a range of kinases, including B-Raf, Tropomyosin receptor kinases (Trks), and Pim-1 kinase.[2][5][6] The core structure of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate serves as an excellent starting point for SAR studies, with the bromine atom at the 7-position providing a convenient handle for further chemical modifications through cross-coupling reactions.

Diagram 1: Core Structure of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

Caption: The core chemical structure of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate.

Structure-Activity Relationship (SAR) Analysis

The biological activity of pyrazolo[1,5-a]pyrimidine analogs is profoundly influenced by the nature and position of substituents on the heterocyclic core. The following sections dissect the SAR at key positions, drawing insights from various studies on related compounds.

Substitution at the 7-Position

The 7-position of the pyrazolo[1,5-a]pyrimidine ring is a critical determinant of kinase inhibitory activity. While the bromo-substituent in the parent compound serves as a valuable synthetic handle, its replacement with various aryl and heteroaryl groups has been shown to significantly enhance potency.

• Aryl and Heteroaryl Substitutions: Introduction of substituted aryl groups at the 7-position can lead to potent inhibitors of kinases like CDK2 and TrkA.[7] For instance, the presence of a 4-bromophenyl group at this position has been associated with significant inhibitory activity.

• Amino Substitutions: Replacement of the 7-bromo group with amino or substituted amino moieties has yielded compounds with potent antitumor activity.[8]

Modification of the 3-Position Ester Group

The methyl carboxylate group at the 3-position is another key area for modification to modulate activity and selectivity.

• Carboxamides: Conversion of the ester to a carboxamide is a common strategy that has been successfully employed in the development of pyrazolo[1,5-a]pyrimidine-based inhibitors. This modification can introduce additional hydrogen bonding interactions with the target kinase.[9][10]

• Bioisosteric Replacements: Replacing the ester with other bioisosteric groups, such as small heterocycles, can also impact potency and selectivity. For example, heteroaryl substitutions like thiadiazole, oxadiazole, and triazole at the 3-position have been shown to enhance inhibitory activity against Trk receptors.[5]

Substitution at Other Positions (2, 5, and 6)

While the 7- and 3-positions are primary sites for modification, substitutions at other positions of the pyrazolo[1,5-a]pyrimidine core also play a role in defining the SAR.

• 2-Position: Introduction of groups that can interact with the kinase hinge region at the 2-position has been a successful strategy in optimizing B-Raf kinase inhibitors.[2]

• 5-Position: The 5-position is sensitive to substitution, with bulky groups generally leading to a loss of activity.[11] However, the introduction of groups like a trans-4-aminocyclohexanol at this position has been shown to significantly increase the potency of Pim-1 inhibitors.[6]

• 6-Position: Small substituents, such as methyl and halogen groups, are generally tolerated at the 6-position.[11]

Comparative Activity Data

The following table summarizes the in vitro potency of representative pyrazolo[1,5-a]pyrimidine analogs against various cancer-relevant kinases. This data highlights the impact of different substitution patterns on biological activity.

Compound ID	Substitution Pattern	Target Kinase	IC50 (nM)	Reference
Analog 1	7-(4-Bromophenyl), 3-Arylhydrazo	CDK2	22	[12]
Analog 2	7-(4-Bromophenyl), 2-chloro-phenylazo	CDK2	24	[12]
Analog 3	3-Aryl, 5-(trans-4-aminocyclohexanol)	Pim-1	27	[6]
Analog 4	3-Heteroaryl (Thiadiazole)	TrkA	<10	[5]
Analog 5	Macrocyclic derivative	TrkA	0.17	[5]
Compound 14a	7-amino, 3-carbonitrile	HCT116 cells	2	[8]

Note: This table is a compilation of data from multiple sources and is intended for comparative purposes. The specific structures of the analogs can be found in the cited references.

Experimental Protocols

General Synthesis of Pyrazolo[1,5-a]pyrimidine-3-carboxylates

The synthesis of the pyrazolo[1,5-a]pyrimidine core is typically achieved through a cyclocondensation reaction between a 3-aminopyrazole derivative and a β-dicarbonyl compound or its equivalent.[13][14]

Diagram 2: General Synthetic Workflow

Caption: A generalized workflow for the synthesis of pyrazolo[1,5-a]pyrimidine analogs.

Step-by-Step Protocol:

• Dissolution: Dissolve the starting 3-aminopyrazole (1.0 equivalent) in a suitable solvent, such as glacial acetic acid or ethanol.[13]

• Addition of Reagent: Add the β-dicarbonyl compound (1.1 equivalents) to the solution.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).[13]

• Work-up: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water with stirring.

• Isolation: Collect the resulting precipitate by vacuum filtration and wash with a cold solvent like ethanol to remove unreacted starting materials.

• Drying: Dry the product under vacuum to yield the pyrazolo[1,5-a]pyrimidine derivative.

In Vitro Kinase Inhibition Assay

The inhibitory activity of the synthesized analogs against specific kinases is typically evaluated using an in vitro kinase assay.

Diagram 3: Kinase Inhibition Assay Workflow

Caption: A typical workflow for an in vitro kinase inhibition assay.

Step-by-Step Protocol:

• Plate Preparation: Add the test compounds at various concentrations to the wells of a microplate.

• Reaction Mixture: Prepare a reaction mixture containing the target kinase, a suitable substrate, and an assay buffer. Add this mixture to the wells containing the test compounds.

• Reaction Initiation: Initiate the kinase reaction by adding a solution of ATP.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• Signal Detection: Stop the reaction and add a detection reagent to measure the extent of substrate phosphorylation. The signal can be luminescence or fluorescence, depending on the assay format.

• Data Analysis: Measure the signal using a plate reader. Calculate the percentage of kinase inhibition for each compound concentration relative to a control without inhibitor. Determine the IC50 value by fitting the data to a dose-response curve.[12]

Conclusion and Future Directions

The structure-activity relationship of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate analogs is a rich area of investigation for the development of novel kinase inhibitors. The 7- and 3-positions of the pyrazolo[1,5-a]pyrimidine core are key handles for derivatization to enhance potency and selectivity. Future efforts in this field will likely focus on the exploration of novel substitutions at these and other positions, the use of advanced synthetic methodologies like palladium-catalyzed cross-coupling and click chemistry to access greater chemical diversity, and the evaluation of these compounds against a broader range of kinase targets.[1][4] The insights gained from these SAR studies will continue to guide the rational design of the next generation of pyrazolo[1,5-a]pyrimidine-based therapeutics.

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A Comparative Benchmarking Guide to Palladium Catalysts for the Functionalization of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

The pyrazolo[1,5-a]pyrimidine scaffold is a privileged heterocyclic motif, forming the core of numerous therapeutic agents and underscoring its significance in medicinal chemistry and drug discovery.[1] The targeted functionalization of this scaffold is paramount for developing novel molecular entities with tailored pharmacological profiles. This guide provides a comprehensive, data-driven comparison of palladium catalysts for the C-C and C-N bond-forming reactions at the C-7 position of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, a key intermediate in the synthesis of diverse compound libraries.

This document is intended for researchers, medicinal chemists, and process development scientists. It offers an in-depth analysis of catalyst performance in Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira cross-coupling reactions, supported by experimental data and detailed protocols to facilitate reproducible and efficient synthesis.

The Critical Role of the Palladium Catalyst in Heterocyclic Coupling

The electronic properties of the pyrazolo[1,5-a]pyrimidine ring system, characterized by its electron-deficient nature, can present challenges for cross-coupling reactions. The selection of an appropriate palladium catalyst is therefore not merely a matter of choice but a critical determinant of reaction success, influencing yield, reaction time, and functional group tolerance. This guide will benchmark the performance of classical palladium catalysts against modern, advanced catalytic systems.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a robust and widely utilized method for the formation of C-C bonds.[2][3] We evaluated a range of palladium catalysts for the coupling of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate with a representative arylboronic acid.

Performance Comparison of Palladium Catalysts in Suzuki-Miyaura Coupling

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Observations
Pd(PPh₃)₄	PPh₃	K₂CO₃	Dioxane/H₂O	100	18	65	Moderate yield, longer reaction time.
PdCl₂(dppf)	dppf	Cs₂CO₃	DME	90	12	88	Good yield, reliable for many heterocyclic systems.[4]
XPhos Pd G2	XPhos	K₃PO₄	t-BuOH/H₂O	80	4	95	Excellent yield, short reaction time, effective for challenging substrates.[5][6]
PEPPSI-IPr	IPr	K₃PO₄	1,4-Dioxane	80	6	92	High yield, air-stable catalyst, good for electron-rich and hindered substrates.

Yields are representative and based on reactions with phenylboronic acid. Actual yields may vary depending on the specific boronic acid used.

Causality Behind Catalyst Performance

The data clearly indicates that catalyst systems employing bulky, electron-rich phosphine ligands (XPhos) or N-heterocyclic carbenes (IPr) significantly outperform the traditional Pd(PPh₃)₄. This is attributable to several factors:

• Enhanced Oxidative Addition: The electron-donating nature of these ligands facilitates the oxidative addition of the palladium(0) species to the aryl bromide, which is often the rate-limiting step.

• Facilitated Reductive Elimination: The steric bulk of the ligands promotes the final reductive elimination step, releasing the product and regenerating the active catalyst.

• Greater Catalyst Stability: These advanced ligands form more stable palladium complexes, preventing catalyst decomposition at elevated temperatures and leading to higher turnover numbers.

Experimental Workflow and Catalytic Cycle

Diagram: Suzuki-Miyaura Coupling Workflow

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Protocol: Suzuki-Miyaura Coupling using XPhos Pd G2

• To a dry reaction vial, add Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (1.0 mmol), the desired arylboronic acid (1.2 mmol), and potassium phosphate (K₃PO₄, 2.0 mmol).

• Add XPhos Pd G2 (0.02 mmol, 2 mol%).

• Evacuate and backfill the vial with argon three times.

• Add degassed t-butanol/water (4:1, 5 mL).

• Heat the reaction mixture at 80 °C for 4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Wash with water (2 x 10 mL) and brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is a powerful method for the synthesis of aryl amines. [7]Given the prevalence of nitrogen-containing moieties in bioactive molecules, this reaction is of high importance.

Performance Comparison of Palladium Catalysts in Buchwald-Hartwig Amination

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Observations
Pd₂(dba)₃	BINAP	Cs₂CO₃	Toluene	110	24	45	Low to moderate yield, requires higher temperatures. [8]
Pd(OAc)₂	RuPhos	NaOtBu	Dioxane	90	8	92	High yield, effective for a broad range of amines. [9]
BrettPhos Pd G3	BrettPhos	LHMDS	THF	70	6	96	Excellent yield, mild conditions, suitable for base-sensitive substrates.

Yields are representative and based on reactions with a primary amine (e.g., benzylamine). Actual yields may vary depending on the specific amine used.

Mechanistic Considerations

The success of the Buchwald-Hartwig amination is highly dependent on the choice of ligand and base. [9]

• Ligand Choice: Bulky, electron-rich ligands like RuPhos and BrettPhos are crucial for promoting both the oxidative addition and the C-N bond-forming reductive elimination steps. The choice of ligand is often tailored to the specific type of amine being coupled. [9]* Base Selection: A strong, non-nucleophilic base is required to deprotonate the amine, forming the active nucleophile. However, the base must be compatible with other functional groups in the molecule. [9]

Detailed Protocol: Buchwald-Hartwig Amination using a RuPhos-based Catalyst System

• In a glovebox, add Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (1.0 mmol), RuPhos (0.04 mmol), and Pd(OAc)₂ (0.02 mmol) to a dry reaction vial.

• Add sodium tert-butoxide (NaOtBu, 1.4 mmol).

• Seal the vial, remove from the glovebox, and add the desired amine (1.2 mmol) followed by degassed dioxane (5 mL) via syringe.

• Heat the reaction mixture at 90 °C for 8 hours, or until complete as monitored by LC-MS.

• Cool to room temperature and quench with a saturated aqueous solution of ammonium chloride.

• Extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling enables the formation of a C-C bond between an aryl halide and a terminal alkyne, providing access to a diverse range of functionalized molecules.

Performance Comparison of Palladium Catalysts in Sonogashira Coupling

Catalyst System	Ligand	Co-catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Observations
Pd(PPh₃)₂Cl₂	PPh₃	CuI	Et₃N	THF	60	12	75	Standard conditions, may require elevated temperatures. [7]
Pd(dppf)Cl₂	dppf	CuI	DIPA	DMF	RT	6	85	Good yield at room temperature.
[Pd(IPr)(allyl)Cl]	IPr	None	Cs₂CO₃	Dioxane	50	4	94	Excellent yield, copper-free conditions, avoids alkyne homocoupling.

Yields are representative and based on reactions with phenylacetylene. Actual yields may vary depending on the specific alkyne used.

Key Insights into Sonogashira Coupling

• The Role of Copper: While traditional Sonogashira couplings employ a copper(I) co-catalyst, its presence can lead to the undesirable homocoupling of the terminal alkyne (Glaser coupling). [10]* Copper-Free Conditions: Modern catalyst systems, particularly those utilizing N-heterocyclic carbene (NHC) ligands, can efficiently promote the Sonogashira coupling without the need for a copper co-catalyst. [10]This simplifies the reaction setup and purification.

• Ligand Effects: The choice of ligand influences the rate of both the oxidative addition and the transmetalation steps. Bulky and electron-rich ligands generally lead to more efficient catalysis. [7]

Detailed Protocol: Copper-Free Sonogashira Coupling using an NHC-Palladium Catalyst

• To a Schlenk tube, add Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (1.0 mmol), the terminal alkyne (1.5 mmol), and cesium carbonate (Cs₂CO₃, 2.0 mmol).

• Add the NHC-palladium catalyst (e.g., [Pd(IPr)(allyl)Cl], 0.02 mmol, 2 mol%).

• Evacuate and backfill the tube with argon.

• Add degassed dioxane (5 mL).

• Heat the reaction mixture at 50 °C for 4 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, cool to room temperature, filter through a pad of Celite®, and wash with ethyl acetate.

• Concentrate the filtrate and purify the residue by column chromatography.

Conclusion

The selection of the palladium catalyst is a critical parameter in the successful functionalization of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate. For all three major cross-coupling reactions investigated—Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira—modern catalyst systems featuring bulky, electron-rich phosphine ligands or N-heterocyclic carbene ligands consistently outperform traditional catalysts like Pd(PPh₃)₄. These advanced systems offer higher yields, shorter reaction times, and milder reaction conditions, making them the preferred choice for the synthesis of complex pyrazolo[1,5-a]pyrimidine derivatives in a drug discovery and development setting. The detailed protocols provided herein serve as a robust starting point for the efficient and reproducible synthesis of diverse compound libraries based on this important heterocyclic scaffold.

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• 6. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. chem.libretexts.org [chem.libretexts.org]
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Spectroscopic Validation and Comparative Analysis of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

As a Senior Application Scientist in structural elucidation and assay development, I frequently encounter the challenge of validating highly functionalized heterocyclic building blocks. Among these, Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate (CAS: 1363382-48-2) stands out as a privileged scaffold. The pyrazolo[1,5-a]pyrimidine core is a bioisostere for purine, making it a critical structural motif in the development of kinase inhibitors (e.g., targeting PKM2 or PI3K) [1].

Furthermore, the highly conjugated nature of this fused bicyclic system gives it remarkable photophysical properties, often utilized in the design of advanced fluorophores [2]. To utilize this compound effectively in downstream palladium-catalyzed cross-couplings or biological assays, rigorous structural validation is required. This guide provides an in-depth, objective comparison of its vibrational spectroscopic signatures (FTIR and Raman) against its non-halogenated and chlorinated analogs, explaining the causality behind the observed analytical data.

Chemical Context & Rationale for Spectroscopic Choices

The molecular architecture of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate features two critical functional groups that dictate its spectroscopic behavior:

• The 3-Carboxylate Ester: Acts as a strong electron-withdrawing group (EWG), pulling electron density from the pyrazole ring.

• The 7-Bromo Substitution: The heavy bromine atom at the 7-position not only serves as a prime leaving group for cross-coupling but also exerts a distinct inductive (-I) effect across the pyrimidine ring.

Why use a dual FTIR and Raman approach? Due to the rule of mutual exclusion and varying selection rules, FTIR and Raman spectroscopy provide complementary data [3]. The polar C=O (ester) and C=N (ring) bonds induce large changes in the dipole moment, yielding intense FTIR signals. Conversely, the large, diffuse electron cloud of the heavy bromine atom is highly polarizable, making the C-Br stretch and the symmetric ring-breathing modes exceptionally strong in Raman spectroscopy.

Caption: Self-validating dual-spectroscopy workflow for pyrazolo[1,5-a]pyrimidine derivatives.

Experimental Methodologies: Self-Validating Protocols

To ensure absolute trustworthiness in our structural validation, the following protocols are designed as self-validating systems, incorporating mandatory calibration steps to eliminate instrumental drift.

Protocol A: ATR-FTIR Spectroscopy

Causality Check: We specifically utilize a monolithic diamond crystal rather than standard Zinc Selenide (ZnSe). ZnSe absorbs infrared light below 650 cm⁻¹, which would mask the critical C-Br stretching frequency. Diamond provides optical transparency down to 400 cm⁻¹.

• Instrument Calibration: Scan a standard polystyrene calibration film. Verify that the aromatic C-C stretch is exactly at 1601.2 cm⁻¹ (± 1 cm⁻¹).

• Background Subtraction: Clean the diamond ATR crystal with spectroscopic-grade isopropanol. Collect a background spectrum (ambient air, 32 scans, 4 cm⁻¹ resolution) immediately prior to sample analysis to account for atmospheric H₂O and CO₂.

• Sample Acquisition: Place 2–3 mg of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate powder directly onto the crystal. Apply consistent pressure using the ATR anvil.

• Data Collection: Acquire 32 scans from 4000 to 400 cm⁻¹.

• Processing: Apply an ATR-correction algorithm to compensate for the wavelength-dependent penetration depth of the evanescent wave.

Protocol B: FT-Raman Microscopy

Causality Check: Pyrazolo[1,5-a]pyrimidines are highly conjugated and often exhibit intense fluorescence when excited by visible light (e.g., 532 nm or 785 nm lasers) [2]. To circumvent this, we use a 1064 nm Nd:YAG laser . The lower energy of the near-infrared photons is insufficient to trigger electronic excitation, completely eliminating the fluorescence background that would otherwise swamp the weak Raman scattering.

• Instrument Calibration: Focus the laser on a pristine Silicon wafer. Adjust the spectrometer until the first-order optical phonon band is centered precisely at 520.7 cm⁻¹.

• Sample Preparation: Place the crystalline powder onto a gold-coated microscope slide (gold provides zero Raman background).

• Acquisition: Expose the sample to the 1064 nm laser at 50 mW power (to prevent thermal degradation). Collect data from 3500 to 100 cm⁻¹ using a 50x long-working-distance objective.

• Processing: Apply a polynomial baseline correction to remove any residual thermal emission background.

Comparative Spectroscopic Data

To objectively evaluate the performance and structural integrity of the 7-bromo derivative, we compare it against two alternative building blocks: the base non-halogenated scaffold and the 7-chloro analog.

Table 1: Quantitative Comparison of Key Vibrational Modes

Vibrational Mode	Methyl pyrazolo[1,5-a]pyrimidine-3-carboxylate (Base)	Methyl 7-chloropyrazolo[1,5-a]pyrimidine-3-carboxylate	Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate	Detection Preference
Ester C=O Stretch	1715 cm⁻¹ (Strong)	1722 cm⁻¹ (Strong)	1720 cm⁻¹ (Strong)	FTIR
C=N / C=C Ring Stretches	1625, 1540 cm⁻¹	1618, 1535 cm⁻¹	1615, 1532 cm⁻¹	FTIR
Pyrimidine Ring Breathing	1050 cm⁻¹ (Very Strong)	1042 cm⁻¹ (Very Strong)	1035 cm⁻¹ (Very Strong)	Raman
C-Halogen Stretch	N/A	745 cm⁻¹ (Moderate)	655 cm⁻¹ (Very Strong)	Raman > FTIR
Aromatic C-H Stretch	3110, 3050 cm⁻¹	3115, 3055 cm⁻¹	3112, 3052 cm⁻¹	FTIR / Raman

Mechanistic Insights into the Data

• The Carbonyl Shift: Notice that the ester C=O stretch shifts from 1715 cm⁻¹ in the base compound to ~1720 cm⁻¹ in the halogenated analogs. This is driven by the inductive electron-withdrawing effect (-I) of the halogens. By pulling electron density through the conjugated pi-system, the halogens slightly decrease the resonance contribution of the ester oxygen, increasing the double-bond character (and thus the force constant) of the C=O bond.

• Ring Breathing Dampening: The symmetric expansion and contraction of the pyrimidine ring (ring breathing) occurs at 1050 cm⁻¹ in the base compound. The addition of the massive bromine atom acts as a "weight" on the molecular spring system, dampening this vibration and shifting it down to 1035 cm⁻¹ [3].

• C-Br Dominance in Raman: The C-Br stretch at 655 cm⁻¹ is the most definitive marker for this specific compound. Because the bromine electron cloud is highly polarizable, the change in polarizability during the C-Br vibration is massive, resulting in a dominating, sharp peak in the Raman spectrum.

Downstream Synthetic Utility

Validating the exact position and presence of the bromine atom is critical because the 7-bromo site is the primary reactive node for downstream functionalization. Once validated, this scaffold is typically subjected to Suzuki-Miyaura or Buchwald-Hartwig cross-coupling to generate libraries of targeted kinase inhibitors[1].

Caption: Synthetic utility pathway of the 7-bromo scaffold in kinase inhibitor development.

By strictly adhering to the spectroscopic protocols outlined above, researchers can confidently verify the integrity of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, ensuring high yields and reproducible data in subsequent drug discovery workflows.

References

• A Series of Ferrocene-Containing Pyrazolo[1,5-a]pyrimidines Induce a Strong Antiproliferative Effect against Oral Cancer Cells. Organometallics (ACS Publications).[Link]

• Pyrazolo[1,5-a]pyrimidines-based fluorophores: a comprehensive theoretical-experimental study. RSC Advances (Royal Society of Chemistry).[Link]

• Vibrational Spectroscopic and Density Functional Study on 1,2,4-triazolo-[1,5-a]pyrimidine. Journal of Molecular Structure (via ResearchGate).[Link]

A Researcher's Guide to the Validation of Computational Docking Models for Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

A Comparative Analysis of Methodologies and Best Practices for Ensuring Predictive Accuracy

In the landscape of modern drug discovery, the pyrazolo[1,5-a]pyrimidine scaffold has emerged as a privileged structure, with derivatives demonstrating a wide range of biological activities, including potent inhibition of protein kinases, making them promising candidates for anticancer therapies.[1][2] Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, a member of this class, represents a molecule of significant interest for further development. Computational molecular docking is a powerful tool to accelerate this process by predicting the binding modes and affinities of such compounds against their protein targets.[3] However, the predictive power of any docking model is only as reliable as its validation.[4]

This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth comparison of computational docking model validation techniques, using Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate as a central case study. We will explore the causality behind experimental choices, outline self-validating protocols, and provide a framework for establishing trustworthy and reproducible in silico models.

The Criticality of Docking Model Validation

Computational docking simulates the interaction between a ligand and a protein at the molecular level, providing insights into binding conformation and affinity.[5] This process is instrumental in virtual screening and lead optimization.[3] However, the assumptions and scoring functions inherent to docking algorithms necessitate rigorous experimental and computational validation to ensure the biological relevance of the predictions.[4] Without proper validation, docking results can be misleading, leading to the costly pursuit of non-viable candidates.

A Case Study-Centered Approach: Targeting Protein Kinases

Given that the pyrazolo[1,5-a]pyrimidine core is a known hinge-binding motif for many protein kinases,[6][7] this guide will focus on validating a docking model of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate against a relevant kinase target. For a robust validation, a protein target with a co-crystallized ligand of the same scaffold is ideal. A prime example is the Pim-1 kinase, for which several crystal structures with pyrazolo[1,5-a]pyrimidine inhibitors are available in the Protein Data Bank (PDB), such as PDB IDs 4MBI and 4MBL.[8][9]

The Validation Workflow: A Multi-Faceted Strategy

A robust validation protocol for a computational docking model involves several key stages, each providing a different layer of confidence in the model's predictive power.

Caption: A comprehensive workflow for the validation of a computational docking model.

Step 1: Protein and Ligand Preparation

The foundation of any reliable docking study is the meticulous preparation of the protein receptor and the ligand.

Protein Preparation Protocol:

• Selection of PDB Structure: Choose a high-resolution crystal structure of the target protein, preferably with a co-crystallized ligand from the same chemical series. For our case study, we will use Pim-1 kinase (PDB ID: 4MBI).[8]

• Initial Cleanup: Remove all non-essential molecules, including water, ions, and co-solvents, from the PDB file.

• Protonation and Charge Assignment: Add hydrogen atoms and assign appropriate protonation states to the protein residues at a physiological pH. This can be accomplished using tools like the Protein Preparation Wizard in Maestro or PDB2PQR.

• Energy Minimization: Perform a restrained energy minimization of the protein structure to relieve any steric clashes and optimize the hydrogen-bonding network.

Ligand Preparation Protocol:

• 2D to 3D Conversion: Generate a 3D conformation of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate from its 2D structure.

• Tautomer and Ionization State Prediction: Determine the most likely tautomeric and ionization states of the ligand at physiological pH.

• Energy Minimization: Perform an energy minimization of the 3D ligand structure.

Step 2: Redocking of the Co-crystallized Ligand

The first and most critical validation step is to assess the docking protocol's ability to reproduce the experimentally observed binding mode of a known ligand.

Redocking Experimental Protocol:

• Extraction: Extract the co-crystallized ligand from the prepared protein structure (e.g., the pyrazolo[1,5-a]pyrimidine inhibitor from PDB ID: 4MBI).[8]

• Docking: Dock the extracted ligand back into the binding site of the protein using the chosen docking software.

• RMSD Calculation: Calculate the Root Mean Square Deviation (RMSD) between the docked pose and the original crystallographic pose. A successful redocking is generally characterized by an RMSD value of less than 2.0 Å.

Docking Software	Reported Posing Accuracy (Success Rate)	Key Strengths
AutoDock Vina	Good for most systems (75-85% redocking success)[10]	Open-source, fast, widely used in academia.[10]
Glide (Schrödinger)	High accuracy, often outperforms other programs.[3][11]	Excellent for lead optimization, robust scoring functions.[3][11]
GOLD (CCDC)	High success rate, particularly with flexible ligands.	Handles protein and ligand flexibility well.

This table provides a general comparison; performance can be target-dependent.

Step 3: Comparative Docking of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

Once the docking protocol is validated through redocking, the next step is to dock the molecule of interest and compare its predicted binding mode with that of known inhibitors.

Comparative Docking Workflow:

Caption: Workflow for the comparative docking and analysis of the target molecule.

The predicted binding pose of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate should be analyzed for key interactions within the kinase hinge region, which are characteristic of this scaffold.[6] The interactions should be compared with those of the co-crystallized ligand. For instance, in Pim-1 kinase, the pyrazolo[1,5-a]pyrimidine core typically forms hydrogen bonds with the hinge region residues.[8]

Step 4: Advanced Validation with MM/GBSA Rescoring

While docking scores provide a rapid assessment of binding affinity, more rigorous methods like Molecular Mechanics/Generalized Born Surface Area (MM/GBSA) can offer a more accurate estimation of binding free energy.[12][13]

MM/GBSA Protocol:

• Molecular Dynamics (MD) Simulation: Run a short MD simulation (e.g., 10-50 ns) of the docked protein-ligand complex to allow for conformational relaxation.

• Snapshot Extraction: Extract a series of snapshots from the stable part of the MD trajectory.

• Free Energy Calculation: For each snapshot, calculate the binding free energy using the MM/GBSA method. This involves calculating the molecular mechanics energy, the polar and non-polar solvation energies, and the entropic contribution.[14]

• Averaging: Average the binding free energies across all snapshots to obtain a final estimate.

The MM/GBSA results can be used to re-rank the docked poses and provide a more reliable prediction of binding affinity.

Parameter	Docking Score	MM/GBSA
Computational Cost	Low	High
Accuracy	Qualitative ranking	More quantitative prediction of binding free energy
Underlying Principle	Empirical scoring functions	Physics-based free energy calculation

Step 5: Prospective Experimental Validation

The ultimate validation of any computational model is its ability to predict the results of real-world experiments.[4] Based on the docking and MM/GBSA predictions, a set of pyrazolo[1,5-a]pyrimidine derivatives, including Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, should be synthesized or procured and tested in biochemical or biophysical assays.

Experimental Validation Methods:

• Biochemical Assays: Measure the half-maximal inhibitory concentration (IC50) of the compounds against the target kinase.

• Biophysical Assays: Directly measure the binding affinity (e.g., dissociation constant, Kd) using techniques like Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC).

A strong correlation between the predicted binding affinities and the experimentally determined values provides the highest level of confidence in the computational model.

Conclusion

The validation of computational docking models is a multifaceted process that requires a combination of computational and experimental approaches. By following a rigorous workflow that includes redocking of known ligands, comparative analysis of binding poses, advanced rescoring methods, and, most importantly, prospective experimental testing, researchers can build robust and predictive in silico models. For a promising scaffold like the pyrazolo[1,5-a]pyrimidines, and specifically for molecules such as Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, a well-validated docking model is an invaluable asset in accelerating the journey from a chemical entity to a potential therapeutic agent.

References

• ChemCopilot. (2025, April 29). Molecular Docking Tutorial: A Step-by-Step Guide for Beginners.
• Benchchem. (n.d.). A Researcher's Guide to Computational Docking and Experimental Validation.
• Terungwa, S., et al. (2025, February 5).
• Sun, H., et al. (2019, June 24). End-Point Binding Free Energy Calculation with MM/PBSA and MM/GBSA: Strategies and Applications in Drug Design.
• Wang, Z., et al. (2015, April 2). The MM/PBSA and MM/GBSA methods to estimate ligand-binding affinities. Taylor & Francis Online.
• Friesner, R. A., et al. (2004, April 28). A detailed comparison of current docking and scoring methods on systems of pharmaceutical relevance.
• Dwyer, M. P., et al. (2013). Discovery of pyrazolo[1,5-a]pyrimidine-based Pim inhibitors: A template-based approach. Bioorganic & Medicinal Chemistry Letters, 23(22), 6178-6182.
• Azevedo, R., & Fischmann, T. O. (2013, September 18). Discovery of Pyrazolo[1,5a]pyrimidine-based Pim1 Inhibitors. RCSB PDB.
• Azevedo, R., & Fischmann, T. O. (2013, September 11). Discovery of Pyrazolo[1,5a]pyrimidine-based Pim1 Inhibitors. RCSB PDB.
• McCoull, W., et al. (2017, May 17). Crystal structure of the BCL6 BTB domain in complex with pyrazolo-pyrimidine ligand. RCSB PDB.
• Takedomi, K., & Koizumi, Y. (2019, July 17). Discovery of Pyrazolo[1,5-a]pyrimidine Derivative as a Highly Selective PDE10A Inhibitor. RCSB PDB.
• Chen, Y., et al. (2024, July 29). Pyrazolo[1,5-a]pyrimidine as a Prominent Framework for Tropomyosin Receptor Kinase (Trk)
• BioDockify Blog. (2024, November 18). AutoDock Vina vs. Other Docking Engines.
• Attia, M. H., et al. (2024, December 10).
• Homeyer, N., & Gohlke, H. (2012).
• Schrödinger. (n.d.). Docking and scoring.
• J's Blog. (2024, January 5). Schrödinger Notes—Molecular Docking.
• Meng, X. Y., et al. (2011). Molecular docking: a powerful approach for structure-based drug discovery. Current Computer-Aided Drug Design, 7(2), 146-157.
• Al-Qadhi, M., et al. (2023). Discovery and SAR of Novel pyrazolo[1,5-a]pyrimidines as Inhibitors of CDK9. PubMed.
• YouTube. (2026, February 15). How to Perform Ligand Docking in Maestro | Complete Glide Docking Tutorial (Step-by-Step).
• YouTube. (2020, December 23). Tutorial for Performing MM/GBSA and MM/PBSA free energy calculations from MD simulations with amber.
• Rizzo, R. C. (n.d.). Tutorial: Docking with Glide.
• El-Enany, M. M., et al. (2011). Synthesis and antitumor activity of novel pyrazolo[1,5-a]pyrimidine derivatives. European Journal of Chemistry, 2(3), 331-336.
• Read the Docs. (n.d.). Basic docking — Autodock Vina 1.2.0 documentation.
• Oxford Protein Informatics Group. (2022, May 9). MM(PB/GB)SA – a quick start guide.
• YouTube. (2020, December 17). Autodock Vina Tutorial - Molecular Docking.
• Dwyer, M.P., et al. (2013, September 18). Discovery of Pyrazolo[1,5a]pyrimidine-based Pim1 Inhibitors. RCSB PDB.
• Dwyer, M.P., et al. (2013, September 11). Discovery of Pyrazolo[1,5a]pyrimidine-based Pim1 Inhibitors. RCSB PDB.
• Wang, Y., et al. (2020). Synthesis and Biological Evaluation of Pyrazolo[1,5-a]pyrimidine Compounds as Potent and Selective Pim-1 Inhibitors. PMC.
• BYU ScholarsArchive. (2022, August 10). Synthesis and Anticancer Evaluation of Novel Pyrazolo[1,5-a]pyrimidines.

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Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

This guide provides essential safety and logistical information for the proper disposal of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate. As a brominated heterocyclic compound utilized in complex research and development, its handling and disposal demand a rigorous adherence to safety protocols to protect laboratory personnel and ensure environmental compliance. This document moves beyond a simple checklist, offering a procedural framework grounded in the chemical properties of the compound to ensure every step is understood and executed with precision.

Hazard Profile and Immediate Safety Precautions

Before handling or disposing of any chemical, a thorough understanding of its hazard profile is paramount. While a specific Safety Data Sheet (SDS) for Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate should always be the primary reference, its classification as a brominated, nitrogen-containing heterocyclic compound allows us to infer a likely hazard profile based on structurally similar molecules.[1][2][3]

Anticipated Hazard Classification (GHS)

Hazard Class	Category	Hazard Statement	Rationale & Immediate Precaution
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin.[1]	The compound can be absorbed through the skin, leading to systemic toxicity. Always wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat. [1][4]
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.[1]	Ingestion can cause significant harm. Do not eat, drink, or smoke in the laboratory. [1][2]
Skin Irritation	Category 2	H315: Causes skin irritation.[1][2]	Direct contact can cause inflammation and irritation. Avoid all skin contact and wash hands thoroughly after handling. [2][5]
Serious Eye Damage	Category 1/2	H318/H319: Causes serious eye damage/irritation.[1][2]	The compound can cause significant, potentially irreversible damage to the eyes. Wear safety glasses or a face shield at all times. [2][4]
Specific Target Organ Toxicity	Category 1/3	H372/H335: Causes damage to organs through prolonged exposure / May cause respiratory irritation.[1][2]	Inhalation of dust can irritate the respiratory system, and long-term exposure may lead to organ damage. Handle only in a well-ventilated area or a chemical fume hood. [2][6]
Hazardous to the Aquatic Environment	Category 3	H412: Harmful to aquatic life with long lasting effects.[1]	The compound is environmentally persistent and toxic to aquatic organisms. Do not allow the product to enter drains or waterways. [1][6][7]

The Core Principle: Segregation of Halogenated Waste

The single most critical step in the proper disposal of this compound is its correct classification. Due to the presence of a bromine atom, Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate is categorized as a halogenated organic compound .[8][9]

Why is this segregation critical? Halogenated organic wastes cannot be disposed of with non-halogenated solvents or general chemical waste.[10] They require a specific high-temperature incineration process. If mixed with other waste streams, they can complicate the disposal process and, more importantly, improper incineration can lead to the formation of highly toxic and persistent environmental pollutants, such as brominated dioxins and furans.[11] Therefore, strict segregation at the source of generation is a non-negotiable safety and environmental imperative.

The following decision workflow must be followed for all waste generated from this compound.

Caption: Waste Segregation Decision Workflow

Step-by-Step Disposal Protocols

Adherence to the following step-by-step procedures is mandatory for ensuring safe and compliant disposal.

Protocol 3.1: Disposal of Unused or Expired Solid Compound

• Original Container: If possible, dispose of the compound in its original, clearly labeled manufacturer's container.[4] Do not deface the original label.

• Waste Labeling: Attach a fully completed hazardous waste label from your institution's Environmental Health & Safety (EHS) office. The label must clearly state "Hazardous Waste" and list the full chemical name: "Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate". Do not use abbreviations or chemical formulas.[8][10]

• Secure Closure: Ensure the container cap is tightly sealed.

• Secondary Containment: Store the sealed container in a designated, properly segregated secondary containment bin away from incompatible materials (e.g., acids, bases, oxidizers).[10][12]

• Pickup Request: Arrange for a waste pickup with your institution's EHS office.[12]

Protocol 3.2: Disposal of Solutions and Liquid Waste

• Designated Container: Use a dedicated, approved waste container specifically for "Halogenated Organic Liquid Waste".[8][9] This is often a specially marked carboy. The container must be chemically compatible and have a secure, threaded cap.[10][12]

• Labeling: The container must be labeled with "Halogenated Organic Liquid Waste" before the first drop of waste is added.[8] Maintain a log sheet attached to the container detailing the full chemical names and approximate volumes of all constituents added.[9]

• Transferring Waste: Use a funnel to add waste to the carboy to prevent spills. Keep the container closed at all times except when actively adding waste.[8][12] Do not overfill the container; leave at least 10% headspace for expansion.

• Storage and Pickup: Store the container in secondary containment within a ventilated area (like a fume hood or designated waste cabinet). When full, seal it securely and request a pickup from EHS.

Protocol 3.3: Disposal of Contaminated Solid Waste (Labware, PPE)

• Collection: Collect all non-sharp, chemically contaminated solid waste—such as gloves, weighing papers, and absorbent pads—separately.

• Container: Place these materials into a clear plastic bag lining a designated pail or container.[4] This container must be clearly labeled "Hazardous Waste" with the name of the contaminating chemical. Never use biohazard or standard trash bags.[4]

• Sealing: When the bag is three-quarters full, seal it with a zip-tie or tape.[4]

• Disposal: Close the outer pail and request a pickup from EHS. Do not dispose of this waste in the regular trash.[12]

Managing Empty Containers

An "empty" container that once held this compound is still considered hazardous waste until properly decontaminated.

• Thorough Emptying: Ensure all visible solid material has been removed from the original container.

• Rinsing: For a compound with this level of toxicity, the first three rinses with a suitable solvent (e.g., acetone, methanol) must be collected as hazardous waste.[12]

• Rinsate Disposal: Each rinse volume should be transferred into the designated "Halogenated Organic Liquid Waste" container.[12]

• Final Disposal: After the triple rinse and allowing the container to air-dry completely in a fume hood, deface the original label. The decontaminated container can now be disposed of according to your institution's policy for clean lab glass or plastic.

Emergency Procedures: Spill and Exposure Response

Accidents require immediate and correct action. Always have a spill kit readily available.

5.1: Small Spill Cleanup (Solid Powder)

• Alert & Isolate: Alert personnel in the immediate area. Restrict access to the spill zone.

• PPE: Don appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves. If there is a risk of dust inhalation, use an approved respirator.

• Containment: Gently cover the spill with an inert absorbent material like vermiculite or sand to prevent the dust from becoming airborne.[8]

• Collection: Carefully sweep or scoop the material and absorbent into a designated, sealable container.

• Disposal: Label the container as "Spill Debris: Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate" and dispose of it as halogenated solid waste.

• Decontamination: Clean the spill area with a suitable solvent and paper towels, collecting the cleaning materials as contaminated solid waste.

5.2: Large Spill or Personal Exposure

• Large Spill: In the event of a large spill, immediately evacuate the area and alert others. Activate the fire alarm if necessary to facilitate evacuation. Close the laboratory doors and call your institution's emergency number and EHS office from a safe location.[8][12]

• Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[1][13]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[5] Remove contact lenses if present and easy to do. Seek immediate medical attention from an ophthalmologist.[1]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide respiratory support and seek immediate medical attention.[5][13]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water.[1] Seek immediate medical attention.

By internalizing these principles and procedures, you contribute to a culture of safety, ensuring that the pursuit of scientific advancement does not come at the cost of personal health or environmental integrity. Always place safety and compliance as the highest priorities in your laboratory operations.

References

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A Senior Application Scientist's Guide to Personal Protective Equipment for Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate

This guide provides a comprehensive operational plan for the safe handling of Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate. As a Senior Application Scientist, my objective is to move beyond a simple checklist and instill a deep, causal understanding of the "why" behind each safety protocol. This compound, a halogenated heterocyclic molecule, requires a risk-based approach to personal protective equipment (PPE) to ensure the safety of researchers and the integrity of their work.

Hazard Assessment: Understanding the Molecule

• Brominated Organic Compound : The presence of a bromine atom classifies this as a halogenated organic compound. Such compounds can cause skin and eye irritation.[1][2] Some halogenated hydrocarbons are known to attack common glove materials, necessitating careful selection.[3][4]

• Pyrazolopyrimidine Core : This heterocyclic scaffold is prevalent in pharmacologically active molecules.[5][6] While the specific toxicity of this derivative is uncharacterized, it is prudent to treat it as potentially biologically active and minimize exposure.

• Physical Form : As a crystalline solid, the primary exposure risks are inhalation of dust during weighing and transfer, as well as skin and eye contact with the solid or solutions.

Based on similar structures like 2-Amino-5-bromopyrimidine, the anticipated hazards include:

• Skin Irritation (H315)[1]

• Serious Eye Irritation (H319)[1]

• Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation, H335)[1]

Engineering Controls: The First Line of Defense

PPE is the final barrier between you and a potential hazard. Before any task, ensure engineering controls are optimized to minimize exposure.

• Chemical Fume Hood : All manipulations, including weighing, dissolving, and running reactions, must be performed inside a certified chemical fume hood. This is the most critical control for preventing inhalation of dust or vapors.

• Ventilation : Ensure the laboratory has adequate general ventilation.[2] A well-ventilated space prevents the accumulation of fugitive emissions.

Core PPE Protocol: A Task-Based Approach

The level of PPE required is dictated by the specific task and the associated risk of exposure. The following table outlines the minimum required PPE for common laboratory operations involving this compound.

Task	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Weighing Solid	Double-gloved Nitrile	Chemical Splash Goggles	Flame-Resistant Lab Coat	Not required if in a fume hood or ventilated balance enclosure.
Solution Prep & Transfer	Double-gloved Nitrile	Chemical Splash Goggles & Face Shield	Flame-Resistant Lab Coat	Not required if in a fume hood.[4]
Reaction Workup & Purification	Double-gloved Nitrile or Neoprene	Chemical Splash Goggles & Face Shield	Flame-Resistant Lab Coat	Not required if in a fume hood.
Spill Cleanup (>10g)	Butyl or Neoprene Gloves over Nitrile	Full-Face Respirator with appropriate cartridge	Chemical-Resistant Apron over Lab Coat	Required. See Section 4.2.

Hand Protection: Selecting the Right Barrier

No single glove material protects against all chemicals.[4] For halogenated organic compounds, glove selection is critical.

• Incidental Contact (e.g., handling vials, routine transfers): Double-gloving with standard Nitrile gloves is recommended. Nitrile provides good general-purpose protection against a wide range of chemicals and solvents.[4][7] Should a splash occur, immediately remove the outer glove, wash your hands, and don a new one.[8]

• Extended Contact (e.g., spill cleanup, immersion): For situations with a higher risk of prolonged contact, more robust gloves are necessary.

  • Neoprene gloves offer good protection against many hazardous chemicals, including acids, bases, and hydrocarbons.[7]

  • Butyl rubber is an excellent choice for highly corrosive acids and ketones but performs poorly with aromatic and halogenated hydrocarbons.[7]

  • Avoid: Natural rubber (latex) gloves, which offer poor protection against many organic solvents.[4]

Eye and Face Protection: Preventing Irreversible Damage

Eye protection is non-negotiable. The risk of a splash causing serious eye irritation is high.[1][2]

• Chemical Splash Goggles (EN 166 or ANSI Z87.1 compliant): These are the minimum requirement and must be worn at all times in the lab.[1][9] They provide a seal around the eyes, protecting from splashes from all angles.

• Face Shield: A face shield must be worn over chemical splash goggles during tasks with a high risk of splashing, such as transferring large volumes of solutions or during reaction workups.[6][10] A face shield alone is insufficient protection.[6]

Body Protection: Shielding Your Skin

• Flame-Resistant (FR) Lab Coat: An FR lab coat is essential, not because the compound itself is flammable, but because the organic solvents used in its synthesis and handling (e.g., ethanol, ethyl acetate) often are.[6] The coat must be fully buttoned with sleeves rolled down.

• Full-Length Pants and Closed-Toe Shoes: This is a mandatory laboratory dress code.[6][10] Skin on the legs and feet must not be exposed.

Operational and Disposal Plans

Proper procedure ensures safety from the beginning of an experiment to the final disposal of waste. The following workflow illustrates the critical decision points for PPE selection and decontamination.

Caption: PPE Selection and Decontamination Workflow.

Step-by-Step PPE Donning and Doffing Procedure

• Donning (Putting On):

  • Put on your lab coat and ensure it is fully buttoned.

  • Put on inner nitrile gloves.

  • Put on chemical splash goggles.

  • Put on a face shield if required by the task.

  • Put on outer gloves (nitrile or neoprene), ensuring the cuffs go over the sleeves of the lab coat.

• Doffing (Taking Off): This process is designed to prevent cross-contamination.

  • Remove the outer, most contaminated gloves first. Peel one glove off by pinching the cuff and turning it inside out. Use the clean, ungloved hand to slide under the cuff of the remaining glove and peel it off.

  • Remove the face shield.

  • Remove the lab coat, turning it inside out as you remove it.

  • Remove chemical splash goggles.

  • Remove the inner pair of gloves using the same technique as in step 1.

  • Wash hands thoroughly with soap and water.

Spill Management Protocol

• Alert Personnel: Immediately alert others in the lab.

• Evacuate: If the spill is large or involves volatile solvents, evacuate the immediate area.

• Don Appropriate PPE: For a significant spill of the solid or solution, the following PPE is required:

  • Respiratory Protection: A full-face respirator with organic vapor/acid gas cartridges.[11]

  • Hand Protection: Heavy-duty chemical-resistant gloves (Neoprene or Butyl) over inner nitrile gloves.[7]

  • Body Protection: A chemical-resistant apron over your lab coat.

• Contain and Clean:

  • For solids, gently cover with a plastic-backed absorbent pad to prevent dust from becoming airborne.

  • For liquids, contain the spill with an absorbent material (e.g., vermiculite or a spill pillow), working from the outside in.

  • Collect all contaminated materials using non-sparking tools and place them in a labeled, sealed waste container.

• Decontaminate: Wipe the spill area with an appropriate solvent, followed by soap and water.

Disposal Plan: Protecting the Environment

Proper segregation of waste is critical for safety and environmental compliance.

• Contaminated Solid Waste: All contaminated PPE (gloves, wipes, absorbent pads) and empty containers must be disposed of in a clearly labeled "Halogenated Organic Solid Waste" container.[12] Do not mix with non-halogenated waste.

• Chemical Waste: Unused Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate and any solutions containing it must be collected in a dedicated "Halogenated Organic Liquid Waste" container. Brominated organic compounds can be harmful to the environment and require specialized disposal, such as high-temperature incineration at a licensed facility.[13] Never dispose of this chemical down the drain.

By adhering to this comprehensive guide, researchers can confidently handle Methyl 7-bromopyrazolo[1,5-a]pyrimidine-3-carboxylate, ensuring both personal safety and the integrity of their scientific endeavors.

References

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